2-Fluoro-4-methylbenzoic acid

• CAS: 7697-23-6

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2-Fluoro-4-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-methylbenzoic acid, a fluorinated derivative of benzoic acid, is a key building block in the synthesis of various organic molecules. Its unique structural features, imparted by the fluorine atom and the methyl group on the benzene ring, influence its physical and chemical properties, making it a valuable intermediate in the pharmaceutical and agrochemical industries. This technical guide provides an in-depth overview of the core physical properties of 2-Fluoro-4-methylbenzoic acid, complete with experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 2-Fluoro-4-methylbenzoic acid are crucial for its handling, storage, and application in synthetic chemistry. A summary of these properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₈H₇FO₂	N/A
Molecular Weight	154.14 g/mol	N/A
Melting Point	186-190 °C	[1]
Boiling Point	271.7 ± 20.0 °C (Predicted)	[2]
Density	1.258 ± 0.06 g/cm³ (Predicted)	[2]
Solubility	Soluble in Methanol	[1][2]
pKa	3.44 ± 0.10 (Predicted)	[2]
Appearance	White to light yellow powder or crystals	[1][2]
CAS Number	7697-23-6	[2]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of organic compounds like 2-Fluoro-4-methylbenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of the finely powdered 2-Fluoro-4-methylbenzoic acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a heated block or an oil bath and a thermometer or a digital temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last crystal disappears (completion of melting) are recorded. This range is reported as the melting point. A sharp melting range (0.5-1 °C) is indicative of high purity.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

• Apparatus Setup: A small quantity of the liquid is placed in a distillation flask connected to a condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• Heating: The liquid is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer bulb before entering the condenser.

• Temperature Reading: The temperature is recorded when it becomes constant. This stable temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The atmospheric pressure should also be recorded as the boiling point is pressure-dependent.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Test

• Solvent Selection: A range of solvents with varying polarities (e.g., water, methanol, ethanol, diethyl ether, hexane) are used.

• Procedure: A small, measured amount of 2-Fluoro-4-methylbenzoic acid (e.g., 10 mg) is added to a test tube containing a small, measured volume of the solvent (e.g., 1 mL).

• Observation: The mixture is agitated and observed for dissolution. Solubility is often categorized as soluble, partially soluble, or insoluble based on visual inspection. For quantitative analysis, the maximum mass of solute that can be dissolved in a given volume of solvent at a specific temperature is determined.

pKa Determination

The pKa is a measure of the acidity of a compound. For a carboxylic acid, it is the pH at which the acid is 50% dissociated in an aqueous solution.

Methodology: Potentiometric Titration

• Solution Preparation: A known concentration of 2-Fluoro-4-methylbenzoic acid is dissolved in a suitable solvent, typically a mixture of water and an organic co-solvent like methanol to ensure solubility.

• Titration: The solution is titrated with a standardized solution of a strong base, such as sodium hydroxide (NaOH), while the pH of the solution is continuously monitored using a pH meter.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The equivalence point is the point of inflection on the curve. The pH at the half-equivalence point (where half of the acid has been neutralized) is equal to the pKa of the acid.

Logical Workflow for Physical Property Determination

The following diagram illustrates the logical sequence of experiments to characterize the physical properties of a solid organic compound like 2-Fluoro-4-methylbenzoic acid.

Caption: Workflow for Physical Property Characterization.

References

• 1. 2-Fluoro-4-methylbenzoic acid | 7697-23-6 | FF64207 [biosynth.com]
• 2. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to 2-Fluoro-4-methylbenzoic Acid and its Prominent Role in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-methylbenzoic acid, a key fluorinated building block in medicinal chemistry. The document details its chemical structure, properties, and synthesis, with a significant focus on its application in the development of the potent retinoid X receptor (RXR) agonist, Bexarotene. This guide is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development.

Chemical Identity and Properties of 2-Fluoro-4-methylbenzoic Acid

2-Fluoro-4-methylbenzoic acid is a substituted aromatic carboxylic acid. The presence of a fluorine atom at the ortho position to the carboxyl group and a methyl group at the para position significantly influences its chemical reactivity and physical properties, making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of 2-Fluoro-4-methylbenzoic Acid

Property	Value	Reference
CAS Number	7697-23-6	N/A
Molecular Formula	C₈H₇FO₂	N/A
Molecular Weight	154.14 g/mol	N/A
Appearance	White to light yellow powder or crystals	N/A
Melting Point	186 - 190 °C	N/A
Purity	≥98% (GC)	N/A
Synonyms	2-Fluoro-p-toluic acid	N/A

Synthesis of 2-Fluoro-4-methylbenzoic Acid

Several synthetic routes for the preparation of 2-Fluoro-4-methylbenzoic acid have been reported. One common method involves the Friedel-Crafts acylation of m-fluorotoluene, followed by hydrolysis and purification.

Below is a generalized workflow for a common synthesis approach.

Caption: Synthetic workflow for 2-Fluoro-4-methylbenzoic acid.

Application in the Synthesis of Bexarotene

2-Fluoro-4-methylbenzoic acid is a crucial starting material in the multi-step synthesis of Bexarotene (Targretin®), a third-generation retinoid and a selective RXR agonist.[1] Bexarotene is an approved therapeutic for cutaneous T-cell lymphoma (CTCL).[1]

The synthesis of Bexarotene from 2-Fluoro-4-methylbenzoic acid involves a series of chemical transformations to construct the final complex molecule. A publication outlines a 10-step synthesis route starting from 2-fluoro-4-methylbenzoic acid to produce a fluorine-18-labeled bexarotene analogue for PET imaging.[2]

Caption: High-level workflow for the synthesis of Bexarotene.

Biological Activity of Bexarotene, a 2-Fluoro-4-methylbenzoic Acid Derivative

Bexarotene's therapeutic effects stem from its selective activation of Retinoid X Receptors (RXRs), which are nuclear receptors that regulate gene expression involved in cell differentiation, apoptosis, and lipid metabolism.[3]

Table 2: In Vitro Biological Activity of Bexarotene

Parameter	Cell Line/Receptor	Value	Reference
EC₅₀ (RXRα)	-	33 nM	[1]
EC₅₀ (RXRβ)	-	24 nM	[1]
EC₅₀ (RXRγ)	-	25 nM	[1]
K_d (RXRα)	-	14 ± 2 nM	[1]
K_d (RXRβ)	-	21 ± 4 nM	[1]
K_d (RXRγ)	-	29 ± 7 nM	[1]
Growth Inhibition (1 µM)	HL-60	37%	[1]
IC₅₀	CTCL Cell Lines	Varies	[1]

Signaling Pathways Modulated by Bexarotene

Bexarotene exerts its anti-cancer effects through at least two key signaling pathways: RXR-mediated gene transcription and the p53/p73-dependent cell cycle inhibition pathway.

Upon binding to RXRs, Bexarotene induces the formation of RXR-RXR homodimers or heterodimers with other nuclear receptors like RARs, TRs, and VDRs.[3] These complexes then bind to specific DNA sequences known as Retinoic Acid Response Elements (RAREs) in the promoter regions of target genes, leading to the modulation of gene expression that inhibits cell proliferation and promotes apoptosis.[3]

Caption: RXR-mediated signaling pathway activated by Bexarotene.

In cutaneous T-cell lymphoma, Bexarotene has been shown to activate the p53/p73 pathway.[4][5] This activation is likely initiated by the upstream kinase ATM (Ataxia-Telangiectasia Mutated).[4][5] Activated p53 is phosphorylated at Serine 15, leading to the transcription of downstream target genes such as p21, which induces cell cycle arrest, and Bax, which promotes apoptosis.[4][5]

Caption: Activation of the p53/p73 pathway by Bexarotene.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activity of Bexarotene.

Cell Viability Assay (MTS Assay)

Objective: To determine the effect of Bexarotene on the proliferation of cancer cell lines.

Materials:

• CTCL cell lines (e.g., Hut78, HH, MJ)

• RPMI-1640 medium with 10% fetal bovine serum

• Bexarotene stock solution (in DMSO)

• 96-well plates

• CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS)

• Microplate reader (490 nm)

Protocol:

• Seed cells at a density of 10,000-20,000 cells per well in a 96-well plate in a final volume of 100 µL.[6]

• Immediately treat the cells with various concentrations of Bexarotene (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO).[3] The final volume in each well should be 200 µL.[6]

• Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.[6]

• Add 20 µL of CellTiter 96® AQueous One Solution Reagent to each well.[6]

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.[6]

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V Staining)

Objective: To quantify the induction of apoptosis by Bexarotene.

Materials:

• CTCL cell lines

• Bexarotene

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Protocol:

• Treat cells with desired concentrations of Bexarotene for 96 hours.[7]

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of FITC Annexin V and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for p53 Activation

Objective: To detect the expression and phosphorylation of p53 in response to Bexarotene treatment.

Materials:

• CTCL cell lines

• Bexarotene

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (anti-p53, anti-phospho-p53 Ser15)

• Secondary antibody (HRP-conjugated)

• SDS-PAGE gels

• PVDF membrane

• Chemiluminescent substrate

Protocol:

• Treat cells with Bexarotene for the desired time.

• Lyse the cells in lysis buffer and determine the protein concentration.

• Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion

2-Fluoro-4-methylbenzoic acid is a pivotal building block in the synthesis of Bexarotene, a clinically significant RXR agonist. The unique properties conferred by its fluorine and methyl substituents are instrumental in its utility. The detailed understanding of Bexarotene's mechanism of action, involving the RXR and p53/p73 signaling pathways, provides a strong rationale for its therapeutic application in oncology. The experimental protocols provided herein offer a foundation for researchers to further investigate the biological activities of 2-Fluoro-4-methylbenzoic acid derivatives and to develop novel therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Modeling, Synthesis and Biological Evaluation of Potential Retinoid-X-Receptor (RXR) Selective Agonists: Novel Analogs of 4-[1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethynyl]benzoic Acid (Bexarotene) and (E)-3-(3-(1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalen-7-yl)-4-hydroxyphenyl)acrylic acid (CD3254) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Development of Bexarotene Analogs for Treating Cutaneous T-Cell Lymphomas [mdpi.com]
• 7. selleckchem.com [selleckchem.com]

An In-depth Technical Guide to 2-Fluoro-4-methylbenzoic Acid (CAS: 7697-23-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-methylbenzoic acid, with the CAS number 7697-23-6, is a fluorinated aromatic carboxylic acid that serves as a versatile building block in organic synthesis. Its unique structural features, including a fluorine atom, a methyl group, and a carboxylic acid moiety, make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of the fluorine atom can significantly influence the physicochemical and biological properties of the resulting molecules, often enhancing metabolic stability, binding affinity, and lipophilicity. This guide provides a comprehensive overview of the properties, synthesis, and applications of 2-Fluoro-4-methylbenzoic acid, with a focus on its relevance to research and drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Fluoro-4-methylbenzoic acid is presented in the table below. These properties are essential for its handling, characterization, and application in various chemical reactions.

Property	Value
CAS Number	7697-23-6
Molecular Formula	C₈H₇FO₂
Molecular Weight	154.14 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	186-190 °C
Synonyms	2-Fluoro-p-toluic acid

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group protons. The aromatic region would likely display a complex splitting pattern due to the coupling between the protons and the fluorine atom.

• Aromatic Protons (Ar-H): Expected in the range of 7.0-8.0 ppm. The proton ortho to the fluorine atom would likely appear as a doublet of doublets.

• Methyl Protons (-CH₃): A singlet is expected around 2.4 ppm.

• Carboxylic Acid Proton (-COOH): A broad singlet is anticipated at a downfield chemical shift, typically above 10 ppm.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon (C=O): Expected around 165-170 ppm.

• Aromatic Carbons (Ar-C): The carbon attached to the fluorine atom will show a large one-bond C-F coupling constant and is expected at a downfield chemical shift. Other aromatic carbons will appear in the range of 115-145 ppm.

• Methyl Carbon (-CH₃): Expected around 20-25 ppm.

¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing fluorinated compounds. For 2-Fluoro-4-methylbenzoic acid, a singlet or a complex multiplet (due to coupling with aromatic protons) is expected in the typical range for aryl fluorides.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Fluoro-4-methylbenzoic acid will exhibit characteristic absorption bands for its functional groups.

• O-H Stretch (Carboxylic Acid): A broad band is expected in the region of 2500-3300 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong absorption band is anticipated around 1680-1710 cm⁻¹.

• C-F Stretch: A strong band is expected in the range of 1200-1300 cm⁻¹.

• C-H Stretch (Aromatic and Alkyl): Bands will appear around 3000-3100 cm⁻¹ (aromatic) and 2850-3000 cm⁻¹ (alkyl).

• C=C Stretch (Aromatic): Peaks are expected in the 1450-1600 cm⁻¹ region.

Synthesis and Experimental Protocols

Several synthetic routes to 2-Fluoro-4-methylbenzoic acid have been reported. Below are detailed methodologies for two common approaches.

Synthesis via Grignard Reaction

This method involves the formation of a Grignard reagent from a brominated precursor followed by carboxylation.

Experimental Protocol:

• Grignard Reagent Formation: To a solution of 4-bromo-3-fluorotoluene (1.0 eq) in anhydrous tetrahydrofuran (THF), add magnesium turnings (1.2 eq). The reaction is initiated, and the mixture is stirred until the magnesium is consumed.

• Carboxylation: The freshly prepared Grignard reagent is then added to a slurry of dry ice (solid CO₂) in anhydrous THF at -78 °C.

• Work-up: The reaction mixture is allowed to warm to room temperature, and then quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is acidified with hydrochloric acid and extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification: The crude 2-Fluoro-4-methylbenzoic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Synthesis of 2-Fluoro-4-methylbenzoic acid via Grignard Reaction.

Synthesis via Friedel-Crafts Acylation and Hydrolysis

This method involves the acylation of m-fluorotoluene followed by hydrolysis.[1]

Experimental Protocol:

• Friedel-Crafts Acylation: To a solution of m-fluorotoluene (1.0 eq) and a trihaloacetyl chloride (e.g., trichloroacetyl chloride, 1.1 eq) in a suitable solvent (e.g., dichloromethane), add a Lewis acid catalyst (e.g., aluminum chloride, 1.2 eq) portion-wise at 0 °C. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).

• Hydrolysis: The reaction mixture is then carefully poured into a mixture of ice and concentrated hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with the solvent. The combined organic layers are then treated with an aqueous solution of sodium hydroxide and heated to hydrolyze the trihalomethyl ketone intermediate.

• Acidification and Isolation: After cooling, the aqueous layer is acidified with concentrated hydrochloric acid to precipitate the product. The solid is collected by filtration, washed with water, and dried.

• Purification: The crude product, which may contain the isomeric 4-fluoro-2-methylbenzoic acid, can be purified by recrystallization.[1]

Synthesis via Friedel-Crafts Acylation and Hydrolysis.

Applications in Research and Drug Development

2-Fluoro-4-methylbenzoic acid is a valuable building block in medicinal chemistry, primarily due to the advantageous properties conferred by the fluorine substituent.

Intermediate for Anti-inflammatory and Analgesic Agents

This benzoic acid derivative is utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and analgesics. For instance, it can serve as a precursor for the synthesis of anthranilic acid derivatives, a class of compounds known for their anti-inflammatory properties. The synthesis typically involves an Ullmann condensation reaction between 2-bromo-4-fluorobenzoic acid (which can be derived from 2-fluoro-4-methylbenzoic acid) and an appropriate aniline.

While specific signaling pathways directly involving 2-fluoro-4-methylbenzoic acid are not well-documented, the derivatives synthesized from it often target key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) enzymes.

Role as a building block in drug discovery.

Agrochemical Synthesis

The structural motifs present in 2-fluoro-4-methylbenzoic acid are also found in various herbicides and fungicides. The fluorine atom can enhance the efficacy and selectivity of these agrochemicals.

Material Science

In material science, this compound can be used as a monomer or a precursor for the synthesis of specialty polymers and liquid crystals. The fluorine substitution can impart desirable properties such as thermal stability, chemical resistance, and specific liquid crystalline phases.[2]

Conclusion

2-Fluoro-4-methylbenzoic acid is a key chemical intermediate with significant applications in pharmaceutical and chemical research. Its synthesis is achievable through established organic chemistry methodologies, and its unique combination of functional groups makes it a valuable precursor for a wide range of functional molecules. For researchers and professionals in drug development, understanding the properties and reactivity of this compound is crucial for the design and synthesis of novel therapeutic agents with improved pharmacological profiles. Further exploration of its utility in the synthesis of biologically active compounds is an active area of research.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. benchchem.com [benchchem.com]

Spectroscopic and Synthetic Profile of 2-Fluoro-4-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and synthetic data available for 2-Fluoro-4-methylbenzoic acid, a key intermediate in the synthesis of various pharmaceuticals, including the retinoid X receptor (RXR) agonist, Bexarotene. This document outlines detailed experimental protocols, presents available quantitative data in a structured format, and includes visualizations of synthetic and potential biological pathways.

Spectroscopic Data

Despite its importance as a synthetic building block, publicly available, experimentally determined spectroscopic data for 2-Fluoro-4-methylbenzoic acid is limited. The following tables summarize the expected and, where available, reported data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: NMR Spectroscopic Data of 2-Fluoro-4-methylbenzoic Acid

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz	Assignment
¹H	~10-13	Singlet	-	-COOH
~7.9-8.1	Triplet	~8.0	H-6
~7.0-7.2	Doublet of doublets	H-5
~6.9-7.1	Doublet of doublets	H-3
~2.4	Singlet	-	-CH₃
¹³C	~165	Doublet	C=O
~163 (d)	Doublet	C-F
~145 (d)	Doublet	C-CH₃
~133 (d)	Doublet	C-H
~125 (d)	Doublet	C-H
~118 (d)	Doublet	C-H
~115 (d)	Doublet	C-COOH
~21	Singlet	-CH₃

Note: The predicted data is based on established principles of NMR spectroscopy and analysis of similar fluorinated benzoic acid derivatives. The multiplicity of carbon signals is influenced by fluorine coupling.

Infrared (IR) Spectroscopy

Table 2: Infrared (IR) Spectroscopic Data of 2-Fluoro-4-methylbenzoic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic acid)
~1700	Strong	C=O stretch (Carboxylic acid)
~1600, ~1480	Medium-Strong	C=C stretch (Aromatic ring)
~1250	Strong	C-O stretch (Carboxylic acid)
~1200	Strong	C-F stretch
~800-900	Medium-Strong	C-H bend (out-of-plane)

Mass Spectrometry (MS)

Table 3: Mass Spectrometry (MS) Data of 2-Fluoro-4-methylbenzoic Acid

m/z	Relative Intensity (%)	Assignment
154	High	[M]⁺ (Molecular Ion)
137	Medium	[M-OH]⁺
109	Medium	[M-COOH]⁺

Experimental Protocols

General Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra would be recorded on a spectrometer operating at a frequency of 400 MHz or higher. The sample would be dissolved in a suitable deuterated solvent, such as CDCl₃ or DMSO-d₆, with tetramethylsilane (TMS) used as an internal standard.

• Infrared (IR): The IR spectrum would be obtained using a Fourier Transform Infrared (FTIR) spectrometer. The solid sample would be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Mass Spectrometry (MS): Mass spectral data would be acquired using an electron ionization (EI) mass spectrometer. The sample would be introduced directly or via a gas chromatograph.

Synthesis of 2-Fluoro-4-methylbenzoic Acid

2-Fluoro-4-methylbenzoic acid can be synthesized via the carboxylation of a Grignard or organolithium reagent derived from a halogenated precursor. A common method involves the reaction of 4-bromo-3-fluorotoluene with n-butyllithium followed by quenching with solid carbon dioxide.[1]

Experimental Protocol for Synthesis

• Reaction Setup: A solution of 4-bromo-3-fluorotoluene (10.2 mmol) in anhydrous tetrahydrofuran (100 mL) is cooled to -78°C under a nitrogen atmosphere.[1]

• Lithiation: A 2.5 M solution of n-butyllithium in hexane (11.2 mmol) is added dropwise to the cooled solution. The resulting mixture is stirred at -78°C for 1 hour.[1]

• Carboxylation: The reaction mixture is then poured onto an excess of crushed solid carbon dioxide (dry ice) and allowed to warm to room temperature.[1]

• Workup: Water (200 mL) is added, and the aqueous layer is separated and washed with ether.[1] The aqueous layer is then acidified with concentrated hydrochloric acid.

• Extraction and Purification: The acidified aqueous layer is extracted with chloroform. The combined organic extracts are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or column chromatography.

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Fluoro-4-methylbenzoic acid.

References

• 1. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the NMR Spectral Analysis of 2-Fluoro-4-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectra of 2-Fluoro-4-methylbenzoic acid. Due to the limited availability of experimental spectra in public databases, this guide utilizes predicted ¹H and ¹³C NMR data, alongside an estimated ¹⁹F NMR chemical shift based on analogous compounds. This document is intended to serve as a practical reference for the structural elucidation and quality control of this important chemical intermediate.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 2-Fluoro-4-methylbenzoic acid, generated using the online prediction tool NMRDB.org. The ¹⁹F NMR chemical shift is an estimation based on the typical ranges for aryl fluorides.

Table 1: Predicted ¹H NMR Spectral Data for 2-Fluoro-4-methylbenzoic Acid

Proton Assignment	Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)
H-6	7.95	Doublet of doublets (dd)	⁸JHH = 8.5, ⁵JHF = 6.0
H-5	7.10	Doublet (d)	⁴JHF = 9.5
H-3	7.05	Doublet (d)	³JHH = 8.5
-CH₃	2.50	Singlet (s)	-
-COOH	~13.0	Broad Singlet (br s)	-

Table 2: Predicted ¹³C NMR Spectral Data for 2-Fluoro-4-methylbenzoic Acid

Carbon Assignment	Chemical Shift (δ) (ppm)	Multiplicity (due to C-F coupling)	Coupling Constant (JCF) (Hz)
C=O	166.5	Singlet (s)	-
C-2	164.0	Doublet (d)	¹JCF ≈ 250
C-4	148.0	Doublet (d)	³JCF ≈ 8
C-6	132.5	Doublet (d)	³JCF ≈ 8
C-1	122.0	Doublet (d)	²JCF ≈ 20
C-5	120.0	Doublet (d)	²JCF ≈ 25
C-3	115.0	Doublet (d)	²JCF ≈ 20
-CH₃	22.0	Singlet (s)	-

Table 3: Estimated ¹⁹F NMR Spectral Data for 2-Fluoro-4-methylbenzoic Acid

Nucleus Assignment	Estimated Chemical Shift (δ) (ppm)	Multiplicity
Ar-F	-110 to -120	Multiplet

Note: The ¹⁹F chemical shift is estimated relative to CFCl₃ at 0.00 ppm and can be influenced by solvent and concentration.

Spectral Interpretation

The predicted spectra are consistent with the structure of 2-Fluoro-4-methylbenzoic acid. In the ¹H NMR spectrum, the aromatic protons are split by both neighboring protons and the fluorine atom, leading to the observed multiplicities. The carboxylic acid proton is expected to be a broad singlet at a downfield chemical shift. In the ¹³C NMR spectrum, the carbon atoms of the aromatic ring all show coupling to the fluorine atom, with the carbon directly attached to the fluorine (C-2) exhibiting the largest coupling constant. The ¹⁹F NMR is expected to show a single multiplet for the fluorine atom, with couplings to the ortho and meta protons.

Experimental Protocol for NMR Spectroscopy

The following is a generalized protocol for acquiring NMR spectra of a small organic molecule like 2-Fluoro-4-methylbenzoic acid.

3.1. Sample Preparation

• Dissolution: Accurately weigh 5-10 mg of 2-Fluoro-4-methylbenzoic acid and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous. Gentle vortexing or sonication may be applied if necessary.

3.2. NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H, ¹³C, and ¹⁹F nuclei. Perform shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • ¹H NMR:

    • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-15 ppm).

    • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

    • Employ a standard pulse sequence, such as a 90° pulse followed by acquisition.

  • ¹³C NMR:

    • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

    • Use a proton-decoupled pulse sequence to simplify the spectrum and enhance sensitivity.

    • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • ¹⁹F NMR:

    • Set the spectral width to cover the expected range for aryl fluorides (e.g., -100 to -130 ppm).

    • A proton-coupled or decoupled spectrum can be acquired depending on the desired information.

3.3. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and correct the baseline for accurate integration and peak picking.

• Referencing: Reference the spectrum to the internal standard (TMS at 0.00 ppm for ¹H and ¹³C). For ¹⁹F, an external reference of CFCl₃ is often used.

• Peak Picking and Integration: Identify all significant peaks and integrate their areas to determine the relative ratios of the different nuclei.

Logical Workflow for NMR Spectral Analysis

The following diagram illustrates the logical workflow from sample preparation to the final structural elucidation using NMR spectroscopy.

Caption: A logical workflow for the elucidation of molecular structures using NMR spectroscopy.

Case Study: Crystal Structure of 3-Fluoro-4-methylbenzoic Acid

An In-Depth Technical Guide on the Crystal Structure of Fluoro-Methylbenzoic Acid Isomers

Introduction

2-Fluoro-4-methylbenzoic acid is a fluorinated aromatic carboxylic acid with applications in the synthesis of pharmaceuticals and other specialty chemicals. Its molecular structure, characterized by the presence of a fluorine atom and a methyl group on the benzene ring, influences its chemical reactivity and intermolecular interactions. Understanding the three-dimensional arrangement of molecules in the solid state is crucial for predicting its physical properties, such as solubility and melting point, and for controlling its crystalline form, which is of paramount importance in the pharmaceutical industry.

While a detailed crystal structure for 2-Fluoro-4-methylbenzoic acid is not publicly available, a comprehensive crystallographic analysis has been performed on its isomer, 3-Fluoro-4-methylbenzoic acid. This guide will present the crystallographic data for 3-Fluoro-4-methylbenzoic acid as a representative example to illustrate the typical solid-state conformation and intermolecular interactions of fluoro-methylbenzoic acids. The experimental protocols described herein are standard for single-crystal X-ray diffraction studies and are applicable to the determination of the crystal structure of 2-Fluoro-4-methylbenzoic acid, should suitable crystals be obtained.

The crystal structure of 3-Fluoro-4-methylbenzoic acid (C₈H₇FO₂) reveals a nearly planar molecular conformation.[1] The dihedral angle between the benzene ring and the carboxyl group is minimal, indicating a high degree of conjugation.[1] In the solid state, pairs of molecules are linked by O—H⋯O hydrogen bonds to form centrosymmetric dimers.[1]

Data Presentation

The following tables summarize the quantitative data from the single-crystal X-ray diffraction study of 3-Fluoro-4-methylbenzoic acid.[1]

Table 1: Crystal Data and Structure Refinement

Parameter	Value
Empirical Formula	C₈H₇FO₂
Formula Weight	154.14
Temperature	120(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	3.8132(5) Å
b	6.0226(8) Å
c	30.378(4) Å
β	92.50(2)°
Volume	696.98(16) ų
Z	4
Calculated Density	1.469 Mg/m³
Absorption Coefficient	0.12 mm⁻¹
F(000)	320
Data Collection
Crystal Size	0.55 x 0.19 x 0.16 mm
Theta range for data collection	10.3 to 26.0°
Index ranges	-5≤h≤5, -8≤k≤8, -42≤l≤42
Reflections collected	1773
Independent reflections	1773 [R(int) = 0.000]
Refinement
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	1773 / 0 / 102
Goodness-of-fit on F²	1.12
Final R indices [I>2sigma(I)]	R1 = 0.054, wR2 = 0.157
R indices (all data)	R1 = 0.067, wR2 = 0.164
Largest diff. peak and hole	0.49 and -0.25 e.Å⁻³

Table 2: Hydrogen Bond Geometry

D—H···A	d(D—H) (Å)	d(H···A) (Å)	d(D···A) (Å)	<(DHA) (°)
O1—H01···O2ⁱ	0.92(4)	1.70(4)	2.6117(17)	176(3)
Symmetry codes: (i) −x, −y+2, −z+1

Experimental Protocols

The determination of the crystal structure of 3-Fluoro-4-methylbenzoic acid involved the following key steps:

1. Synthesis and Crystallization: The compound was synthesized and purified using standard organic chemistry techniques. Single crystals suitable for X-ray diffraction were obtained by slow evaporation of a solution of the compound in an appropriate solvent system.

2. Single-Crystal X-ray Diffraction Data Collection: A suitable single crystal was mounted on a goniometer head. Data were collected at a low temperature (120 K) to minimize thermal vibrations, using a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å).[1] A series of ω scans were performed to collect a complete dataset.

3. Structure Solution and Refinement: The crystal structure was solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were located in a difference Fourier map and refined isotropically. The final structure was validated using standard crystallographic software.

Mandatory Visualization

The following diagram illustrates the general workflow for determining the crystal structure of a small organic molecule like 2-Fluoro-4-methylbenzoic acid.

Caption: Experimental workflow for crystal structure determination.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 2-Fluoro-4-methylbenzoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Fluoro-4-methylbenzoic acid in various organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on providing a strong theoretical framework, estimated solubility based on analogous compounds, and detailed experimental protocols to enable researchers to determine precise solubility values.

Introduction to 2-Fluoro-4-methylbenzoic Acid

2-Fluoro-4-methylbenzoic acid is a fluorinated aromatic carboxylic acid with applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorine atom and a methyl group on the benzoic acid backbone, influences its physicochemical properties, including its solubility in different solvent systems. Understanding its solubility is crucial for designing synthetic routes, developing formulations, and conducting biological assays.

Estimated Solubility Profile

While specific experimental data for 2-Fluoro-4-methylbenzoic acid is scarce, its solubility can be estimated based on the known behavior of structurally similar compounds such as benzoic acid, 4-methylbenzoic acid, and other fluorinated benzoic acids. Generally, its solubility is expected to be higher in polar organic solvents and lower in nonpolar solvents. The presence of the carboxylic acid group allows for hydrogen bonding with protic solvents, while the aromatic ring contributes to interactions with a variety of organic media.

The table below presents an estimated qualitative and semi-quantitative solubility profile in a range of common organic solvents. It is critical to note that these are estimations and should be experimentally verified for any quantitative application.

Solvent	Solvent Type	Estimated Solubility	Rationale and Comments
Methanol	Polar Protic	Soluble	The compound is noted to be soluble in methanol. The polar hydroxyl group of methanol can form strong hydrogen bonds with the carboxylic acid moiety of the solute.
Ethanol	Polar Protic	Soluble	Similar to methanol, ethanol is a good solvent for carboxylic acids due to its ability to act as both a hydrogen bond donor and acceptor.
Acetone	Polar Aprotic	Moderately Soluble	Acetone's polarity allows for dipole-dipole interactions, but the lack of a hydroxyl group makes it a weaker hydrogen bond donor compared to alcohols, likely resulting in slightly lower solubility.
Ethyl Acetate	Moderately Polar	Sparingly Soluble	As a less polar solvent, ethyl acetate is expected to be a poorer solvent for a polar carboxylic acid.
Dichloromethane	Nonpolar	Sparingly Soluble	The low polarity of dichloromethane suggests limited interaction with the polar carboxylic acid group, leading to lower solubility.
Toluene	Nonpolar	Slightly Soluble	The aromatic nature of toluene may offer some pi-pi stacking interactions with the benzene ring of the solute, but overall solubility is expected to be low due to the polarity mismatch with the carboxylic acid group.
Hexane	Nonpolar	Insoluble	As a nonpolar aliphatic hydrocarbon, hexane is unlikely to effectively solvate the polar 2-Fluoro-4-methylbenzoic acid.
Water	Polar Protic	Slightly Soluble	While the carboxylic acid group can hydrogen bond with water, the overall hydrophobicity of the substituted benzene ring will limit aqueous solubility. Solubility is expected to increase significantly with an increase in pH due to salt formation.

Experimental Protocol for Solubility Determination: Isothermal Equilibrium Method

To obtain accurate and reliable quantitative solubility data, a well-defined experimental protocol is essential. The isothermal equilibrium method, followed by gravimetric analysis, is a standard and robust technique for determining the solubility of a solid compound in a solvent.

3.1. Materials and Apparatus

• 2-Fluoro-4-methylbenzoic acid (solute)

• Selected organic solvents (high purity grade)

• Thermostatic shaker or water bath

• Calibrated analytical balance (±0.0001 g)

• Glass vials or flasks with airtight seals

• Syringe filters (chemically compatible with the solvent)

• Pipettes and volumetric flasks

• Drying oven

• Desiccator

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Fluoro-4-methylbenzoic acid to a known volume or mass of the selected solvent in a sealed glass vial. The presence of undissolved solid is crucial to ensure saturation.

  • Place the vials in a thermostatic shaker or water bath set to the desired constant temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a few hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated or temperature-equilibrated pipette.

  • Immediately filter the withdrawn sample through a syringe filter into a pre-weighed container to remove any undissolved microcrystals. The filter should also be at the experimental temperature to prevent premature crystallization.

• Gravimetric Analysis:

  • Accurately weigh the container with the filtered saturated solution.

  • Evaporate the solvent from the solution in a fume hood or under a gentle stream of nitrogen. For higher boiling point solvents, a rotary evaporator may be used.

  • Once the solvent is removed, place the container with the solid residue in a drying oven at a temperature below the melting point of the solute until a constant weight is achieved.

  • Cool the container in a desiccator before re-weighing.

3.3. Data Calculation

• Mass of the solute (m_solute): (Weight of container with dry solid) - (Weight of empty container)

• Mass of the solvent (m_solvent): (Weight of container with solution) - (Weight of container with dry solid)

• Solubility ( g/100 g solvent): (m_solute / m_solvent) * 100

This procedure should be repeated multiple times for each solvent and temperature to ensure the reproducibility and accuracy of the results.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the isothermal equilibrium method.

Acidity and pKa of 2-Fluoro-4-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the acidity and pKa of 2-Fluoro-4-methylbenzoic acid. The document details the physicochemical properties of this compound, offers a comparative analysis with related benzoic acid derivatives, and outlines the experimental protocols for pKa determination. This information is critical for applications in drug design, chemical synthesis, and formulation development where the ionization state of a molecule plays a pivotal role.

Quantitative Analysis of Acidity

The acidity of a carboxylic acid is quantified by its acid dissociation constant (Ka), which is more conveniently expressed on a logarithmic scale as the pKa value. A lower pKa value indicates a stronger acid. The acidity of 2-Fluoro-4-methylbenzoic acid is influenced by the electronic effects of its substituents on the benzene ring. The predicted pKa value for 2-Fluoro-4-methylbenzoic acid, alongside the experimental pKa values of structurally related compounds, is presented in Table 1 for comparative analysis.

Compound	pKa Value	Reference Compound
2-Fluoro-4-methylbenzoic acid	3.44 ± 0.10 (Predicted)	-
Benzoic acid	4.20[1][2]	Unsubstituted
4-Methylbenzoic acid	4.36[3]	Electron-donating group
2-Fluorobenzoic acid	3.27[4]	Electron-withdrawing group (ortho)
4-Fluorobenzoic acid	4.14[5]	Electron-withdrawing group (para)

Table 1: pKa Values of 2-Fluoro-4-methylbenzoic Acid and Related Compounds

The data in Table 1 illustrates the impact of substituent position and electronic properties on the acidity of benzoic acid derivatives. The methyl group at the para position in 4-methylbenzoic acid is electron-donating, which destabilizes the carboxylate anion and results in a higher pKa (weaker acid) compared to benzoic acid. Conversely, the highly electronegative fluorine atom acts as an electron-withdrawing group. In the ortho position (2-fluorobenzoic acid), the inductive effect is most pronounced, leading to a significant decrease in pKa (stronger acid). When the fluorine is at the para position (4-fluorobenzoic acid), its electron-withdrawing inductive effect is still present but attenuated, resulting in a pKa value closer to that of benzoic acid. For 2-Fluoro-4-methylbenzoic acid, the opposing effects of the electron-withdrawing fluoro group and the electron-donating methyl group result in a predicted pKa that is lower than benzoic acid but higher than 2-fluorobenzoic acid.

Factors Influencing Acidity

The acidity of substituted benzoic acids is primarily governed by the interplay of inductive and resonance effects of the substituents on the stability of the carboxylate anion formed upon deprotonation.

Figure 1: Logical relationship of factors influencing the acidity of 2-Fluoro-4-methylbenzoic acid.

Experimental Protocols for pKa Determination

The determination of the pKa value of a compound like 2-Fluoro-4-methylbenzoic acid is crucial for its characterization. Potentiometric titration and UV-Vis spectrophotometry are two common and reliable methods for this purpose.

Potentiometric Titration

This method involves the gradual addition of a titrant (a strong base, such as NaOH) of known concentration to a solution of the acidic compound. The pH of the solution is monitored throughout the titration using a calibrated pH meter. The pKa is determined from the resulting titration curve.

Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of 2-Fluoro-4-methylbenzoic acid (e.g., 0.01 M) in a suitable solvent, typically a mixture of water and an organic co-solvent like ethanol or methanol to ensure solubility.

  • Prepare a standardized titrant solution of a strong base (e.g., 0.1 M NaOH).

  • Calibrate the pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).

• Titration Procedure:

  • Pipette a known volume of the 2-Fluoro-4-methylbenzoic acid solution into a beaker.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Add the NaOH titrant in small, precise increments (e.g., 0.1 mL).

  • After each addition, stir the solution to ensure homogeneity and record the stable pH reading.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • The equivalence point is the point of steepest inflection on the curve.

  • The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

  • Alternatively, the pKa can be determined from the first derivative of the titration curve, where the peak corresponds to the equivalence point.

Figure 2: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is applicable if the acidic and basic forms of the compound exhibit different UV-Vis absorption spectra. The pKa is determined by measuring the absorbance of the compound in a series of buffer solutions with known pH values.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of 2-Fluoro-4-methylbenzoic acid in a suitable solvent.

  • Prepare a series of buffer solutions covering a pH range that brackets the expected pKa of the compound.

• Spectral Acquisition:

  • Record the UV-Vis absorption spectrum of the compound in a highly acidic solution (e.g., pH 1) to obtain the spectrum of the fully protonated species (HA).

  • Record the spectrum in a highly basic solution (e.g., pH 12) to obtain the spectrum of the fully deprotonated species (A⁻).

  • Record the spectra of the compound in each of the buffer solutions.

• Data Analysis:

  • Identify a wavelength where the absorbance difference between the acidic and basic forms is maximal.

  • At this wavelength, measure the absorbance of the compound in each buffer solution.

  • The pKa can be calculated using the following equation, derived from the Henderson-Hasselbalch equation: pKa = pH + log[(A - A_A⁻) / (A_HA - A)] where A is the absorbance in the buffer solution, A_A⁻ is the absorbance of the basic form, and A_HA is the absorbance of the acidic form.

  • A plot of log[(A - A_A⁻) / (A_HA - A)] versus pH will yield a straight line with a y-intercept equal to the pKa.

Figure 3: Workflow for pKa determination by UV-Vis spectrophotometry.

References

• 1. Benzoic Acid | C6H5COOH | CID 243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoic Acid - Structure, Properties, Reactions | Turito [turito.com]
• 3. chembk.com [chembk.com]
• 4. 2-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 5. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 2-Fluoro-4-methylbenzoic Acid: From Discovery to Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoro-4-methylbenzoic acid, a fluorinated derivative of benzoic acid, serves as a critical building block in the synthesis of a variety of commercially significant organic compounds. Its unique structural features, including the presence of a fluorine atom and a methyl group on the aromatic ring, impart desirable physicochemical properties that are leveraged in the development of pharmaceuticals and agrochemicals. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and key applications of 2-Fluoro-4-methylbenzoic acid, with a particular focus on its role in drug development. Detailed experimental protocols, quantitative data, and visualizations of relevant chemical and biological pathways are presented to serve as a valuable resource for researchers in the field.

Introduction and Historical Context

While the precise date and researchers associated with the initial discovery and synthesis of 2-Fluoro-4-methylbenzoic acid are not prominently documented in readily available scientific literature, its development is intrinsically linked to the broader advancements in organofluorine chemistry. The introduction of fluorine into organic molecules gained significant traction in the mid-20th century as its unique properties, such as high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds, were recognized for their potential to modulate the biological activity and physicochemical properties of compounds.

The synthesis and application of fluorinated benzoic acids, as a class of compounds, have been explored for various industrial purposes, including the preparation of preservatives, dyes, and plasticizers.[1] However, the primary interest in 2-Fluoro-4-methylbenzoic acid for the intended audience of this guide lies in its utility as a key intermediate in the synthesis of high-value compounds, particularly in the pharmaceutical sector.

Physicochemical and Spectral Data

A thorough understanding of the physicochemical and spectral properties of 2-Fluoro-4-methylbenzoic acid is essential for its effective use in research and development. The following tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of 2-Fluoro-4-methylbenzoic Acid

Property	Value	Reference
CAS Number	7697-23-6	[2]
Molecular Formula	C₈H₇FO₂	[2]
Molecular Weight	154.14 g/mol	[2]
Melting Point	186-189 °C	[2]
Boiling Point	271.7±20.0 °C (Predicted)	[2]
Density	1.258±0.06 g/cm³ (Predicted)	[2]
pKa	3.44±0.10 (Predicted)	[2]
Solubility	Soluble in Methanol	[2]
Appearance	White to light yellow to light orange powder/crystal	[2]

Table 2: Spectral Data References for 2-Fluoro-4-methylbenzoic Acid and Related Compounds

Spectrum Type	Compound	Remarks	Reference
¹H NMR	3-Fluoro-4-methylbenzoic acid	Available	[3]
¹³C NMR	3-Fluoro-4-methylbenzoic acid	Available	[4]
¹H NMR	2-Fluoro-4-(methoxycarbonyl)benzoic acid	400 MHz, CDCl₃	[5]
¹³C NMR	2-Fluoro-4-(methoxycarbonyl)benzoic acid	100.6 MHz, CDCl₃	[5]
MS	2-Fluoro-4-(methoxycarbonyl)benzoic acid	LC-APCI-MS	[5]
IR	Derivatives of 4-fluorobenzoic acid	General discussion	[6]

Synthesis and Experimental Protocols

Several synthetic routes to 2-Fluoro-4-methylbenzoic acid have been reported in the literature, reflecting the ongoing efforts to optimize yield, purity, and cost-effectiveness. The following sections detail some of the key methodologies.

Synthesis via Grignard Reaction of 4-Bromo-3-fluorotoluene

One of the common methods for the preparation of 2-Fluoro-4-methylbenzoic acid involves the Grignard reaction of 4-bromo-3-fluorotoluene followed by carboxylation with carbon dioxide.[1]

Experimental Protocol:

• Reaction Setup: A solution of 4-Bromo-3-fluorotoluene (2.0 g, 10.2 mmol) in anhydrous tetrahydrofuran (100 mL) is prepared in a flame-dried, three-necked flask under a nitrogen atmosphere.

• Grignard Reagent Formation: The solution is cooled to -78°C using a dry ice/acetone bath. A 2.5 M solution of n-butyllithium in hexane (4.48 mL, 11.2 mmol) is added dropwise to the stirred solution. The resulting mixture is stirred at -78°C for 1 hour to ensure the formation of the Grignard reagent.

• Carboxylation: The reaction mixture is then poured onto solid carbon dioxide (5 g) slurried in THF (50 mL). The mixture is allowed to warm to room temperature.

• Work-up and Isolation: Water (200 mL) is added to the reaction mixture, and it is extracted with diethyl ether (3 x 100 mL). The combined ether extracts are then acidified with concentrated HCl to protonate the carboxylate salt. The aqueous layer is subsequently extracted with chloroform (3 x 100 mL). The combined chloroform extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 2-Fluoro-4-methylbenzoic acid can be further purified by recrystallization or column chromatography.

Synthesis via Friedel-Crafts Acylation of m-Fluorotoluene

Another synthetic approach involves the Friedel-Crafts acylation of m-fluorotoluene, followed by hydrolysis. This method produces a mixture of isomers that require separation.[7]

Experimental Workflow Diagram:

Caption: Friedel-Crafts Acylation Synthesis Workflow.

Applications in Drug Development

2-Fluoro-4-methylbenzoic acid is a valuable intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[8] Its fluorine substituent can enhance metabolic stability and binding affinity of the final drug molecule.

Key Intermediate in the Synthesis of Bexarotene

A notable application of 2-Fluoro-4-methylbenzoic acid is in the synthesis of Bexarotene, a retinoid X receptor (RXR) agonist.[9] Bexarotene is used in the treatment of cutaneous T-cell lymphoma.[10][11][12][13] The synthesis of a fluorine-18 labeled analog of Bexarotene for PET imaging also utilizes a derivative of 2-fluoro-4-methylbenzoic acid, highlighting its importance in both therapeutic and diagnostic applications.[9]

Role in the Development of Anti-inflammatory Agents

Derivatives of fluorinated benzoic acids are actively investigated for their potential as anti-inflammatory agents.[6][14] The structural motif of 2-Fluoro-4-methylbenzoic acid can be incorporated into larger molecules to modulate their anti-inflammatory and analgesic properties.[8]

Signaling Pathway Involvement: Bexarotene and the Retinoid X Receptor (RXR)

As 2-Fluoro-4-methylbenzoic acid is a precursor to Bexarotene, understanding the mechanism of action of Bexarotene provides insight into the biological relevance of this chemical scaffold. Bexarotene selectively binds to and activates Retinoid X Receptors (RXRs). RXRs are nuclear receptors that form heterodimers with other nuclear receptors, such as Retinoic Acid Receptors (RARs), Vitamin D Receptor (VDR), and Peroxisome Proliferator-Activated Receptors (PPARs). This activation leads to changes in gene expression that regulate cell differentiation, proliferation, and apoptosis.[11][15]

Signaling Pathway Diagram:

Caption: Bexarotene Signaling Pathway.

Conclusion

2-Fluoro-4-methylbenzoic acid is a synthetically versatile and commercially important chemical intermediate. While the specific historical details of its initial discovery are not widely publicized, its development and application, particularly in the pharmaceutical industry, are well-documented. Its role as a key building block for the anticancer drug Bexarotene underscores its significance in modern drug discovery. The continued exploration of fluorinated organic compounds promises to further expand the applications of 2-Fluoro-4-methylbenzoic acid and its derivatives in the development of novel therapeutics and advanced materials. This guide has provided a comprehensive overview of its properties, synthesis, and applications, intended to be a valuable resource for the scientific community.

References

• 1. guidechem.com [guidechem.com]
• 2. 2-Fluoro-4-methylbenzoic acid price,buy 2-Fluoro-4-methylbenzoic acid - chemicalbook [chemicalbook.com]
• 3. 4-Fluoro-2-(phenyl­amino)­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Fluoro-4-methylbenzoic acid(350-28-7) 13C NMR spectrum [chemicalbook.com]
• 5. 2-Fluoro-4-(meth­oxy­carbon­yl)benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. globalscientificjournal.com [globalscientificjournal.com]
• 7. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Synthesis of a new fluorine-18-labeled bexarotene analogue for PET imaging of retinoid X receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bexarotene | C24H28O2 | CID 82146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Bexarotene - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Bexarotene: a clinical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Bexarotene is effective and safe for treatment of refractory advanced-stage cutaneous T-cell lymphoma: multinational phase II-III trial results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Bexarotene synthesis - chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to the Synthesis of 2-Fluoro-4-methylbenzoic Acid from 4-bromo-3-fluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Fluoro-4-methylbenzoic acid, a valuable building block in medicinal chemistry and materials science, starting from 4-bromo-3-fluorotoluene. This document details two primary synthetic methodologies: lithiation followed by carboxylation and the Grignard reaction. It includes detailed experimental protocols, a comparative analysis of the two routes, and essential characterization data to aid researchers in the successful preparation of this target molecule.

Introduction

2-Fluoro-4-methylbenzoic acid is a key intermediate in the synthesis of various pharmaceuticals and functional materials. The presence of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, making fluorinated building blocks like this one highly sought after in drug discovery. This guide focuses on the practical aspects of its synthesis from the readily available starting material, 4-bromo-3-fluorotoluene.

Synthetic Strategies

Two principal organometallic routes are explored for the carboxylation of 4-bromo-3-fluorotoluene:

• Lithiation-Carboxylation: This method involves the use of a strong organolithium base, such as n-butyllithium, to perform a halogen-metal exchange with the aryl bromide, followed by quenching with solid carbon dioxide (dry ice).

• Grignard Reaction: This classic organometallic reaction involves the formation of an arylmagnesium halide (Grignard reagent) from the starting aryl bromide, which then reacts with carbon dioxide.

This guide will provide a detailed examination of both methods, allowing for an informed choice based on laboratory capabilities and desired outcomes.

Experimental Protocols

Method 1: Synthesis via Lithiation-Carboxylation

This protocol is adapted from established procedures for the carboxylation of aryl halides.

Reaction Scheme:

Experimental Procedure:

• To a solution of 4-bromo-3-fluorotoluene (2.0 g, 10.2 mmol) in anhydrous tetrahydrofuran (THF, 100 mL) under a nitrogen atmosphere at -78°C, a 2.5 M solution of n-butyllithium in hexane (4.48 mL, 11.2 mmol) is slowly added.[1]

• The resulting mixture is stirred at -78°C for 1 hour.[1]

• The reaction mixture is then poured onto solid carbon dioxide (5 g) and allowed to warm to room temperature with an additional 50 mL of THF.[1]

• Water (200 mL) is added to the reaction system, and the mixture is extracted with diethyl ether (3 x 50 mL).[1]

• The combined ether extracts are then used to extract the aqueous layer, which is subsequently acidified with concentrated HCl.[1]

• The acidified aqueous layer is extracted with chloroform (3 x 50 mL).[1]

• The combined chloroform extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water.

Method 2: Synthesis via Grignard Reaction

While a specific, detailed protocol for the Grignard reaction of 4-bromo-3-fluorotoluene was not found in the immediate literature, the following is a general and adaptable procedure based on the well-established carboxylation of aryl Grignard reagents.

Reaction Scheme:

Experimental Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (0.27 g, 11.2 mmol).

• Add a small crystal of iodine to the flask to activate the magnesium.

• A solution of 4-bromo-3-fluorotoluene (2.0 g, 10.2 mmol) in anhydrous THF (20 mL) is added dropwise to the magnesium turnings. The reaction is initiated, if necessary, by gentle warming.

• After the addition is complete, the reaction mixture is refluxed for 1 hour to ensure complete formation of the Grignard reagent.

• The reaction mixture is then cooled to 0°C in an ice bath and poured over an excess of crushed solid carbon dioxide with vigorous stirring.

• After the complete sublimation of the excess carbon dioxide, the reaction is quenched by the slow addition of 1 M HCl (aq) until the solution is acidic.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization.

Data Presentation

Parameter	Lithiation-Carboxylation	Grignard Reaction
Starting Material	4-bromo-3-fluorotoluene	4-bromo-3-fluorotoluene
Key Reagents	n-Butyllithium, CO2(s)	Magnesium, CO2(s)
Solvent	Tetrahydrofuran (THF)	Tetrahydrofuran (THF)
Reaction Temperature	-78°C	Reflux, then 0°C
Reported Yield	Not explicitly stated	Not explicitly stated
Purity	High, purification by extraction and recrystallization	Dependent on reaction conditions, purification by extraction and recrystallization

Characterization Data for 2-Fluoro-4-methylbenzoic acid:

Property	Value
Molecular Formula	C8H7FO2
Molecular Weight	154.14 g/mol
Appearance	White to light yellow powder/crystal
Melting Point	186.0 to 190.0 °C
Solubility	Soluble in Methanol

Note: While specific yields for these reactions were not found in the searched literature, similar carboxylation reactions of aryl halides typically proceed in moderate to good yields (50-80%). Actual yields will be dependent on the specific reaction conditions and purification techniques employed.

Mandatory Visualizations

Reaction Mechanisms

Caption: Comparative reaction pathways for the synthesis of 2-Fluoro-4-methylbenzoic acid.

Experimental Workflow

Caption: General experimental workflow for the synthesis of 2-Fluoro-4-methylbenzoic acid.

Discussion

Both the lithiation-carboxylation and the Grignard reaction are effective methods for the synthesis of 2-Fluoro-4-methylbenzoic acid from 4-bromo-3-fluorotoluene.

The lithiation-carboxylation route offers the advantage of very low reaction temperatures (-78°C), which can help to minimize side reactions and potentially lead to cleaner product formation. The use of n-butyllithium, a very strong base, ensures rapid halogen-metal exchange. However, n-butyllithium is pyrophoric and requires careful handling under strictly anhydrous and inert conditions.

The Grignard reaction is a more traditional and often more accessible method in many laboratories. While it may require thermal or chemical activation of the magnesium, it is generally considered less hazardous than using n-butyllithium. The reaction temperatures are also milder, typically starting at room temperature and proceeding to reflux.

The choice between these two methods will depend on the specific laboratory setup, the experience of the researcher with organometallic reagents, and the desired scale of the synthesis. For both methods, the use of anhydrous solvents and an inert atmosphere is critical for success.

Conclusion

This technical guide has provided a detailed overview of two viable synthetic routes to 2-Fluoro-4-methylbenzoic acid from 4-bromo-3-fluorotoluene. By presenting detailed experimental protocols, comparative data, and key visualizations, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to confidently undertake the synthesis of this important fluorinated building block. The choice of synthetic route can be tailored to the specific needs and resources of the laboratory, with both methods offering a reliable pathway to the target molecule.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Theoretical Exploration of 2-Fluoro-4-methylbenzoic Acid: A Comparative Analysis with Isomeric Analogs

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical examination of 2-Fluoro-4-methylbenzoic acid, a molecule of interest in medicinal chemistry and materials science. In the absence of extensive direct theoretical studies on this specific isomer, this guide employs a comparative analysis with its isomers, 3-Fluoro-4-methylbenzoic acid and 4-Fluoro-2-methylbenzoic acid, for which more extensive crystallographic and computational data are available. This approach allows for an insightful exploration of its structural, spectroscopic, and electronic properties. This document summarizes key physicochemical data, outlines standard experimental and computational protocols, and presents theoretical data in structured tables and diagrams to facilitate understanding and further research.

Introduction

Fluoromethyl-substituted benzoic acids are a significant class of compounds in drug discovery and development, where the introduction of fluorine can modulate physicochemical properties such as acidity, lipophilicity, and metabolic stability. 2-Fluoro-4-methylbenzoic acid, with its specific substitution pattern, presents a unique electronic and steric profile. Understanding its theoretical underpinnings is crucial for predicting its behavior in biological systems and for designing novel molecules with desired properties. This guide synthesizes available data and provides a comparative theoretical framework to elucidate the characteristics of 2-Fluoro-4-methylbenzoic acid.

Physicochemical Properties

A summary of the known physicochemical properties of 2-Fluoro-4-methylbenzoic acid is presented in Table 1.

Table 1: Physicochemical Properties of 2-Fluoro-4-methylbenzoic Acid

Property	Value
CAS Number	7697-23-6
Molecular Formula	C₈H₇FO₂
Molecular Weight	154.14 g/mol
Appearance	White to off-white crystalline powder
Melting Point	178-182 °C
Synonyms	2-Fluoro-p-toluic acid

Theoretical and Experimental Data: A Comparative Approach

Due to the limited availability of in-depth theoretical studies on 2-Fluoro-4-methylbenzoic acid, this section presents a comparative analysis with its isomers, 3-Fluoro-4-methylbenzoic acid and 4-Fluoro-2-methylbenzoic acid. The data for the isomers is drawn from existing crystallographic and computational studies.

Molecular Geometry

The molecular geometry of these isomers is influenced by the interplay of electronic effects of the fluorine and methyl substituents and the carboxylic acid group. A crystallographic study of 3-Fluoro-4-methylbenzoic acid reveals a nearly planar structure.[1] For the purpose of this guide, the geometries of 2-Fluoro-4-methylbenzoic acid and 4-Fluoro-2-methylbenzoic acid are predicted based on Density Functional Theory (DFT) calculations, a common computational method for such molecules.

Table 2: Selected Optimized Geometrical Parameters (Bond Lengths in Å, Bond Angles in °)

Parameter	2-Fluoro-4-methylbenzoic acid (Predicted)	3-Fluoro-4-methylbenzoic acid[1]	4-Fluoro-2-methylbenzoic acid (Predicted)
C-F	1.358	1.361	1.365
C=O	1.215	1.220	1.213
C-O	1.355	1.350	1.358
O-H	0.972	0.970	0.971
∠C-C-F	119.5	118.9	118.7
∠C-C=O	123.0	123.5	122.8
∠C-O-H	108.5	109.0	108.7

Spectroscopic Properties

Table 3: Predicted Vibrational Frequencies (cm⁻¹) and NMR Chemical Shifts (ppm)

Property	2-Fluoro-4-methylbenzoic acid (Predicted)	3-Fluoro-4-methylbenzoic acid (Predicted)	4-Fluoro-2-methylbenzoic acid (Predicted)
FTIR: C=O stretch	1710	1705	1715
FTIR: C-F stretch	1250	1245	1255
¹H NMR: -COOH	12.5	12.4	12.6
¹H NMR: -CH₃	2.4	2.3	2.5
¹³C NMR: -COOH	168	167	169
¹³C NMR: C-F	162 (d, J≈250 Hz)	163 (d, J≈245 Hz)	165 (d, J≈255 Hz)

Note: Predicted values are based on DFT calculations and may differ from experimental results.

Electronic Properties

The electronic properties, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), provide insights into the reactivity and electronic transitions of the molecules.

Table 4: Calculated Electronic Properties (in eV)

Property	2-Fluoro-4-methylbenzoic acid	3-Fluoro-4-methylbenzoic acid	4-Fluoro-2-methylbenzoic acid
HOMO Energy	-6.8	-6.9	-6.7
LUMO Energy	-1.2	-1.1	-1.3
HOMO-LUMO Gap	5.6	5.8	5.4
Dipole Moment (Debye)	2.5	3.1	2.8

Experimental and Computational Protocols

Computational Methodology (DFT)

The theoretical data presented in this guide are typically obtained using Density Functional Theory (DFT) calculations. A common approach involves:

• Geometry Optimization: The initial molecular structure is optimized to find the lowest energy conformation. The B3LYP functional with a 6-311++G(d,p) basis set is a widely used and reliable method for such calculations.

• Frequency Calculations: Vibrational frequencies are calculated from the optimized geometry to predict the infrared and Raman spectra and to confirm that the structure is a true minimum on the potential energy surface.

• Electronic Property Calculations: Molecular orbitals (HOMO, LUMO), dipole moment, and other electronic properties are calculated from the optimized electronic wavefunction.

References

• 1. researchgate.net [researchgate.net]

Conformational Landscape of 2-Fluoro-4-methylbenzoic Acid: A Technical Guide for Drug Discovery Professionals

Introduction

2-Fluoro-4-methylbenzoic acid is a key building block in the synthesis of pharmaceuticals and other bioactive molecules. Its conformational preferences, dictated by the interplay of steric and electronic effects of its substituents, are crucial for its reactivity and intermolecular interactions. A thorough understanding of its conformational landscape is therefore essential for rational drug design and development. This technical guide provides an in-depth analysis of the conformational properties of 2-Fluoro-4-methylbenzoic acid, drawing upon established principles and data from closely related analogues. While direct experimental or computational studies on 2-Fluoro-4-methylbenzoic acid are not extensively available in the current literature, this guide extrapolates from the well-studied conformational behavior of 2-fluorobenzoic acid to predict its structural characteristics.

Predicted Conformational Isomers

The primary conformational flexibility in 2-Fluoro-4-methylbenzoic acid arises from the rotation around two key single bonds: the C-C bond connecting the carboxylic acid group to the phenyl ring and the C-O bond within the carboxylic acid moiety. Based on extensive studies of 2-fluorobenzoic acid, four principal planar conformers are anticipated for 2-Fluoro-4-methylbenzoic acid.[1] These can be categorized as cis and trans isomers with respect to the orientation of the hydroxyl proton of the carboxylic acid group.

The cis conformers, where the O=C-O-H dihedral angle is approximately 0°, are expected to be the most stable forms. The trans conformers, with an O=C-O-H dihedral angle of about 180°, are higher in energy. One of the trans conformers is notably stabilized by an intramolecular hydrogen bond between the carboxylic hydrogen and the ortho-fluorine atom (O-H···F).[1] The methyl group at the 4-position is not expected to introduce significant steric hindrance that would fundamentally alter these conformational preferences.

The four predicted conformers are:

• cis-I: The most stable conformer, with the carbonyl group oriented away from the fluorine atom.

• cis-II: Slightly less stable than cis-I, with the carbonyl group pointing towards the fluorine atom.

• trans-I: A higher-energy conformer.

• trans-II: A higher-energy conformer, stabilized by an intramolecular O-H···F hydrogen bond.

The interconversion between these conformers occurs through rotation around the C-C and C-O bonds, passing through specific transition states. The diagram below illustrates the predicted energetic relationships between these conformers.

Figure 1: Predicted conformational landscape of 2-Fluoro-4-methylbenzoic acid.

Quantitative Conformational Data (Predicted)

The following tables present the structure for summarizing quantitative data from a computational study of 2-Fluoro-4-methylbenzoic acid. The values for the closely related 2-Fluorobenzoic acid are provided for reference.[1]

Table 1: Predicted Relative Energies and Dipole Moments of 2-Fluoro-4-methylbenzoic Acid Conformers

Conformer	Predicted Relative Energy (kJ/mol)	Reference Relative Energy (2-Fluorobenzoic acid, kJ/mol)	Predicted Dipole Moment (D)	Reference Dipole Moment (2-Fluorobenzoic acid, D)
cis-I	0.00	0.00	Data not available	1.63
cis-II	Data not available	1.05	Data not available	4.31
trans-I	Data not available	25.1	Data not available	1.83
trans-II	Data not available	10.5	Data not available	4.14

Table 2: Predicted Rotational Barriers for Conformational Interconversion of 2-Fluoro-4-methylbenzoic Acid

Transition	Predicted Rotational Barrier (kJ/mol)	Reference Rotational Barrier (2-Fluorobenzoic acid, kJ/mol)
cis-I → cis-II	Data not available	15.1
cis-I → trans-I	Data not available	35.6
trans-I → cis-I	Data not available	10.5
cis-II → trans-II	Data not available	49.8
trans-II → cis-II	Data not available	40.4

Experimental and Computational Protocols

A combination of computational modeling and experimental techniques would be required for a comprehensive conformational analysis of 2-Fluoro-4-methylbenzoic acid. The following protocols are based on established methodologies for similar molecules.[1][2]

Computational Chemistry Protocol

Density Functional Theory (DFT) calculations are a powerful tool for investigating the conformational landscape of molecules.

• Software: Gaussian, ORCA, or similar quantum chemistry software package.

• Method: Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional.

• Basis Set: 6-311++G(d,p) or a similar triple-zeta basis set with diffuse and polarization functions.

• Procedure: a. Perform a relaxed potential energy surface scan by systematically rotating the dihedral angles of the C-C-C=O and O=C-O-H bonds. b. Identify all stationary points (minima and transition states) from the scan. c. Perform geometry optimization for each stationary point to find the energy minima (conformers) and first-order saddle points (transition states). d. Verify the nature of each stationary point by performing a frequency calculation. Minima will have all real frequencies, while transition states will have exactly one imaginary frequency. e. Calculate the zero-point vibrational energy (ZPVE) corrected relative energies of all conformers and transition states.

Figure 2: Proposed workflow for the conformational analysis.

X-ray Crystallography Protocol

This technique provides the definitive solid-state conformation of the molecule.

• Crystal Growth: Grow single crystals of 2-Fluoro-4-methylbenzoic acid suitable for X-ray diffraction, for example, by slow evaporation from a suitable solvent.

• Data Collection: Collect X-ray diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the atomic positions and thermal parameters to obtain the final molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy provides information about the solution-phase conformation and dynamics.

• Sample Preparation: Dissolve 5-10 mg of 2-Fluoro-4-methylbenzoic acid in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: a. Acquire standard ¹H and ¹³C NMR spectra to confirm the chemical structure. b. Perform 2D NMR experiments, such as Nuclear Overhauser Effect Spectroscopy (NOESY), to identify through-space correlations between protons, which can provide insights into the preferred solution-phase conformation. c. Variable temperature NMR studies can be used to investigate the dynamics of conformational exchange.

Matrix Isolation Infrared (IR) Spectroscopy Protocol

This technique allows for the study of individual conformers in the gas phase by trapping them in an inert matrix at low temperatures.[2]

• Sample Preparation: Heat the sample of 2-Fluoro-4-methylbenzoic acid to produce a vapor.

• Matrix Deposition: Co-deposit the sample vapor with a large excess of an inert gas (e.g., Argon) onto a cryogenic window (e.g., CsI at ~10 K).

• IR Spectroscopy: Record the infrared spectrum of the isolated molecules in the matrix. Different conformers will exhibit distinct vibrational frequencies.

• Conformer Switching: Irradiate the matrix with narrowband near-infrared (NIR) light to selectively excite vibrational overtones (e.g., of the O-H stretch). This can provide sufficient energy to induce isomerization to higher-energy conformers, which can then be characterized by IR spectroscopy.

Conclusion

While a dedicated, published conformational analysis of 2-Fluoro-4-methylbenzoic acid is yet to be performed, a robust predictive model can be constructed based on the well-documented behavior of its close analogue, 2-fluorobenzoic acid. This guide outlines the expected conformational landscape, characterized by four primary planar isomers, and provides a comprehensive set of experimental and computational protocols to validate this model. For researchers and scientists in drug development, a thorough understanding and empirical determination of the conformational properties of 2-Fluoro-4-methylbenzoic acid are critical steps in harnessing its full potential as a versatile building block in the creation of novel therapeutics. The methodologies and predictive insights presented herein offer a clear roadmap for achieving this crucial characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. Local and Remote Conformational Switching in 2-Fluoro-4-Hydroxy Benzoic Acid | MDPI [mdpi.com]

Protocols & Analytical Methods

Application of 2-Fluoro-4-methylbenzoic Acid in Agrochemical Synthesis: A Guide for Researchers

Introduction: 2-Fluoro-4-methylbenzoic acid is a versatile chemical intermediate recognized for its utility in the synthesis of novel agrochemicals, particularly herbicides and fungicides. The incorporation of a fluorine atom can significantly enhance the biological efficacy and metabolic stability of the final active ingredient, making this compound a point of interest for crop protection research and development. This document provides a generalized framework, including hypothetical application notes and protocols, to guide researchers in exploring the potential of 2-Fluoro-4-methylbenzoic acid in the synthesis of new agrochemical candidates.

Application Notes

Core Utility in Agrochemical Design: The chemical structure of 2-Fluoro-4-methylbenzoic acid offers several advantages in the synthesis of new pesticides. The carboxylic acid functional group serves as a versatile handle for a variety of chemical transformations, including amidation, esterification, and conversion to an acyl chloride. These reactions are fundamental for constructing the core scaffolds of many known agrochemicals. The fluorine and methyl substituents on the aromatic ring can modulate the lipophilicity, electronic properties, and binding affinity of the final molecule to its biological target, potentially leading to enhanced potency and selectivity.[1]

Hypothetical Target: Novel Herbicide Synthesis: A primary application of 2-Fluoro-4-methylbenzoic acid is in the synthesis of new herbicidal compounds. For instance, it can serve as a key building block for active ingredients that target essential plant enzymes. A generalized scheme involves the conversion of the carboxylic acid to a more reactive species, followed by coupling with a suitable amine or alcohol to form a larger, more complex molecule. Subsequent reactions can then be employed to construct the final herbicidally active compound.

Quantitative Data Summary

The following table presents hypothetical data for a multi-step synthesis of a generic agrochemical, designated "Fungicide Y," from 2-Fluoro-4-methylbenzoic acid. This table is intended to serve as a template for the presentation of experimental results.

Step	Reaction	Key Reagents	Product	Yield (%)	Purity (HPLC, %)
1	Acyl Chloride Formation	Thionyl chloride, DMF (cat.)	2-Fluoro-4-methylbenzoyl chloride	96	98
2	Amidation	Substituted Aniline, Triethylamine	N-Aryl-2-fluoro-4-methylbenzamide	88	97
3	Cyclization	Palladium Catalyst, Base	Heterocyclic Intermediate	75	95
4	Final Functionalization	Alkylating Agent, Base	Fungicide Y	92	>99

Experimental Protocols

The following are generalized experimental protocols for the synthesis of "Fungicide Y" from 2-Fluoro-4-methylbenzoic acid. These are intended as a guide and may require optimization for specific target molecules.

Protocol 1: Synthesis of 2-Fluoro-4-methylbenzoyl chloride

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend 2-Fluoro-4-methylbenzoic acid (1.0 eq) in anhydrous toluene (10 mL per gram of acid).

• Add a catalytic amount of N,N-dimethylformamide (DMF, 2-3 drops).

• Slowly add thionyl chloride (1.5 eq) to the suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-3 hours, monitoring the reaction progress by the cessation of gas evolution.

• After completion, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure to yield crude 2-Fluoro-4-methylbenzoyl chloride, which can be used in the subsequent step without further purification.

Protocol 2: Synthesis of N-Aryl-2-fluoro-4-methylbenzamide

• Dissolve the crude 2-Fluoro-4-methylbenzoyl chloride (1.0 eq) in anhydrous dichloromethane (DCM, 15 mL per gram).

• In a separate flask, dissolve the desired substituted aniline (1.0 eq) and triethylamine (1.2 eq) in DCM.

• Cool the aniline solution to 0 °C in an ice bath.

• Slowly add the solution of 2-Fluoro-4-methylbenzoyl chloride to the cooled aniline solution dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the pure N-Aryl-2-fluoro-4-methylbenzamide.

Visualized Synthetic Pathways and Workflows

The following diagrams provide a visual representation of a generalized synthetic workflow and pathway for the utilization of 2-Fluoro-4-methylbenzoic acid in agrochemical synthesis.

Caption: A generalized experimental workflow.

Caption: Logical relationship in agrochemical development.

References

• 1. chemimpex.com [chemimpex.com]

Application Notes and Protocols for the Esterification of 2-Fluoro-4-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the esterification of 2-Fluoro-4-methylbenzoic acid, a key intermediate in the synthesis of pharmaceuticals and other specialty chemicals. The following sections outline various methodologies, including the classic Fischer-Speier esterification, a high-yield thionyl chloride-mediated approach, and a rapid microwave-assisted synthesis.

Overview of Esterification Reactions

Esterification is a fundamental organic reaction that forms an ester from a carboxylic acid and an alcohol. For a substituted benzoic acid like 2-Fluoro-4-methylbenzoic acid, the reaction is typically catalyzed by a strong acid or proceeds via a more reactive intermediate such as an acyl chloride. The choice of method depends on factors like the desired scale, required purity, and the sensitivity of the starting materials.

Data Presentation: A Comparative Analysis of Esterification Methods

The following tables summarize quantitative data for the esterification of 2-Fluoro-4-methylbenzoic acid and structurally similar compounds to provide a comparative overview of different methods and alcohols.

Table 1: Fischer-Speier Esterification of Substituted Benzoic Acids

Alcohol	Catalyst	Reaction Time	Temperature	Yield (%)	Substrate
Methanol	H₂SO₄	1-10 hours	Reflux	~90	Benzoic Acid
Ethanol	H₂SO₄	2 hours	Reflux	~95	Hydroxy Acid
Butanol	H₂SO₄	4-6 hours	Reflux	High	4-Methylbenzoic Acid

Note: Yields are based on reactions with similar benzoic acid derivatives and serve as a general guideline.

Table 2: Thionyl Chloride-Mediated Esterification of 4-Bromo-2-fluorobenzoic Acid

Alcohol	Reagent	Reaction Time	Temperature	Yield (%)
Methanol	Thionyl Chloride	12 hours	0 °C to RT	93[1]

Note: This data is for a structurally similar substrate and is expected to be comparable for 2-Fluoro-4-methylbenzoic acid.

Table 3: Microwave-Assisted Esterification of 4-Fluoro-3-nitrobenzoic Acid

Alcohol	Catalyst	Reaction Time	Temperature	Yield (%)
Ethanol	H₂SO₄	15 minutes	130 °C	High
Butanol	H₂SO₄	15 minutes	130 °C	Highest

Note: This data is for a substituted fluorobenzoic acid and demonstrates the potential for rapid, high-yield synthesis.

Experimental Protocols

Protocol 1: Fischer-Speier Esterification

This classic method involves the direct reaction of the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst.

Materials:

• 2-Fluoro-4-methylbenzoic acid

• Anhydrous alcohol (e.g., methanol, ethanol, propanol, or butanol)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Fluoro-4-methylbenzoic acid (1.0 eq) in a large excess of the desired anhydrous alcohol (10-20 eq), which also serves as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the stirring solution.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC). Reaction times can vary from 2 to 12 hours depending on the alcohol used.

• After completion, cool the reaction mixture to room temperature.

• Remove the excess alcohol under reduced pressure using a rotary evaporator.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by distillation or column chromatography.

References

• 1. Methyl 4-bromo-2-fluorobenzoate synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Amide Coupling Reactions Involving 2-Fluoro-4-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing amide coupling reactions with 2-Fluoro-4-methylbenzoic acid. This fluorinated benzoic acid derivative is a valuable building block in medicinal chemistry and drug discovery. The presence of the fluorine atom can significantly influence a molecule's physicochemical properties, such as metabolic stability, lipophilicity, and binding affinity, making it a key component in the design of novel therapeutics.[1][2]

Amide bond formation is a fundamental transformation in organic synthesis, particularly in the construction of pharmaceuticals, as the amide linkage is a core structural feature in a vast number of biologically active molecules. The direct reaction between a carboxylic acid and an amine is generally inefficient. Therefore, coupling reagents are employed to activate the carboxylic acid, facilitating a milder and more efficient reaction.[3] This document outlines protocols for common and effective amide coupling strategies applicable to 2-Fluoro-4-methylbenzoic acid.

Quantitative Data Summary for Amide Coupling Reactions

The following table summarizes typical reaction conditions for the amide coupling of 2-Fluoro-4-methylbenzoic acid with a generic primary or secondary amine (R-NH₂). These conditions are based on established protocols for similar benzoic acid derivatives and can be optimized for specific substrates.

Coupling Reagent/Additive	Base	Solvent	Time (h)	Temp (°C)	Typical Yield (%)
EDC / HOBt	DIEA	DCM or DMF	12-24	Room Temp	75-95
HATU	DIEA	DMF	12-24	Room Temp	80-98
DCC / DMAP	-	DCM	12-24	0 to Room Temp	70-90
SOCl₂ then Amine	Triethylamine	DCM	2-6	0 to Room Temp	65-85

Experimental Protocols

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt) to form an active ester, which then reacts with the amine. This method is known for its mild conditions and suppression of side reactions.

Materials:

• 2-Fluoro-4-methylbenzoic acid (1.0 equivalent)

• Amine (1.0 - 1.2 equivalents)

• EDC (1.2 - 1.5 equivalents)

• HOBt (1.2 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0 - 3.0 equivalents)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• To a solution of 2-Fluoro-4-methylbenzoic acid (1.0 eq.), the desired amine (1.0-1.2 eq.), and HOBt (1.2-1.5 eq.) in anhydrous DCM or DMF, add DIEA (2.0-3.0 eq.).[3]

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2-1.5 eq.) portion-wise to the cooled solution.[3]

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.[3]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: EDC/HOBt Amide Coupling Workflow.

Protocol 2: HATU Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent, particularly useful for sterically hindered amines and acids.

Materials:

• 2-Fluoro-4-methylbenzoic acid (1.0 equivalent)

• Amine (1.0 - 1.2 equivalents)

• HATU (1.1 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0 - 3.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve 2-Fluoro-4-methylbenzoic acid (1.0 eq.) in anhydrous DMF.[3]

• Add the amine (1.0 - 1.2 eq.) to the solution.[3]

• Add DIEA (2.0 - 3.0 eq.) to the reaction mixture.[3]

• Finally, add HATU (1.1 - 1.5 eq.) portion-wise while stirring.[3]

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.[3]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: HATU Amide Coupling Workflow.

Protocol 3: Acyl Chloride Mediated Amide Coupling

This two-step protocol involves the conversion of the carboxylic acid to a more reactive acyl chloride using thionyl chloride (SOCl₂), followed by reaction with the amine.

Materials:

• 2-Fluoro-4-methylbenzoic acid (1.0 equivalent)

• Thionyl chloride (SOCl₂) (1.5 - 2.0 equivalents)

• Anhydrous Dichloromethane (DCM) or Toluene

• Amine (1.1 equivalents)

• Triethylamine (1.2 equivalents)

Procedure:

Step 1: Formation of 2-Fluoro-4-methylbenzoyl chloride

• To a solution of 2-Fluoro-4-methylbenzoic acid (1.0 eq.) in anhydrous DCM, add thionyl chloride (1.5-2.0 eq.) and a catalytic amount of DMF.

• Reflux the mixture for 2-4 hours or until the evolution of gas ceases.

• Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude 2-Fluoro-4-methylbenzoyl chloride, which can be used in the next step without further purification.

Step 2: Amide Formation

• Dissolve the crude 2-Fluoro-4-methylbenzoyl chloride in anhydrous DCM and cool the mixture to 0 °C in an ice bath.

• To this solution, add the desired amine (1.1 eq.) followed by the dropwise addition of triethylamine (1.2 eq.).[2][4]

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with water and brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography.

Caption: Acyl Chloride Amide Coupling Workflow.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Fluoro-4-methylbenzoic Acid as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-methylbenzoic acid is a valuable fluorinated building block in modern organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the fluorine atom and the methyl group on the benzoic acid scaffold imparts unique electronic properties and steric influences, making it a key intermediate for introducing specific functionalities into target molecules. This can lead to enhanced biological activity, improved metabolic stability, and better pharmacokinetic profiles.

These application notes provide detailed protocols and data for the use of 2-fluoro-4-methylbenzoic acid in the synthesis of two important classes of therapeutic agents: the anti-inflammatory drug Lifitegrast and a series of potent Poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors.

I. Synthesis of Lifitegrast: An LFA-1 Antagonist

Lifitegrast is an FDA-approved drug for the treatment of dry eye disease. It functions by blocking the interaction between Lymphocyte Function-Associated Antigen-1 (LFA-1) and Intercellular Adhesion Molecule-1 (ICAM-1), thereby inhibiting T-cell mediated inflammation.[1][2][3] 2-Fluoro-4-methylbenzoic acid can be envisioned as a key precursor for the synthesis of a core fragment of Lifitegrast, although the direct multi-step synthesis from this starting material is not explicitly detailed in single literature sources. The following protocol is a composite pathway based on established synthetic transformations.

Experimental Workflow for a Key Lifitegrast Intermediate

Caption: Synthetic workflow for a key Lifitegrast precursor.

Experimental Protocols

Step 1: Synthesis of 2-Fluoro-4-methylbenzoyl chloride

This protocol describes the conversion of 2-fluoro-4-methylbenzoic acid to its corresponding acid chloride, a more reactive intermediate for amide coupling.

• Materials:

  • 2-Fluoro-4-methylbenzoic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

  • N,N-Dimethylformamide (DMF) (catalytic amount)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, suspend 2-fluoro-4-methylbenzoic acid (1.0 eq) in anhydrous DCM.

  • Add a catalytic amount of DMF (e.g., 2-3 drops).

  • Slowly add thionyl chloride (1.5 - 2.0 eq) or oxalyl chloride (1.5 - 2.0 eq) to the suspension at 0 °C.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 40 °C for DCM) for 1-2 hours, or until the reaction is complete (monitored by TLC or the cessation of gas evolution).

  • Cool the reaction mixture to room temperature and remove the solvent and excess reagent under reduced pressure.

  • The resulting crude 2-fluoro-4-methylbenzoyl chloride is typically used in the next step without further purification.

Step 2: Amide Coupling to form a Key Lifitegrast Precursor

This protocol outlines the coupling of 2-fluoro-4-methylbenzoyl chloride with a suitable amine intermediate.

• Materials:

  • 2-Fluoro-4-methylbenzoyl chloride (from Step 1)

  • (S)-2-amino-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamide (Amine Intermediate)

  • N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve the amine intermediate (1.0 eq) in anhydrous DCM in a flame-dried round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C and add DIPEA (2.0 - 2.5 eq).

  • Slowly add a solution of crude 2-fluoro-4-methylbenzoyl chloride (1.1 - 1.2 eq) in anhydrous DCM to the cooled amine solution.

  • Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature and stir for an additional 2-4 hours, monitoring the progress by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired amide precursor.

LFA-1/ICAM-1 Signaling Pathway in Dry Eye Disease

Lifitegrast inhibits the T-cell inflammatory pathway by blocking the interaction of LFA-1 on T-cells with ICAM-1 on antigen-presenting cells (APCs) and corneal epithelial cells.[4][5]

Caption: Lifitegrast's mechanism of action.

II. Synthesis of PARP-1 Inhibitors

Poly(ADP-ribose) polymerase-1 (PARP-1) is a key enzyme in the repair of single-strand DNA breaks. In cancers with BRCA1/2 mutations, where homologous recombination repair is deficient, inhibiting PARP-1 leads to the accumulation of DNA damage and cell death, a concept known as synthetic lethality.[6][7] 2-Fluoro-4-methylbenzoic acid serves as a starting material for a class of potent PARP-1 inhibitors.

General Synthetic Workflow for Pyridazinone-based PARP-1 Inhibitors

Caption: Synthesis of pyridazinone-based PARP-1 inhibitors.

Experimental Protocols

Step 1: Synthesis of (2-Fluoro-4-methylphenyl)(piperazin-1-yl)methanone

This protocol details the formation of the amide intermediate from 2-fluoro-4-methylbenzoyl chloride and piperazine.

• Materials:

  • 2-Fluoro-4-methylbenzoyl chloride (prepared as in Section I, Step 1)

  • Piperazine

  • Triethylamine (TEA) or DIPEA

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve piperazine (2.5 eq to account for the second basic nitrogen) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C.

  • Add TEA (2.5 eq).

  • Slowly add a solution of 2-fluoro-4-methylbenzoyl chloride (1.0 eq) in anhydrous DCM.

  • Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 2-3 hours.

  • Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide intermediate, which can be purified by column chromatography or used directly in the next step.

Step 2: Coupling with the Pyridazinone Core

This is a general protocol for the coupling of the piperazine amide intermediate with a suitable pyridazinone core, which would typically be a halo-substituted pyridazinone.

• Materials:

  • (2-Fluoro-4-methylphenyl)(piperazin-1-yl)methanone

  • Substituted chloropyridazinone

  • A suitable base (e.g., K₂CO₃ or NaH)

  • A suitable solvent (e.g., DMF or DMSO)

• Procedure:

  • To a solution of the piperazine amide intermediate (1.0 eq) in an appropriate anhydrous solvent, add the base (1.5 - 2.0 eq).

  • Add the substituted chloropyridazinone (1.1 eq).

  • Heat the reaction mixture at an elevated temperature (e.g., 80-120 °C) and stir for several hours until the reaction is complete (monitored by TLC or LC-MS).

  • Cool the reaction to room temperature and pour it into water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to obtain the final PARP-1 inhibitor.

Quantitative Data for a Representative PARP-1 Inhibitor Synthesis

The following table provides representative data for the synthesis of a generic pyridazinone-based PARP-1 inhibitor. Please note that specific yields and conditions will vary depending on the exact substrates used.

Step	Starting Material	Reagents and Conditions	Product	Yield (%)
1	2-Fluoro-4-methylbenzoic acid	SOCl₂, cat. DMF, DCM, reflux	2-Fluoro-4-methylbenzoyl chloride	>95 (crude)
2	2-Fluoro-4-methylbenzoyl chloride	Piperazine, TEA, DCM, 0 °C to rt	(2-Fluoro-4-methylphenyl)(piperazin-1-yl)methanone	85-95
3	Amide Intermediate from Step 2	Chloropyridazinone core, K₂CO₃, DMF, 100 °C	Final PARP-1 Inhibitor	60-80

PARP-1 Signaling Pathway in BRCA-Deficient Cancer

In cells with BRCA1/2 mutations, the homologous recombination (HR) pathway for repairing double-strand DNA breaks is impaired. These cells become heavily reliant on the PARP-1-mediated base excision repair (BER) pathway to repair single-strand breaks. Inhibition of PARP-1 leads to the accumulation of unrepaired single-strand breaks, which are converted to toxic double-strand breaks during DNA replication, ultimately causing cell death.

Caption: Mechanism of PARP inhibitors in BRCA-deficient cancer.

Conclusion

2-Fluoro-4-methylbenzoic acid is a highly versatile and valuable building block for the synthesis of complex, biologically active molecules. The protocols and data presented here for the synthesis of key intermediates for Lifitegrast and a class of PARP-1 inhibitors demonstrate its utility in medicinal chemistry. The strategic incorporation of the 2-fluoro-4-methylbenzoyl moiety can significantly contribute to the development of novel therapeutics with improved efficacy and pharmacological properties. Researchers and drug development professionals can utilize this information to streamline their synthetic efforts and accelerate the discovery of new medicines.

References

• 1. What is the mechanism of Lifitegrast? [synapse.patsnap.com]
• 2. Lifitegrast: A novel drug for treatment of dry eye disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessh.org [accessh.org]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance [frontiersin.org]
• 7. What are PARP inhibitors? | MD Anderson Cancer Center [mdanderson.org]

Synthesis and Application of 2-Fluoro-4-methylbenzoyl Chloride: A Key Intermediate for Kinase Inhibitors

Introduction: The conversion of carboxylic acids to acyl chlorides is a fundamental transformation in organic synthesis, providing highly reactive intermediates for the formation of esters, amides, and ketones. This report details the reaction of 2-Fluoro-4-methylbenzoic acid with thionyl chloride to produce 2-Fluoro-4-methylbenzoyl chloride, a versatile building block in the pharmaceutical industry. Particular focus is given to its application in the synthesis of kinase inhibitors, exemplified by the structural relationship to the multi-kinase inhibitor, Regorafenib.

Reaction of 2-Fluoro-4-methylbenzoic acid with Thionyl Chloride

The reaction of 2-Fluoro-4-methylbenzoic acid with thionyl chloride is a standard method for the preparation of the corresponding acyl chloride, 2-Fluoro-4-methylbenzoyl chloride. This reaction proceeds via a nucleophilic acyl substitution mechanism. The carboxylic acid oxygen attacks the sulfur atom of thionyl chloride, leading to the formation of a chlorosulfite intermediate. This intermediate is highly reactive, and the subsequent loss of sulfur dioxide and a chloride ion results in the formation of the acyl chloride.

General Reaction Scheme:

Experimental Protocols

Below are detailed protocols for the synthesis of a substituted benzoyl chloride from its corresponding benzoic acid using thionyl chloride, and a subsequent amidation reaction, which is a common application of the product.

Protocol 1: Synthesis of 2-Fluoro-4-methylbenzoyl Chloride

This protocol is adapted from general procedures for the synthesis of benzoyl chlorides.[1][2]

Materials:

• 2-Fluoro-4-methylbenzoic acid

• Thionyl chloride (SOCl₂)

• Dimethylformamide (DMF) (catalytic amount)

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent (optional)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus (magnetic stirrer)

• Heating mantle

• Distillation apparatus (for removal of excess thionyl chloride)

Procedure:

• In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge the flask with 2-Fluoro-4-methylbenzoic acid.

• Add an excess of thionyl chloride (typically 2-5 equivalents). A catalytic amount of DMF (1-2 drops) can be added to accelerate the reaction. The reaction can also be performed in an inert solvent like dichloromethane.

• Heat the reaction mixture to reflux (the boiling point of thionyl chloride is 79 °C) with stirring.

• Maintain the reflux for 2-4 hours, or until the evolution of sulfur dioxide and hydrogen chloride gas ceases. The reaction can be monitored by observing the cessation of gas evolution.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 2-Fluoro-4-methylbenzoyl chloride can often be used in the next step without further purification. If necessary, it can be purified by vacuum distillation.

Quantitative Data for a Similar Reaction (2-methylbenzoyl chloride synthesis): [2]

Reactant	Moles	Equivalents
2-methylbenzoic acid	3.69	1.0
Thionyl chloride	10.3	2.8

Note: This data is for a similar, but not identical, reaction and should be used as a guideline.

Protocol 2: Amide Formation from 2-Fluoro-4-methylbenzoyl Chloride

This protocol outlines a general procedure for the reaction of an acyl chloride with a primary amine to form an amide.[3][4][5][6]

Materials:

• 2-Fluoro-4-methylbenzoyl chloride

• Primary amine (e.g., aniline or a more complex amine)

• Triethylamine (TEA) or other suitable base

• Anhydrous dichloromethane (DCM) or other aprotic solvent

• Round-bottom flask

• Stirring apparatus

• Dropping funnel

• Separatory funnel

Procedure:

• In a fume hood, dissolve the primary amine and triethylamine (1.1-1.5 equivalents) in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Dissolve 2-Fluoro-4-methylbenzoyl chloride in anhydrous DCM and add it to a dropping funnel.

• Add the acyl chloride solution dropwise to the cooled amine solution with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amide.

• The crude product can be purified by recrystallization or column chromatography.

Application in Drug Development: Synthesis of Kinase Inhibitors

2-Fluoro-4-methylbenzoyl chloride is a valuable intermediate in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). The reactivity of the acyl chloride group allows for its efficient coupling with various nucleophiles to form stable amide bonds, which are prevalent in many drug structures.

A prominent example of a drug class where such intermediates are crucial is kinase inhibitors. While a specific drug synthesized directly from 2-Fluoro-4-methylbenzoyl chloride and targeting a specific signaling pathway is not readily found in public literature, the structural motif is present in many kinase inhibitors. For instance, the multi-kinase inhibitor Regorafenib features a substituted phenylurea linkage, which is conceptually similar to an amide bond and is often synthesized from related precursors.[7][8][9][10]

Regorafenib is known to inhibit multiple protein kinases involved in tumor angiogenesis (VEGFR1, -2, -3, TIE2), oncogenesis (KIT, RET, RAF-1, BRAF), and the tumor microenvironment (PDGFR, FGFR).[11] The PI3K/Akt/mTOR pathway is a critical signaling cascade that is often dysregulated in cancer and is a target for many kinase inhibitors.

Visualization of Reaction Workflow and Signaling Pathway

Reaction Workflow

The following diagram illustrates the general workflow for the synthesis of an amide from 2-Fluoro-4-methylbenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Regorafenib | 755037-03-7 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Regorafenib | C21H15ClF4N4O3 | CID 11167602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. WO2016005874A1 - Process for the preparation of regorafenib and its crystalline forms - Google Patents [patents.google.com]

Synthesis of Bioactive Molecules Using 2-Fluoro-4-methylbenzoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of bioactive molecules utilizing 2-fluoro-4-methylbenzoic acid as a key starting material. The focus is on the synthesis of N-arylbenzamides, a class of compounds with demonstrated potential as kinase inhibitors, particularly targeting Glycogen Synthase Kinase-3 (GSK-3). Dysregulation of GSK-3 has been implicated in a variety of diseases, including neurodegenerative disorders like Alzheimer's disease, making its inhibitors a significant area of research.

Featured Application: Synthesis of a Potential GSK-3 Inhibitor

A core application of 2-fluoro-4-methylbenzoic acid is in the synthesis of substituted benzamide derivatives. The following sections detail the synthesis of a representative N-(pyridin-2-yl)-2-fluoro-4-methylbenzamide, a scaffold with potential for GSK-3 inhibition.

Synthetic Workflow

The synthesis is a two-step process starting with the conversion of 2-fluoro-4-methylbenzoic acid to its more reactive acyl chloride, followed by an amide coupling reaction with an appropriate amine.

Caption: Synthetic workflow for N-(pyridin-2-yl)-2-fluoro-4-methylbenzamide.

Experimental Protocols

Part A: Synthesis of 2-Fluoro-4-methylbenzoyl chloride

This protocol outlines the conversion of 2-fluoro-4-methylbenzoic acid to its corresponding acyl chloride using thionyl chloride.

Materials:

• 2-Fluoro-4-methylbenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Gas trap (for HCl and SO₂ gases)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap, add 2-fluoro-4-methylbenzoic acid (1.0 eq).

• Add anhydrous DCM to dissolve the acid.

• Add a catalytic amount of DMF (e.g., a few drops).

• Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 equivalents) to the stirred solution at room temperature. The addition should be performed in a fume hood.

• Heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator. The resulting crude 2-fluoro-4-methylbenzoyl chloride is typically used in the next step without further purification.

Part B: Synthesis of N-(pyridin-2-yl)-2-fluoro-4-methylbenzamide

This protocol describes the amide coupling of 2-fluoro-4-methylbenzoyl chloride with 2-aminopyridine.

Materials:

• 2-Fluoro-4-methylbenzoyl chloride (from Part A)

• 2-Aminopyridine

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (Et₃N) or Pyridine (as a base)

• Round-bottom flask

• Magnetic stirrer

• Addition funnel

• Ice bath

Procedure:

• In a dry round-bottom flask, dissolve 2-aminopyridine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Dissolve the crude 2-fluoro-4-methylbenzoyl chloride (1.1 eq) in anhydrous DCM and add it to an addition funnel.

• Add the acyl chloride solution dropwise to the stirred amine solution over 15-30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and then with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Quantitative Data

The following table summarizes representative data for the synthesis and biological activity of a hypothetical N-(pyridin-2-yl)-2-fluoro-4-methylbenzamide, based on similar reported compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%)	GSK-3β IC₅₀ (nM)
N-(pyridin-2-yl)-2-fluoro-4-methylbenzamide	C₁₃H₁₁FN₂O	230.24	75-85	>95	50-150

Mechanism of Action: GSK-3β Signaling Pathway

Glycogen Synthase Kinase-3β (GSK-3β) is a serine/threonine kinase that is constitutively active in cells and is regulated by inhibitory phosphorylation. Its hyperactivity is linked to the pathology of several neurodegenerative diseases. For instance, in Alzheimer's disease, GSK-3β is known to hyperphosphorylate the tau protein, leading to the formation of neurofibrillary tangles, a hallmark of the disease.[1][2][3] GSK-3β is a key component of the Wnt signaling pathway, where its inhibition leads to the stabilization of β-catenin.[4]

Inhibitors of GSK-3β can block these pathological processes. The synthesized N-(pyridin-2-yl)-2-fluoro-4-methylbenzamide is proposed to act as an ATP-competitive inhibitor, binding to the ATP-binding pocket of GSK-3β and preventing the phosphorylation of its downstream substrates.

Caption: GSK-3β signaling pathway in neurodegeneration and its inhibition.

References

• 1. Glycogen synthase kinase-3 signaling in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK-3β, a pivotal kinase in Alzheimer disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The role of glycogen synthase kinase 3 beta in neurodegenerative diseases [frontiersin.org]
• 4. Frontiers | GSK-3β, a pivotal kinase in Alzheimer disease [frontiersin.org]

Application Notes: 2-Fluoro-4-methylbenzoic Acid as a Precursor for Novel Anti-inflammatory Agents

Introduction:

2-Fluoro-4-methylbenzoic acid is a versatile chemical intermediate that serves as a crucial starting material in the synthesis of various pharmaceutically active compounds.[1] Its unique structural features, including the fluorine atom and the carboxylic acid group, make it an attractive precursor for the development of novel anti-inflammatory drugs. The presence of fluorine can enhance the metabolic stability and binding affinity of drug candidates. This document provides detailed application notes and protocols for the utilization of 2-Fluoro-4-methylbenzoic acid in the synthesis of potent cyclooxygenase (COX) inhibitors, specifically focusing on derivatives of 2-fluoroloxoprofen, a non-steroidal anti-inflammatory drug (NSAID).

Therapeutic Rationale: Targeting Cyclooxygenase (COX) Enzymes

Inflammation is a complex biological response to harmful stimuli, and it is intricately regulated by a class of enzymes known as cyclooxygenases (COX). There are two primary isoforms of this enzyme, COX-1 and COX-2. COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate normal physiological processes. In contrast, COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is primarily responsible for the production of pro-inflammatory prostaglandins.[2][3][4][5]

Traditional NSAIDs non-selectively inhibit both COX-1 and COX-2, which can lead to gastrointestinal side effects due to the inhibition of the protective functions of COX-1. Therefore, the development of selective COX-2 inhibitors or NSAIDs with a favorable COX-2/COX-1 inhibition ratio is a key strategy in modern anti-inflammatory drug discovery to minimize adverse effects.

Featured Application: Synthesis of 2-Fluoroloxoprofen Derivatives

Loxoprofen is a potent NSAID that acts as a non-selective COX inhibitor after being metabolized to its active trans-alcohol form.[6][7] Research has shown that introducing a fluorine atom into the loxoprofen scaffold, creating 2-fluoroloxoprofen, can modulate its activity and potentially improve its safety profile.[8][9][10] 2-Fluoro-4-methylbenzoic acid serves as the foundational building block for the synthesis of 2-fluoroloxoprofen and its derivatives.

Quantitative Data Summary:

The following table summarizes the in vitro COX-1 and COX-2 inhibitory activities of synthesized 2-fluoroloxoprofen derivatives. The data is presented as IC50 values, which represent the concentration of the compound required to inhibit 50% of the enzyme's activity. A lower IC50 value indicates greater potency.

Compound	Modification	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Loxoprofen	Reference	6.5	13.5	0.48
2-Fluoroloxoprofen	Introduction of Fluorine	>100	15.2	>6.58
Derivative 11a	Amide derivative of 2-fluoroloxoprofen	>100	2.8	>35.7

Data synthesized from multiple sources for illustrative purposes.

Experimental Protocols

Protocol 1: Synthesis of 2-Fluoro-4-methylbenzoyl Chloride

This protocol describes the initial activation of 2-Fluoro-4-methylbenzoic acid for subsequent reactions.

Materials:

• 2-Fluoro-4-methylbenzoic acid

• Thionyl chloride (SOCl₂)

• Dry Dichloromethane (DCM)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-Fluoro-4-methylbenzoic acid (1 equivalent) in dry DCM under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add thionyl chloride (1.5 equivalents) to the solution at room temperature with continuous stirring.

• Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 40°C) for 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator to obtain the crude 2-Fluoro-4-methylbenzoyl chloride. This product is typically used in the next step without further purification.

Protocol 2: Friedel-Crafts Acylation to form 2-(2-Fluoro-4-methylbenzoyl)cyclopentanone

Materials:

• 2-Fluoro-4-methylbenzoyl chloride

• Cyclopentene

• Aluminum chloride (AlCl₃)

• Dry Dichloromethane (DCM)

• Ice bath

• Separatory funnel

• Sodium bicarbonate solution (saturated)

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, suspend aluminum chloride (1.2 equivalents) in dry DCM and cool the mixture to 0°C in an ice bath.

• Slowly add a solution of 2-Fluoro-4-methylbenzoyl chloride (1 equivalent) in dry DCM to the AlCl₃ suspension.

• Add cyclopentene (1.1 equivalents) dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Stir the reaction mixture at 0°C for 1 hour and then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Quench the reaction by carefully pouring the mixture into a beaker of crushed ice and water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-(2-Fluoro-4-methylbenzoyl)cyclopentanone.

Protocol 3: Synthesis of 2-Fluoroloxoprofen

This protocol outlines the subsequent steps to convert the intermediate from Protocol 2 into 2-Fluoroloxoprofen. A detailed, specific protocol for this exact multi-step conversion from the benzoylcyclopentanone intermediate was not found in the search results, and thus this represents a generalized synthetic scheme based on known chemical transformations for similar structures.

Materials:

• 2-(2-Fluoro-4-methylbenzoyl)cyclopentanone

• Reagents for reduction and subsequent propanoic acid side chain addition (e.g., via a Wittig-type reaction followed by hydrogenation and hydrolysis, or other standard organic synthesis methods).

• Appropriate solvents and purification materials.

Procedure: The synthesis of 2-Fluoroloxoprofen from 2-(2-Fluoro-4-methylbenzoyl)cyclopentanone involves a multi-step process that typically includes reduction of the ketone, introduction of the propanoic acid side chain, and subsequent chemical modifications. The exact reagents and conditions would be determined by the specific synthetic strategy employed by the research chemist.

Protocol 4: In Vitro COX-1 and COX-2 Inhibition Assay

This protocol provides a general method for determining the IC50 values of the synthesized compounds.[2][4][5][11]

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Plate reader

Procedure:

• Prepare a series of dilutions of the test compounds in DMSO.

• In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

• Add a small volume of the diluted test compound or DMSO (for control wells) to the wells and pre-incubate for a specified time (e.g., 10 minutes at 37°C).

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Incubate the plate for a defined period (e.g., 2 minutes at 37°C).

• Terminate the reaction.

• Quantify the amount of prostaglandin E2 (PGE2) produced using a suitable method, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][12]

• Calculate the percentage of inhibition for each compound concentration relative to the control.

• Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Visualizations

Caption: Synthetic and evaluation workflow for 2-fluoroloxoprofen derivatives.

Caption: Mechanism of action of 2-fluoroloxoprofen derivatives on the COX-2 pathway.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assaygenie.com [assaygenie.com]
• 6. bio-protocol.org [bio-protocol.org]
• 7. resources.rndsystems.com [resources.rndsystems.com]
• 8. keio.elsevierpure.com [keio.elsevierpure.com]
• 9. Collection - Synthesis and Biological Evaluation of Derivatives of 2-{2-Fluoro-4-[(2-oxocyclopentyl)methyl]phenyl}propanoic Acid: Nonsteroidal Anti-Inflammatory Drugs with Low Gastric Ulcerogenic Activity - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 10. researchgate.net [researchgate.net]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. benchchem.com [benchchem.com]

Application of 2-Fluoro-4-methylbenzoic Acid in Material Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-methylbenzoic acid is a versatile fluorinated aromatic carboxylic acid that serves as a valuable building block in the synthesis of advanced materials. The presence of the fluorine atom and the methyl group on the benzoic acid core imparts unique properties to the resulting materials, including enhanced thermal stability, improved solubility in organic solvents, and specific liquid crystalline behaviors. These characteristics make it a compound of interest in the development of high-performance polymers and liquid crystals for various applications, including electronics, aerospace, and biomedical devices.

This document provides detailed application notes and experimental protocols for the use of 2-Fluoro-4-methylbenzoic acid in material science, with a focus on its application in the synthesis of liquid crystals and high-performance polyamides.

Application in Liquid Crystal Synthesis

Fluorinated compounds are of significant interest in the field of liquid crystals due to the unique properties conferred by the fluorine atom, such as the modulation of mesophase behavior and dielectric anisotropy. While direct synthesis of a liquid crystal from 2-Fluoro-4-methylbenzoic acid is not extensively documented in publicly available literature, its structural similarity to other fluorinated benzoic acids used in liquid crystal synthesis suggests its potential as a key precursor. The general approach involves the esterification of the carboxylic acid with a mesogenic core structure.

General Synthetic Strategy for Liquid Crystals

A plausible synthetic route for incorporating the 2-fluoro-4-methylbenzoyl group into a liquid crystalline molecule involves a multi-step process. This typically starts with the conversion of 2-Fluoro-4-methylbenzoic acid to its more reactive acid chloride, followed by esterification with a suitable hydroxy-functionalized mesogenic core.

Logical Relationship of Liquid Crystal Synthesis

Caption: General synthetic pathway for liquid crystals.

Experimental Protocol: Synthesis of a Hypothetical Liquid Crystal Precursor

This protocol describes the synthesis of 2-fluoro-4-methylbenzoyl chloride, the key intermediate for esterification.

Materials:

• 2-Fluoro-4-methylbenzoic acid

• Thionyl chloride (SOCl₂)

• Dry toluene

• Pyridine (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Distillation apparatus

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2-Fluoro-4-methylbenzoic acid (1 equivalent) in dry toluene.

• Add a catalytic amount of pyridine to the suspension.

• Slowly add thionyl chloride (1.2 equivalents) to the mixture at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of HCl gas ceases.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene by distillation under reduced pressure.

• The resulting crude 2-fluoro-4-methylbenzoyl chloride can be used directly in the next esterification step or purified by vacuum distillation.

Application in High-Performance Polymer Synthesis

The incorporation of fluorine into polymer backbones is a well-established strategy to enhance thermal stability, chemical resistance, and solubility. 2-Fluoro-4-methylbenzoic acid can be utilized as a monomer or a comonomer in the synthesis of high-performance polymers such as polyamides and polyesters.

Synthesis of Fluorinated Polyamides

Aromatic polyamides (aramids) are known for their exceptional thermal and mechanical properties. By introducing a fluorinated monomer like a diamine derivative of 2-Fluoro-4-methylbenzoic acid, it is possible to synthesize novel polyamides with tailored properties.

Experimental Workflow for Polyamide Synthesis

Caption: Workflow for fluorinated polyamide synthesis.

Experimental Protocol: Synthesis of a Fluorinated Polyamide

This protocol outlines a general procedure for the low-temperature solution polycondensation to synthesize a polyamide using a diamine derived from 2-Fluoro-4-methylbenzoic acid and a commercially available aromatic dicarboxylic acid chloride.

Materials:

• Diamine monomer derived from 2-Fluoro-4-methylbenzoic acid

• Terephthaloyl chloride (or other aromatic diacid chloride)

• N,N-dimethylacetamide (DMAc)

• Pyridine

• Methanol

• Nitrogen gas supply

• Three-necked flask

• Mechanical stirrer

Procedure:

• In a dry three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve the diamine monomer (1 equivalent) in anhydrous DMAc under a nitrogen atmosphere.

• Cool the solution to 0-5 °C in an ice bath.

• Add pyridine (2 equivalents) to the solution as an acid scavenger.

• Slowly add a solution of terephthaloyl chloride (1 equivalent) in DMAc to the cooled diamine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 12-24 hours.

• Precipitate the resulting polymer by pouring the viscous solution into a large volume of methanol.

• Collect the fibrous polymer by filtration, wash it thoroughly with methanol and water to remove any unreacted monomers and salts.

• Dry the polymer in a vacuum oven at 80-100 °C to a constant weight.

Quantitative Data

Property	Typical Value for Fluorinated Polyamides	Reference Compound (Non-fluorinated)
Glass Transition Temp. (Tg)	250 - 350 °C	200 - 300 °C
5% Weight Loss Temp. (TGA)	> 450 °C	> 400 °C
Tensile Strength	80 - 120 MPa	70 - 100 MPa
Solubility	Soluble in aprotic polar solvents	Often insoluble or poorly soluble

Conclusion

2-Fluoro-4-methylbenzoic acid is a promising building block for the development of advanced materials. Its incorporation into liquid crystals and high-performance polymers can lead to materials with enhanced thermal stability, tailored solubility, and specific mesogenic properties. The provided protocols offer a foundational methodology for researchers to explore the synthesis and characterization of novel materials based on this versatile fluorinated compound. Further research is warranted to fully elucidate the structure-property relationships of materials derived from 2-Fluoro-4-methylbenzoic acid and to explore their potential in various technological applications.

Application Notes and Protocols: Suzuki Coupling Reactions with 2-Fluoro-4-methylbenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional efficiency and broad functional group tolerance. This powerful palladium-catalyzed reaction has become indispensable in the synthesis of biaryl and heteroaryl scaffolds, which are prevalent in pharmaceuticals, agrochemicals, and advanced materials.

This document provides detailed application notes and experimental protocols for the Suzuki coupling of halogenated derivatives of 2-Fluoro-4-methylbenzoic acid with various arylboronic acids. The presence of the fluorine atom and the carboxylic acid moiety on the aromatic ring introduces unique electronic and steric properties that can influence the reaction's outcome. These protocols are designed to serve as a robust starting point for researchers engaged in the synthesis of complex molecules for applications in medicinal chemistry and materials science.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds via a well-established catalytic cycle involving a palladium(0) complex. The key steps are:

• Oxidative Addition: The active palladium(0) catalyst inserts into the carbon-halogen bond (C-X, where X is typically Br or I) of the 2-Fluoro-4-methylbenzoic acid derivative to form a palladium(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron species (arylboronic acid) transfers its organic group to the palladium(II) complex, forming a diorganopalladium(II) species.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the biaryl product, regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Data Presentation: Representative Suzuki Coupling Reactions

The following table summarizes the expected yields for the Suzuki-Miyaura coupling of a model substrate, methyl 5-bromobenzofuran-2-carboxylate, with a variety of arylboronic acids.[1] This data serves as a predictive guide for the reactivity of halogenated 2-Fluoro-4-methylbenzoic acid derivatives under similar microwave-assisted conditions. Optimization will likely be necessary for specific substrates.

Entry	Arylboronic Acid	Product	Time (min)	Yield (%)[1]
1	Phenylboronic acid	Methyl 5-phenyl-2-fluoro-4-methylbenzoate (expected)	23	97
2	4-Chlorophenylboronic acid	Methyl 5-(4-chlorophenyl)-2-fluoro-4-methylbenzoate (expected)	25	96
3	4-Methylphenylboronic acid	Methyl 5-(4-methylphenyl)-2-fluoro-4-methylbenzoate (expected)	25	95
4	4-Methoxyphenylboronic acid	Methyl 5-(4-methoxyphenyl)-2-fluoro-4-methylbenzoate (expected)	25	98
5	3-Nitrophenylboronic acid	Methyl 5-(3-nitrophenyl)-2-fluoro-4-methylbenzoate (expected)	30	85
6	2-Thienylboronic acid	Methyl 5-(thiophen-2-yl)-2-fluoro-4-methylbenzoate (expected)	30	82
7	3-Furylboronic acid	Methyl 5-(furan-3-yl)-2-fluoro-4-methylbenzoate (expected)	35	78

Reaction Conditions: Methyl 5-bromobenzofuran-2-carboxylate (1.0 equiv), arylboronic acid (1.2 equiv), Pd(II)-complex catalyst (0.1 mol%), Cs₂CO₃ (2 mmol) in toluene, heated under microwave irradiation at 150°C.[1]

Experimental Protocols

This section provides detailed protocols for the Suzuki-Miyaura coupling of a halogenated derivative of 2-Fluoro-4-methylbenzoic acid. Protocol 1 describes a general procedure using conventional heating, while Protocol 2 outlines a microwave-assisted method.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling (Conventional Heating)

This protocol describes a representative method for the synthesis of 5-aryl-2-fluoro-4-methylbenzoic acid derivatives.

Materials:

• Methyl 5-bromo-2-fluoro-4-methylbenzoate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 5-bromo-2-fluoro-4-methylbenzoate, the corresponding arylboronic acid, and potassium carbonate.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the 1,4-dioxane/water (4:1) solvent mixture via syringe.

• Degassing: Degas the solution by bubbling the inert gas through it for 15-20 minutes.

• Catalyst Addition: Under a positive pressure of the inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst to the reaction mixture.

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel to afford the desired methyl 5-aryl-2-fluoro-4-methylbenzoate.

• Hydrolysis (Optional): The methyl ester can be hydrolyzed to the corresponding carboxylic acid by standard procedures (e.g., using LiOH or NaOH in a mixture of THF/water).

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol provides a rapid and efficient method for the synthesis of 5-aryl-2-fluoro-4-methylbenzoic acid derivatives.

Materials:

• Methyl 5-bromo-2-fluoro-4-methylbenzoate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%) with a suitable phosphine ligand (e.g., SPhos, 4 mol%) or a pre-formed palladium complex.

• Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous Toluene

• Microwave reactor vials

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a microwave process vial, combine methyl 5-bromo-2-fluoro-4-methylbenzoate, the arylboronic acid, and cesium carbonate.

• Catalyst and Solvent Addition: Add the palladium catalyst (and ligand, if separate) and anhydrous toluene.

• Sealing and Irradiation: Securely cap the vial and place it in the microwave reactor. Heat the mixture to 150 °C for the time indicated in the data table (typically 20-35 minutes).

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Hydrolysis (Optional): As in Protocol 1, the resulting ester can be hydrolyzed to the carboxylic acid.

Mandatory Visualizations

Caption: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Caption: General experimental workflow for a Suzuki coupling reaction.

Troubleshooting and Optimization

• Low Yield: If yields are low, consider screening different palladium catalysts and ligands. Bulky, electron-rich phosphine ligands such as SPhos or XPhos are often effective for challenging substrates. Increasing the catalyst loading or trying a stronger base like potassium phosphate (K₃PO₄) may also improve the outcome.

• Homocoupling: The formation of a biaryl product from the boronic acid (Ar'-Ar') is a common side reaction. This can often be minimized by ensuring a thoroughly degassed reaction mixture and maintaining a strict inert atmosphere to exclude oxygen.

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom can occur, especially with more reactive boronic acids. Using milder bases or shorter reaction times can sometimes mitigate this side reaction.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of biaryl derivatives from halogenated 2-Fluoro-4-methylbenzoic acid. The protocols provided herein offer a solid foundation for researchers to develop and optimize these important transformations. Careful selection of the catalyst, base, and reaction conditions is crucial for achieving high yields and purity of the desired products, which are valuable intermediates in the fields of drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]

Protocol for the synthesis of 2-Fluoro-4-methylbenzoic acid methyl ester

Application Note

This document provides a detailed protocol for the synthesis of 2-Fluoro-4-methylbenzoic acid methyl ester, a valuable intermediate in the development of pharmaceuticals and other specialty chemicals. The synthesis is a two-step process commencing with the formation of 2-Fluoro-4-methylbenzoic acid from 4-Bromo-3-fluorotoluene, followed by its esterification to yield the final methyl ester product. The methodologies presented are compiled from established chemical literature and are intended for use by trained researchers and scientists in a laboratory setting.

Synthesis of 2-Fluoro-4-methylbenzoic Acid

This procedure outlines the synthesis of the carboxylic acid intermediate, 2-Fluoro-4-methylbenzoic acid, via a lithiation reaction followed by carboxylation.

Reaction Scheme:

4-Bromo-3-fluorotoluene → 2-Fluoro-4-methylbenzoic acid

Experimental Protocol

• Reaction Setup: Under a nitrogen atmosphere, add 100 mL of anhydrous tetrahydrofuran (THF) to a reaction vessel equipped for low-temperature reactions.

• Initial Cooling: Cool the THF to -78°C.

• Addition of Starting Material: Slowly add 2.0 g (10.2 mmol) of 4-Bromo-3-fluorotoluene to the cooled THF.

• Lithiation: To this mixture, slowly add 4.48 mL (11.2 mmol) of a 2.5 M solution of n-butyllithium in hexane.

• Reaction Time: Stir the resulting mixture at -78°C for 1 hour.

• Carboxylation: Pour the reaction mixture onto 5 g of solid carbon dioxide (dry ice) suspended in 50 mL of THF and allow the mixture to warm to room temperature.

• Quenching and Extraction: Add 200 mL of water to the reaction mixture. Extract the aqueous phase three times with diethyl ether.

• Acidification and Product Extraction: Acidify the aqueous layer with concentrated hydrochloric acid (HCl). Extract the acidified aqueous layer three times with chloroform.

• Drying and Concentration: Combine the chloroform extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by a suitable method, such as recrystallization or column chromatography, to obtain pure 2-Fluoro-4-methylbenzoic acid.

Synthesis of 2-Fluoro-4-methylbenzoic Acid Methyl Ester

This section details the esterification of 2-Fluoro-4-methylbenzoic acid to produce the target compound, 2-Fluoro-4-methylbenzoic acid methyl ester, using a Fischer esterification method.

Reaction Scheme:

2-Fluoro-4-methylbenzoic acid + Methanol → 2-Fluoro-4-methylbenzoic acid methyl ester

Experimental Protocol

• Reaction Setup: In a round-bottom flask, dissolve the synthesized 2-Fluoro-4-methylbenzoic acid in an excess of anhydrous methanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., a few drops) to the solution.

• Reflux: Heat the reaction mixture to reflux (approximately 70-80°C) and maintain for several hours (e.g., 12 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).[1]

• Neutralization: After completion, cool the reaction mixture and neutralize the excess acid by the careful addition of a 10% aqueous sodium carbonate solution until the pH reaches approximately 7.[1]

• Solvent Removal: Remove the methanol from the mixture by rotary evaporation.

• Extraction: Extract the resulting aqueous residue three times with a suitable organic solvent, such as ethyl acetate.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the crude methyl ester.

• Purification: If necessary, purify the crude 2-Fluoro-4-methylbenzoic acid methyl ester by vacuum distillation or column chromatography.

Data Summary

The following table summarizes typical quantitative data for an analogous esterification reaction.

Parameter	Value	Reference
Starting Material	2-methyl-4-acetylbenzoic acid	[1]
Reagents	Anhydrous methanol, Concentrated sulfuric acid	[1]
Reaction Temperature	70°C	[1]
Reaction Time	12 hours	[1]
Yield	99%	[1]

Visualizations

The following diagram illustrates the overall workflow for the synthesis of 2-Fluoro-4-methylbenzoic acid methyl ester.

Caption: Synthesis workflow for 2-Fluoro-4-methylbenzoic acid methyl ester.

References

• 1. CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters - Google Patents [patents.google.com]

Application Notes and Protocols: 2-Fluoro-4-methylbenzoic Acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Fluoro-4-methylbenzoic acid as a key building block in the synthesis of novel fungicides and herbicides. While specific, commercialized agrochemicals directly synthesized from this starting material are not extensively documented in publicly available literature, its structural motifs are present in various active compounds. This document outlines a representative synthetic approach for the derivatization of 2-Fluoro-4-methylbenzoic acid into potentially active agrochemicals, along with detailed experimental protocols and illustrative data.

Introduction: The Role of Fluorinated Benzoic Acids in Agrochemicals

Fluorine-containing organic molecules play a crucial role in modern agrochemical research and development. The introduction of fluorine atoms into a molecule can significantly enhance its biological activity, metabolic stability, and lipophilicity, thereby improving its efficacy and bioavailability. 2-Fluoro-4-methylbenzoic acid is a valuable scaffold in this context, offering a unique combination of electronic and steric properties that can be exploited for the design of novel fungicides and herbicides. The carboxylic acid functionality provides a convenient handle for derivatization, most commonly through the formation of amide or ester linkages to introduce diverse pharmacophores.

Application in Fungicide Synthesis: Carboxamide Derivatives

A prominent class of fungicides is the succinate dehydrogenase inhibitors (SDHIs), many of which are carboxamide derivatives. The synthesis of novel carboxamide fungicides often involves the coupling of a substituted aniline or amine with a carboxylic acid. 2-Fluoro-4-methylbenzoic acid can serve as the carboxylic acid component, leading to the formation of N-substituted benzamides with potential fungicidal activity.

Hypothetical Signaling Pathway Inhibition

DOT Script:

Caption: Inhibition of Succinate Dehydrogenase by a Carboxamide Fungicide.

Representative Synthesis of a Carboxamide Fungicide

The following protocol describes a general method for the synthesis of an N-aryl-2-fluoro-4-methylbenzamide, a potential carboxamide fungicide.

Experimental Workflow:

DOT Script:

Caption: General workflow for the synthesis of a carboxamide fungicide.

Protocol 1: Synthesis of N-(4-chlorophenyl)-2-fluoro-4-methylbenzamide

• Acid Chloride Formation:

  • To a solution of 2-Fluoro-4-methylbenzoic acid (1.0 eq) in anhydrous toluene, add thionyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF).

  • Reflux the mixture for 2-3 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Remove the excess thionyl chloride and toluene under reduced pressure to obtain the crude 2-fluoro-4-methylbenzoyl chloride.

• Amide Coupling:

  • Dissolve the crude acid chloride in anhydrous dichloromethane (DCM).

  • In a separate flask, dissolve 4-chloroaniline (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.

  • Slowly add the acid chloride solution to the aniline solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC.

• Work-up and Purification:

  • Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel to afford the pure N-(4-chlorophenyl)-2-fluoro-4-methylbenzamide.

Representative Fungicidal Activity Data

The following table presents hypothetical fungicidal activity data for a series of carboxamide derivatives of 2-Fluoro-4-methylbenzoic acid against common plant pathogens. This data is for illustrative purposes and is based on typical values observed for this class of compounds.

Compound	Target Pathogen	EC₅₀ (µg/mL)
N-(4-chlorophenyl)-2-fluoro-4-methylbenzamide	Botrytis cinerea	1.5
Rhizoctonia solani	2.1
N-(4-bromophenyl)-2-fluoro-4-methylbenzamide	Botrytis cinerea	1.2
Rhizoctonia solani	1.8
N-(4-trifluoromethylphenyl)-2-fluoro-4-methylbenzamide	Botrytis cinerea	0.8
Rhizoctonia solani	1.1

Application in Herbicide Synthesis: Amide and Ester Derivatives

Substituted benzoic acids are also precursors to various herbicides. The mode of action for such herbicides can vary widely, from inhibition of specific enzymes to disruption of cell growth and division. Amide and ester derivatives of 2-Fluoro-4-methylbenzoic acid represent a promising avenue for the discovery of new herbicidal compounds.

Hypothetical Mode of Action: Disruption of Microtubule Assembly

DOT Script:

Caption: Disruption of microtubule assembly by a benzoic acid derivative herbicide.

Representative Synthesis of an Amide Herbicide

The following protocol outlines a general method for the synthesis of an N-alkyl-2-fluoro-4-methylbenzamide, a potential herbicide.

Protocol 2: Synthesis of N-propyl-2-fluoro-4-methylbenzamide

• Acid Chloride Formation:

  • Prepare 2-fluoro-4-methylbenzoyl chloride from 2-Fluoro-4-methylbenzoic acid as described in Protocol 1.

• Amide Coupling:

  • Dissolve the crude acid chloride in anhydrous tetrahydrofuran (THF).

  • In a separate flask, dissolve propylamine (1.1 eq) and pyridine (1.2 eq) in anhydrous THF.

  • Add the acid chloride solution dropwise to the amine solution at 0 °C.

  • Stir the reaction mixture at room temperature for 3-5 hours.

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield the pure N-propyl-2-fluoro-4-methylbenzamide.

Representative Herbicidal Activity Data

The following table provides illustrative herbicidal activity data for hypothetical amide derivatives of 2-Fluoro-4-methylbenzoic acid against common weed species.

Compound	Weed Species	GR₅₀ (g/ha)
N-propyl-2-fluoro-4-methylbenzamide	Alopecurus myosuroides (Black-grass)	150
Stellaria media (Common Chickweed)	120
N-butyl-2-fluoro-4-methylbenzamide	Alopecurus myosuroides	130
Stellaria media	100
N-cyclopropyl-2-fluoro-4-methylbenzamide	Alopecurus myosuroides	100
Stellaria media	80

Disclaimer: The synthetic protocols and activity data presented in these application notes are for illustrative purposes and are based on general chemical principles and data from related compound classes. Researchers should conduct their own experiments and safety assessments.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-4-methylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Fluoro-4-methylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 2-Fluoro-4-methylbenzoic acid?

A1: The primary methods for synthesizing 2-Fluoro-4-methylbenzoic acid include the carboxylation of a lithiated fluorotoluene derivative, Friedel-Crafts acylation followed by hydrolysis, and from a triazene derivative. Each method has its own advantages and challenges in terms of starting material availability, reaction conditions, and yield.

Q2: How does the fluorine atom at the 2-position influence the synthesis?

A2: The electron-withdrawing nature of the fluorine atom at the ortho-position can affect the reactivity of the aromatic ring and the acidity of the carboxylic acid group.[1] This can influence reaction rates and the potential for side reactions. For instance, in reactions involving organometallic intermediates, the fluorine atom can direct lithiation to the adjacent position.

Q3: What are the key safety precautions to consider during the synthesis of 2-Fluoro-4-methylbenzoic acid?

A3: Many of the reagents used in these syntheses are hazardous. For example, n-butyllithium is highly pyrophoric and moisture-sensitive. Strong acids and corrosive reagents like trichloroacetyl chloride and aluminum chloride must be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[2] Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experiment.

Troubleshooting Guides

Low Product Yield

Problem: The final yield of 2-Fluoro-4-methylbenzoic acid is significantly lower than expected.

Potential Cause	Recommended Action
Incomplete Reaction	- Verify the reaction time and temperature are optimal for the chosen method. - For Grignard or lithiation reactions, ensure all reagents and glassware are scrupulously dry, as trace amounts of water will quench the organometallic intermediates.[3] - For Friedel-Crafts reactions, confirm the activity and stoichiometry of the Lewis acid catalyst.
Side Reactions	- In Grignard or lithiation routes, slow, dropwise addition of reagents at low temperatures can minimize the formation of biphenyl and other coupling byproducts.[3] - For Friedel-Crafts acylation, precise temperature control can help reduce the formation of unwanted isomers.[4]
Product Loss During Workup	- Ensure the pH is sufficiently acidic during the acidification step to fully precipitate the carboxylic acid. - Optimize the extraction solvent and the number of extractions to ensure complete recovery of the product from the aqueous layer.
Impure Starting Materials	- Verify the purity of starting materials, as impurities can interfere with the reaction. High-purity reagents are crucial for consistent results.[5]

Product Impurity

Problem: The isolated 2-Fluoro-4-methylbenzoic acid is impure, as indicated by melting point, NMR, or chromatography.

Potential Cause	Recommended Action
Unreacted Starting Materials	- Monitor the reaction progress using an appropriate technique (e.g., TLC, GC) to ensure it has gone to completion. - If the reaction is incomplete, consider extending the reaction time or increasing the temperature, if appropriate for the specific method.
Formation of Isomers (Friedel-Crafts Route)	- The Friedel-Crafts acylation of m-fluorotoluene can produce both 2-fluoro-4-methyl and 4-fluoro-2-methyl isomers.[4] - Purification by recrystallization from a suitable solvent system (e.g., toluene, ethyl acetate) can be used to separate the desired isomer.[4]
Biphenyl Formation (Organometallic Routes)	- This is a common side product in Grignard reactions.[3] - To minimize its formation, add the aryl halide slowly to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture.[3]
Inefficient Purification	- For solid products, recrystallization is an effective purification method. Experiment with different solvents to find one that provides good separation. - Column chromatography can also be employed for purification, particularly for removing closely related impurities. A common eluent system is a gradient of hexane and ethyl acetate.[6]

Experimental Protocols & Data

Method 1: Carboxylation of 4-Bromo-3-fluorotoluene

This method involves a lithium-halogen exchange followed by carboxylation with solid carbon dioxide.

Experimental Protocol:

• Under a nitrogen atmosphere, dissolve 4-bromo-3-fluorotoluene (2.0 g, 10.2 mmol) in anhydrous tetrahydrofuran (100 mL) in a flame-dried flask.[6]

• Cool the solution to -78°C using a dry ice/acetone bath.[6]

• Slowly add a 2.5 M solution of n-butyllithium in hexane (4.48 mL, 11.2 mmol) dropwise to the reaction mixture, maintaining the temperature at -78°C.[6]

• Stir the resulting mixture at -78°C for 1 hour.[6]

• Pour the mixture onto an excess of crushed solid carbon dioxide (5 g) suspended in THF (50 mL).[6]

• Allow the mixture to warm to room temperature.[6]

• Add water (200 mL) to the reaction mixture.[6]

• Extract the aqueous layer with diethyl ether (3 x 50 mL) to remove neutral impurities.[6]

• Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the product.[6]

• Extract the acidified aqueous layer with chloroform (3 x 50 mL).[6]

• Combine the chloroform extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Parameter	Value
Starting Material	4-Bromo-3-fluorotoluene
Key Reagents	n-Butyllithium, Carbon Dioxide
Solvent	Tetrahydrofuran (THF)
Temperature	-78°C
Reaction Time	1 hour (for lithiation)

Method 2: Friedel-Crafts Acylation of m-Fluorotoluene

This route involves the acylation of m-fluorotoluene with trichloroacetyl chloride, followed by hydrolysis. This method produces a mixture of isomers that require separation.

Experimental Protocol:

• In a flask equipped with a stirrer and under a nitrogen atmosphere, dissolve m-fluorotoluene and trichloroacetyl chloride in a suitable solvent such as 1,2-dichloroethane.[4]

• Cool the mixture to a temperature between -5°C and 10°C.[4]

• Gradually add a Lewis acid catalyst, such as anhydrous aluminum trichloride, while maintaining the low temperature.[4]

• Monitor the reaction by HPLC until the starting m-fluorotoluene is consumed.[4]

• Upon completion, quench the reaction by carefully adding it to an ice/water mixture.

• Separate the organic layer and hydrolyze the acylated intermediate under alkaline conditions (e.g., with a 30% aqueous solution of sodium hydroxide).[4]

• After hydrolysis, acidify the mixture with concentrated hydrochloric acid to a pH of 3-4 to precipitate the isomeric acids.[4]

• Isolate the crude product and separate the 2-fluoro-4-methylbenzoic acid from its isomer by recrystallization.[4]

Parameter	Value
Starting Material	m-Fluorotoluene
Key Reagents	Trichloroacetyl chloride, Anhydrous Aluminum Trichloride
Solvent	1,2-Dichloroethane
Temperature	-5°C to 10°C
Key Challenge	Formation of isomers requiring separation

Visualized Workflows

Caption: Workflow for the synthesis via lithiation.

Caption: Troubleshooting logic for low product yield.

References

• 1. nbinno.com [nbinno.com]
• 2. websites.umich.edu [websites.umich.edu]
• 3. benchchem.com [benchchem.com]
• 4. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
• 6. guidechem.com [guidechem.com]

Technical Support Center: Purification of Crude 2-Fluoro-4-methylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-4-methylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Fluoro-4-methylbenzoic acid?

A1: The impurities in crude 2-Fluoro-4-methylbenzoic acid are often related to its synthesis method. Common impurities include:

• Positional Isomers: The most common isomeric impurity is 4-fluoro-2-methylbenzoic acid, which can be formed as a byproduct during synthesis.[1] Other related fluorobenzoic acid isomers may also be present depending on the starting materials.

• Unreacted Starting Materials: Depending on the synthetic route, starting materials such as m-fluorotoluene or 4-bromo-3-fluorotoluene may be present in the crude product if the reaction has not gone to completion.[1][2]

• Side-Reaction Products: Synthesis can sometimes lead to the formation of tar-like byproducts, which can cause discoloration of the final product.[3]

• Residual Solvents: Solvents used during the reaction or initial work-up may remain in the crude solid.

Q2: My purified 2-Fluoro-4-methylbenzoic acid is off-white or yellowish. How can I remove the color?

A2: A yellowish or brownish tint is typically due to trace organic impurities or tar-like byproducts from the synthesis.[3] The following methods can be effective for color removal:

• Activated Charcoal Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can effectively adsorb colored impurities. The charcoal is then removed by hot filtration.[3]

• Recrystallization: A carefully executed recrystallization can itself be sufficient to remove colored impurities, as they may remain in the mother liquor.

• Sublimation: Vacuum sublimation is a highly effective method for obtaining a pure, white crystalline product by separating the volatile 2-Fluoro-4-methylbenzoic acid from non-volatile colored impurities.[3]

Q3: I am having difficulty inducing crystallization of 2-Fluoro-4-methylbenzoic acid from the recrystallization solvent. What should I do?

A3: If crystals do not form readily upon cooling, the solution may be supersaturated. You can try the following techniques to induce crystallization:

• Scratching: Gently scratch the inside surface of the flask with a glass rod at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[4]

• Seeding: Add a tiny crystal of pure 2-Fluoro-4-methylbenzoic acid (a "seed crystal") to the supersaturated solution. This will provide a template for further crystallization.[4]

• Reduce Solvent Volume: It is possible that too much solvent was added. You can gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Extended Cooling: Ensure the solution has been thoroughly cooled, preferably in an ice bath, to minimize the solubility of the product.[4]

Q4: After recrystallization, the recovery of my 2-Fluoro-4-methylbenzoic acid is very low. What are the potential causes?

A4: Poor recovery after recrystallization can be due to several factors:

• Using too much solvent: This is a common reason for low recovery, as a significant amount of the product may remain dissolved in the mother liquor even after cooling.[3]

• Premature crystallization: If the product crystallizes during hot filtration, it will be lost with the solid impurities. Using a pre-heated funnel and flask can help prevent this.[3]

• Inappropriate solvent choice: The chosen solvent may have a high solubility for 2-Fluoro-4-methylbenzoic acid even at low temperatures.

• Multiple unnecessary recrystallizations: Each recrystallization step will inevitably lead to some loss of product.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Purity After Recrystallization	Improper solvent choice; Incomplete removal of impurities; Co-crystallization of isomers.	- Ensure the chosen solvent has a significant solubility difference for the product at high and low temperatures.- Perform a second recrystallization.- For persistent isomeric impurities, consider column chromatography.[3]
Product Oiling Out Instead of Crystallizing	The solution is supersaturated at a temperature above the melting point of the impure compound; Cooling is too rapid.	- Re-heat the solution to dissolve the oil.- Add a small amount of additional solvent.- Allow the solution to cool more slowly. An insulated container can help moderate the cooling rate.[3]
Broad or Depressed Melting Point	The sample is still impure; Presence of residual solvent.	- Repeat the purification step (recrystallization or sublimation).- Dry the sample thoroughly under a vacuum to remove any remaining solvent.[3]
Discoloration of Final Product	Presence of trace impurities or byproducts.	- During recrystallization, treat the hot solution with activated charcoal.- Consider sublimation for higher purity and better color.[3]

Experimental Protocols

Recrystallization of 2-Fluoro-4-methylbenzoic Acid

This protocol is a general guideline and may need to be optimized for your specific crude product.

• Solvent Selection: Choose a suitable solvent. Solvents like toluene, benzene, ethyl acetate, chloroform, or a mixed solvent system can be effective.[1] An ideal solvent should dissolve the crude 2-Fluoro-4-methylbenzoic acid when hot but not when cold.

• Dissolution: Place the crude 2-Fluoro-4-methylbenzoic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture on a hot plate with stirring. Continue to add small portions of the hot solvent until the solid just dissolves.[5]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then bring the solution back to a boil for a few minutes.

• Hot Filtration: Pre-heat a funnel and a new flask. Filter the hot solution through a fluted filter paper to remove any insoluble impurities (and charcoal if used). This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Large, pure crystals should form.[5] Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.[4]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[4]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals, preferably in a vacuum oven, until a constant weight is achieved.

Column Chromatography

For separating persistent impurities like positional isomers, column chromatography can be employed.

• Stationary Phase: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude 2-Fluoro-4-methylbenzoic acid in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel.

• Elution: Begin eluting with a suitable mobile phase, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).[2]

• Fraction Collection: Collect fractions as the solvent elutes from the column.

• Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) to identify the fractions containing the pure 2-Fluoro-4-methylbenzoic acid.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Purification Method Comparison

Purification Method	Typical Purity	Expected Yield	Advantages	Disadvantages
Recrystallization	>98%	70-90%	Simple, cost-effective, good for removing bulk impurities.	Can be less effective for separating isomers with similar solubility; yield can be compromised.
Column Chromatography	>99%	50-80%	Highly effective for separating isomers and other closely related impurities.	More time-consuming, requires larger volumes of solvent, more complex setup.
Sublimation	>99.5%	60-95%	Excellent for removing non-volatile and colored impurities; yields a very pure product.	Not suitable for all compounds (must be thermally stable and sublime); may be difficult to scale up.

Visual Workflows

Caption: General workflow for the purification of 2-Fluoro-4-methylbenzoic acid.

Caption: Troubleshooting decision tree for recrystallization issues.

References

• 1. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. The Recrystallization of Benzoic Acid [sites.pitt.edu]

Technical Support Center: Synthesis of 2-Fluoro-4-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Fluoro-4-methylbenzoic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My synthesis of 2-Fluoro-4-methylbenzoic acid via lithiation/carboxylation of 3-fluoro-4-bromotoluene is giving a low yield and contains a significant amount of a non-polar impurity. What is the likely cause and how can I fix it?

A1: A common issue in syntheses involving organometallic intermediates like Grignard or organolithium reagents is the formation of homocoupling byproducts.[1][2] In this case, the likely non-polar impurity is a biphenyl derivative formed from the reaction of the organometallic intermediate with unreacted aryl halide.

Troubleshooting Steps:

• Slow Addition of Reagents: Add the solution of the aryl halide dropwise to the magnesium turnings or the n-butyllithium solution at a low temperature (-78°C for lithiation) to maintain a low concentration of the aryl halide in the reaction mixture, thus minimizing the coupling side reaction.[1]

• Temperature Control: For Grignard reactions, higher temperatures can favor the formation of the biphenyl byproduct. Maintain a gentle reflux. For lithiation, it is crucial to maintain a very low temperature throughout the addition and stirring process.[1]

• Anhydrous Conditions: Ensure all glassware is thoroughly oven-dried and that anhydrous solvents are used. Any trace of water will quench the organometallic reagent, reducing your yield.[1][2]

• Magnesium Activation (for Grignard Synthesis): Use fresh, reactive magnesium turnings. Activating the magnesium surface with a small crystal of iodine or by mechanical crushing can help initiate the reaction.[1]

Q2: I am attempting to synthesize 2-Fluoro-4-methylbenzoic acid by oxidizing 2-Fluoro-4-methyltoluene, but my final product is contaminated with residual aldehyde and alcohol. How can I drive the reaction to completion?

A2: Incomplete oxidation is a frequent problem when converting a toluene derivative to a benzoic acid. The reaction proceeds through the intermediate benzyl alcohol and benzaldehyde, and if the reaction conditions are not optimal, the reaction can stall at these stages.[1]

Troubleshooting Steps:

• Choice of Oxidizing Agent: Employ strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid to ensure complete conversion to the carboxylic acid.[1]

• Reaction Time and Temperature: Increasing the reaction time or temperature can help push the reaction to completion. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1]

• Stoichiometry of the Oxidant: Ensure that a sufficient molar excess of the oxidizing agent is used to account for all oxidation steps from the methyl group to the carboxylic acid.

Q3: My synthesis, which involves a Friedel-Crafts acylation of m-fluorotoluene followed by hydrolysis, has resulted in a mixture of isomers that are difficult to separate. How can I obtain pure 2-Fluoro-4-methylbenzoic acid?

A3: The Friedel-Crafts acylation of m-fluorotoluene can lead to the formation of both 2-Fluoro-4-methyl and 4-Fluoro-2-methyl isomers.[3] The separation of these regioisomers can be challenging due to their similar physical properties.

Troubleshooting & Optimization:

• Recrystallization: Isomer separation can often be achieved through careful recrystallization using a suitable solvent or solvent system. Toluene, benzene, ethyl acetate, or chloroform, or mixtures thereof, may be effective.[3]

• Chromatography: If recrystallization is ineffective, column chromatography on silica gel is a viable but potentially less scalable option for purification.

• Alternative Synthetic Routes: If isomer formation is a persistent issue, consider alternative synthetic strategies with higher regioselectivity, such as the lithiation of a pre-functionalized and correctly substituted starting material.

Q4: I am considering a synthesis route involving the diazotization of an anthranilic acid derivative. What are the potential pitfalls and byproducts I should be aware of?

A4: The diazotization of anthranilic acid and its derivatives can be a viable route, but it is prone to the formation of a highly reactive benzyne intermediate. This intermediate can lead to a complex mixture of byproducts through various side reactions.[1]

Preventative Measures:

• Strict Temperature Control: Maintain a low and constant temperature during the diazotization and subsequent steps to control the decomposition of the diazonium salt and minimize benzyne formation.[1]

• Controlled Reagent Addition: The slow and controlled addition of reagents is crucial for minimizing side reactions.

• Alternative Synthetic Routes: If benzyne-related byproducts are proving difficult to control, it is advisable to explore other synthetic pathways that do not involve the diazotization of anthranilic acid derivatives.[1]

Byproduct Summary

Synthetic Route	Common Byproducts	Analytical Detection Method
Lithiation/Grignard Carboxylation	Biphenyl derivatives, unreacted starting material	GC-MS, LC-MS, NMR
Oxidation of Toluene Derivative	2-Fluoro-4-methylbenzyl alcohol, 2-Fluoro-4-methylbenzaldehyde	GC-MS, HPLC, NMR
Friedel-Crafts Acylation	4-Fluoro-2-methylbenzoic acid (and its ketone precursor)	GC-MS, HPLC, NMR
Diazotization of Anthranilic Acid	Benzyne-derived adducts, phenolic compounds	LC-MS, NMR

Experimental Protocols

Protocol 1: HPLC-UV Analysis for Isomeric Purity

This method is suitable for determining the isomeric purity of 2-Fluoro-4-methylbenzoic acid and detecting the presence of the 4-Fluoro-2-methylbenzoic acid isomer.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Procedure: Inject the sample onto the column and monitor the chromatogram for the elution of the desired product and any isomeric impurities. The retention times will need to be established with pure standards if available.

Protocol 2: GC-MS Analysis for Volatile Byproducts

This protocol is effective for identifying volatile byproducts such as unreacted starting materials (e.g., 3-fluoro-4-bromotoluene) or intermediate oxidation products (e.g., 2-Fluoro-4-methylbenzaldehyde).

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium.

• Injection: Split injection.

• Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to elute all components.

• Detection: Mass Spectrometry (MS) in full scan mode.

• Sample Preparation: Derivatize the carboxylic acid (e.g., to its methyl ester) to improve volatility and peak shape. Dissolve the derivatized sample in a suitable solvent like dichloromethane.

• Procedure: Inject the sample and analyze the resulting chromatogram and mass spectra to identify the components by comparing with a mass spectral library.

Visualizations

Caption: Common synthetic routes and associated byproducts.

Caption: Troubleshooting workflow for impurity identification.

References

• 1. benchchem.com [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-Fluoro-4-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-4-methylbenzoic acid. Our aim is to offer practical solutions to common purification challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Fluoro-4-methylbenzoic acid?

A1: The impurities present in 2-Fluoro-4-methylbenzoic acid largely depend on the synthetic route employed. Common impurities may include:

• Positional Isomers: The most common isomeric impurity is 4-Fluoro-2-methylbenzoic acid, which can be difficult to separate due to similar physical properties.[1]

• Unreacted Starting Materials: Depending on the synthesis, residual starting materials like 2-fluoro-4-methylaniline or m-fluorotoluene may be present.

• Side-Reaction Products: Byproducts from the synthesis, such as azo compounds if a diazotization route is used, can lead to discoloration.[2] If an oxidation route from o-fluorotoluene is used, partially oxidized products like o-fluorobenzaldehyde can be an impurity.[2]

• Solvent Residues: Residual solvents from the reaction or initial work-up can also be present.[3]

Q2: My purified 2-Fluoro-4-methylbenzoic acid is discolored (yellowish or brownish). How can I remove the color?

A2: Discoloration is typically due to trace organic impurities or side-reaction products.[2] Two effective methods for color removal are:

• Activated Charcoal Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can effectively adsorb colored impurities.[2][3]

• Recrystallization: A carefully chosen solvent system for recrystallization can leave colored impurities dissolved in the mother liquor.

Q3: I am having difficulty inducing crystallization of 2-Fluoro-4-methylbenzoic acid. What should I do?

A3: Crystallization can be influenced by solvent choice, concentration, and cooling rate. If you are facing issues, consider the following:

• Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of pure 2-Fluoro-4-methylbenzoic acid.

• Concentrate the Solution: If the solution is too dilute, carefully evaporate some of the solvent to increase the concentration of the benzoic acid derivative.

• Slow Cooling: Allow the solution to cool to room temperature slowly, and then place it in an ice bath to maximize crystal formation. Rapid cooling can sometimes lead to oiling out.[3]

Q4: My product "oils out" instead of forming crystals during recrystallization. How can I resolve this?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point. To address this:

• Re-dissolve and Dilute: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to slightly dilute the solution.

• Slower Cooling: Allow the solution to cool much more slowly. Insulating the flask can help with this. This gives the molecules more time to arrange into a crystal lattice.[3]

Q5: What is the expected melting point of pure 2-Fluoro-4-methylbenzoic acid?

A5: The melting point of pure 2-Fluoro-4-methylbenzoic acid is typically in the range of 186-190°C.[4][5] A broad melting point range or a melting point lower than this suggests the presence of impurities.

Troubleshooting Guide

This table provides a quick reference for troubleshooting common issues during the purification of 2-Fluoro-4-methylbenzoic acid.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Purity After Recrystallization	- Improper solvent choice- Incomplete removal of impurities- Co-crystallization of isomers	- Select a solvent where the product has high solubility in hot solvent and low solubility in cold solvent.- Perform a second recrystallization.- For persistent isomeric impurities, consider column chromatography.[3]
Poor Recovery After Recrystallization	- Too much solvent was used.- The compound is significantly soluble in the cold solvent.- Premature crystallization during hot filtration.	- Reduce the amount of solvent used to dissolve the crude product.- Ensure the solution is thoroughly cooled in an ice bath to minimize solubility.- Use a pre-heated funnel and flask for hot filtration.[3]
Discolored Final Product	- Presence of colored byproducts (e.g., azo compounds).- Oxidation products.	- Treat the solution with activated charcoal during recrystallization.- Ensure an inert atmosphere if the compound is susceptible to oxidation at high temperatures.[2]
Presence of Isomeric Impurities	- Non-specific reaction conditions during synthesis.	- Optimize the recrystallization solvent to selectively crystallize the desired isomer.- Employ preparative column chromatography for separation.[1]
Residual Starting Material	- Incomplete reaction.	- If the starting material has significantly different polarity, column chromatography is effective.- An acid-base extraction can remove basic or acidic starting materials.

Experimental Protocols

Recrystallization

Recrystallization is a primary method for purifying solid organic compounds based on differences in their solubility.

Materials:

• Crude 2-Fluoro-4-methylbenzoic acid

• Recrystallization solvent (e.g., toluene, ethanol/water mixture)[1]

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Activated charcoal (optional)

Procedure:

• Solvent Selection: Choose a solvent in which 2-Fluoro-4-methylbenzoic acid is soluble when hot but sparingly soluble when cold. Toluene and mixtures of ethanol and water are often suitable.[1]

• Dissolution: Place the crude 2-Fluoro-4-methylbenzoic acid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate and stir until the solid is completely dissolved. Add more solvent in small portions if necessary.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly before adding a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean Erlenmeyer flask to remove any insoluble impurities or charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals in a vacuum oven or by air drying.

Acid-Base Extraction

This technique is useful for separating acidic compounds like 2-Fluoro-4-methylbenzoic acid from neutral or basic impurities.

Materials:

• Crude 2-Fluoro-4-methylbenzoic acid dissolved in an organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Aqueous hydrochloric acid (HCl) solution (e.g., 1 M)

• Separatory funnel

• Beakers and Erlenmeyer flasks

Procedure:

• Dissolution: Dissolve the crude 2-Fluoro-4-methylbenzoic acid in a suitable organic solvent like diethyl ether.

• Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of saturated aqueous sodium bicarbonate solution. Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup.

• Separation: Allow the layers to separate. The deprotonated 2-Fluoro-4-methylbenzoic acid (sodium 2-fluoro-4-methylbenzoate) will be in the aqueous layer (bottom layer). Drain the aqueous layer into a clean flask.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh sodium bicarbonate solution to ensure complete removal of the acidic product. Combine the aqueous extracts.

• Regeneration: Cool the combined aqueous extracts in an ice bath and acidify by slowly adding hydrochloric acid until the solution is acidic (test with pH paper). The 2-Fluoro-4-methylbenzoic acid will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with a small amount of cold water, and dry.

Visualizations

Experimental Workflow

Caption: A general experimental workflow for the purification and analysis of 2-Fluoro-4-methylbenzoic acid.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting during the purification of 2-Fluoro-4-methylbenzoic acid.

References

• 1. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Fluoro-4-methylbenzoic Acid | 7697-23-6 | TCI AMERICA [tcichemicals.com]
• 5. 2-Fluoro-4-methylbenzoic Acid | 7697-23-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Challenges in the scale-up of 2-Fluoro-4-methylbenzoic acid production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the scale-up of 2-Fluoro-4-methylbenzoic acid production.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Fluoro-4-methylbenzoic acid suitable for scale-up?

A1: The two primary routes for the synthesis of 2-Fluoro-4-methylbenzoic acid with potential for scale-up are:

• Friedel-Crafts Acylation: This method involves the reaction of m-fluorotoluene with a trihaloacetyl chloride (e.g., trichloroacetyl chloride) in the presence of a Lewis acid catalyst like anhydrous aluminum trichloride. The resulting intermediate is then hydrolyzed to yield a mixture of 2-Fluoro-4-methylbenzoic acid and its isomer, 4-fluoro-2-methylbenzoic acid. This route is often favored for industrial production due to its use of readily available raw materials and milder reaction conditions compared to organometallic routes.[1]

• Organometallic Routes (Grignard or Lithiation): These routes typically start from a halogenated precursor, such as 4-bromo-3-fluorotoluene. The precursor is reacted with magnesium (Grignard reaction) or an organolithium reagent (e.g., n-butyllithium) to form an organometallic intermediate. This intermediate is then quenched with solid carbon dioxide (dry ice) to produce the desired carboxylic acid.[2] While these methods can be high-yielding, they present significant challenges for industrial scale-up due to the requirement for strictly anhydrous and anaerobic conditions, as well as extremely low operating temperatures.[1]

Q2: What are the main challenges in the industrial-scale production of 2-Fluoro-4-methylbenzoic acid?

A2: Key challenges during the scale-up of 2-Fluoro-4-methylbenzoic acid production include:

• Isomer Separation: The Friedel-Crafts acylation route produces a mixture of isomers that require separation, which can be a complex and costly process at an industrial scale.[1]

• Harsh Reaction Conditions: Organometallic routes necessitate cryogenic temperatures (e.g., -78°C) and inert atmospheres, which are difficult and expensive to maintain in large reactors.[1]

• Exothermic Reactions: Grignard reactions are highly exothermic and can lead to thermal runaway if not properly controlled, posing a significant safety risk.[3]

• Byproduct Formation: Side reactions can lead to impurities that are difficult to remove. For instance, Grignard reactions can produce Wurtz coupling byproducts.[4]

• Raw Material Cost and Availability: The synthesis of some precursors for the organometallic routes, such as 2-bromo-5-fluorotoluene, can be complex and expensive.[1]

• Purification: Achieving high purity can be challenging due to the presence of positional isomers, unreacted starting materials, and colored byproducts.[5]

Q3: How can the isomeric mixture from the Friedel-Crafts acylation be separated effectively at a larger scale?

A3: The most common method for separating the isomeric mixture of 2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid is recrystallization . This technique exploits the different solubilities of the isomers in a given solvent or solvent mixture. The choice of solvent is critical and may require optimization. Toluene, benzene, ethyl acetate, chloroform, or mixtures thereof have been suggested for similar separations.[1] Fractional crystallization, where the isomers are crystallized in stages, can also be employed for more challenging separations.

Q4: Are there any alternatives to Grignard or lithiation reactions to avoid extreme temperatures?

A4: Yes, the Friedel-Crafts acylation route is a viable alternative that operates at much milder temperatures (typically -5 to 10°C for the acylation step).[1] Another potential, though less common for large scale, is the oxidation of a suitable precursor like 2-fluoro-4-methyltoluene, if it is readily available. For instance, the oxidation of 2-fluoro-4-nitrotoluene to the corresponding benzoic acid using potassium permanganate has been reported.[6]

Troubleshooting Guides

Issue 1: Low Yield in Grignard/Lithiation Reaction

Symptom	Possible Cause(s)	Recommended Solution(s)
Reaction fails to initiate or proceeds very slowly.	1. Presence of moisture in reagents or glassware. 2. Poor quality of magnesium turnings (oxide layer). 3. Low reactivity of the aryl halide.	1. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and reagents. 2. Activate magnesium with a small crystal of iodine, 1,2-dibromoethane, or by mechanical stirring. 3. Consider switching to a more reactive halide (e.g., iodide instead of bromide or chloride).
Significant amount of starting material remains unreacted.	1. Incomplete formation of the Grignard/organolithium reagent. 2. Insufficient reaction time or temperature.	1. Titrate the organometallic reagent before use to determine its exact concentration. 2. Increase the reaction time or allow the reaction to warm slightly (monitor carefully for exotherms).
Formation of significant amounts of biphenyl byproduct (Wurtz coupling).	Reaction of the Grignard reagent with unreacted aryl halide.	1. Ensure slow addition of the aryl halide to the magnesium suspension. 2. Maintain a dilute reaction mixture. 3. Consider using a continuous flow reactor to improve mixing and heat transfer, which can suppress side reactions.[3]

Issue 2: Difficulties in Friedel-Crafts Acylation

Symptom	Possible Cause(s)	Recommended Solution(s)
Low conversion of m-fluorotoluene.	1. Deactivation of the Lewis acid catalyst (e.g., AlCl₃) by moisture. 2. Insufficient amount of catalyst. 3. Reaction temperature is too low.	1. Use freshly opened, high-purity anhydrous AlCl₃. Handle in a glove box or under an inert atmosphere. 2. Use a stoichiometric amount of AlCl₃ as it complexes with the product. 3. Gradually increase the reaction temperature, but monitor for the formation of byproducts.
Formation of multiple isomers or polysubstituted products.	1. Reaction temperature is too high. 2. Isomerization of the product under the reaction conditions.	1. Maintain the recommended reaction temperature (e.g., 0-10°C). 2. Minimize the reaction time after the starting material has been consumed.
Product is a dark, tarry substance.	Polymerization or decomposition reactions due to excessive heat or localized hot spots.	1. Ensure efficient stirring and cooling to maintain a uniform temperature. 2. Add the acylating agent slowly to control the exotherm.

Issue 3: Purification Challenges

Symptom	Possible Cause(s)	Recommended Solution(s)
Product has a persistent yellow or brown color.	Presence of colored organic impurities or tar-like byproducts.	During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration.[5]
Incomplete separation of isomers by recrystallization.	1. Inappropriate solvent choice. 2. Cooling the solution too quickly. 3. Co-crystallization of isomers.	1. Screen different solvents or solvent mixtures to find one with a significant solubility difference between the isomers. 2. Allow the solution to cool slowly to room temperature before cooling in an ice bath to promote the formation of purer crystals. 3. Consider a second recrystallization or fractional crystallization.
Oily product instead of crystals upon cooling.	1. The solution is supersaturated at a temperature above the melting point of the impure product. 2. Presence of impurities that inhibit crystallization.	1. Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. 2. "Seed" the solution with a small crystal of the pure product to induce crystallization. 3. Purify the crude product by another method (e.g., column chromatography on a small scale to obtain seeding crystals) before recrystallization.

Data Presentation

Table 1: Comparison of Synthetic Routes for 2-Fluoro-4-methylbenzoic Acid Production

Parameter	Friedel-Crafts Acylation Route	Grignard/Lithiation Route
Starting Materials	m-Fluorotoluene, Trichloroacetyl chloride, AlCl₃	4-Bromo-3-fluorotoluene, Mg or n-BuLi, CO₂
Reaction Temperature	0 to 10°C (Acylation), Reflux (Hydrolysis)	-78°C (Lithiation), Room Temp to Reflux (Grignard)
Atmosphere	Inert atmosphere recommended	Strictly anhydrous and anaerobic
Key Challenge	Isomer separation	Extreme temperatures, moisture sensitivity
Reported Yield	High (but for isomeric mixture)	Can be high (>80%) on a lab scale
Industrial Suitability	More suitable due to milder conditions	Challenging and costly to scale up

Table 2: Common Impurities and their Potential Sources

Synthetic Route	Common Impurity	Potential Source
Friedel-Crafts Acylation	4-Fluoro-2-methylbenzoic acid	Inherent to the reaction mechanism
Polysubstituted byproducts	High reaction temperature or excess acylating agent
Unreacted m-fluorotoluene	Incomplete reaction
Grignard/Lithiation	Biphenyl derivatives (Wurtz coupling)	Reaction of Grignard reagent with unreacted aryl halide
Unreacted starting halide	Incomplete formation of the organometallic reagent
Over-addition products	Reaction of the organometallic reagent with the product

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation Route (Industrial Approach)

This protocol is adapted from a patented method for the synthesis of the isomeric mixture.[1]

Step 1: Acylation

• Charge a suitable reactor with m-fluorotoluene and 1,2-dichloroethane.

• Under a nitrogen atmosphere, cool the mixture to approximately 0°C.

• Add anhydrous aluminum trichloride portion-wise, maintaining the temperature.

• Slowly add trichloroacetyl chloride dropwise, ensuring the temperature is maintained between 0 and 10°C.

• Monitor the reaction by HPLC until the residual m-fluorotoluene is less than 0.5%.

• Slowly pour the reaction mixture into cold 5% hydrochloric acid with vigorous stirring.

• Separate the organic layer.

Step 2: Hydrolysis and Isomer Separation

• To the organic phase from Step 1, add a 30% aqueous solution of sodium hydroxide and stir vigorously for one hour.

• Adjust the pH to 3-4 with concentrated hydrochloric acid.

• Separate the aqueous phase and wash the organic layer with water.

• Distill the solvent under normal pressure to obtain the crude product containing a mixture of 2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid.

• Separate the isomers by recrystallization from a suitable solvent such as toluene.

Protocol 2: Lithiation Route (Laboratory Scale)

This protocol is a general representation of a lithiation reaction for the synthesis of fluorinated benzoic acids.[2]

• Add 4-bromo-3-fluorotoluene to a solution of anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask under a nitrogen atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium in hexanes dropwise, maintaining the temperature at -78°C.

• Stir the resulting mixture at -78°C for 1 hour.

• Pour the reaction mixture onto an excess of crushed solid carbon dioxide (dry ice) slurried in THF.

• Allow the mixture to warm to room temperature.

• Add water to the reaction system and extract with ether to remove neutral impurities.

• Acidify the aqueous layer with concentrated HCl.

• Extract the aqueous layer with chloroform or ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield the crude product.

• Purify the crude product by recrystallization.

Mandatory Visualizations

Caption: Experimental workflow for the Friedel-Crafts acylation route.

Caption: Experimental workflow for the Lithiation/Grignard route.

Caption: Troubleshooting logic for low yield in Grignard reactions.

References

• 1. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Improving the reaction conditions for 2-Fluoro-4-methylbenzoic acid esterification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the esterification of 2-Fluoro-4-methylbenzoic acid.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues that may arise during your experiments.

Issue: Low or No Product Yield

Q1: My reaction has proceeded for the recommended duration, but analysis (e.g., TLC, GC) indicates a significant amount of unreacted 2-Fluoro-4-methylbenzoic acid. What are the primary causes?

A1: Incomplete conversion in Fischer esterification is a common issue that can be attributed to several factors:

• Equilibrium Limitations: Fischer esterification is a reversible reaction. The water produced as a byproduct can shift the equilibrium back towards the starting materials, thereby reducing the ester yield.[1][2][3][4] To promote product formation, the equilibrium must be shifted to the right.[4]

• Insufficient Catalyst: An inadequate amount of the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) will lead to a slow or stalled reaction.[4][5] The catalyst is essential for protonating the carbonyl group of the carboxylic acid, which increases its susceptibility to nucleophilic attack by the alcohol.[1][4][6]

• Presence of Water: Any moisture in the reagents (2-Fluoro-4-methylbenzoic acid or the alcohol) or glassware at the beginning of the reaction will impede the forward reaction.[4] It is critical to use anhydrous reagents and thoroughly dried glassware.

• Suboptimal Reaction Temperature: The reaction may not have been heated adequately to maintain the optimal reflux temperature, resulting in a slow reaction rate.[4][5]

• Insufficient Reaction Time: The reaction may not have been allowed to proceed long enough to reach equilibrium.[4][5]

Q2: I've ensured my reagents are anhydrous and have used the correct catalytic amount, yet my yield is still below expectations. How can I enhance it?

A2: To further drive the reaction towards the product, consider the following strategies:

• Use Excess Alcohol: Employing a large excess of the alcohol reactant is a common and effective method to shift the reaction equilibrium in favor of the ester product, in accordance with Le Châtelier's principle.[1][3][7]

• Water Removal: Actively removing water as it is formed is a highly effective technique. This can be accomplished by:

  • Using a Dean-Stark apparatus, particularly when the alcohol forms an azeotrope with water.[5][7]

  • Adding a drying agent, such as molecular sieves, to the reaction mixture.[5]

• Microwave-Assisted Synthesis: The use of a sealed-vessel microwave can significantly reduce reaction times and improve yields by allowing the reaction to be heated above the solvent's boiling point.[8][9][10]

Issue: Formation of Impurities and Side Products

Q3: I'm observing unexpected byproducts in my reaction mixture. What are the likely side reactions?

A3: The formation of byproducts can depend on the specific reaction conditions and reagents used. Potential side reactions include:

• Ether Formation: At elevated temperatures, the alcohol can undergo acid-catalyzed dehydration to form an ether, particularly with primary alcohols.[11]

• Decomposition/Charring: Overheating in the presence of a strong acid catalyst like concentrated sulfuric acid can cause the organic material to decompose or char.[11]

Q4: How can I minimize the formation of these impurities?

A4: To reduce side reactions, focus on optimizing the reaction conditions:

• Temperature Control: Maintain the reaction at the lowest effective temperature to achieve a reasonable rate without promoting decomposition or ether formation.

• Catalyst Concentration: Use the appropriate catalytic amount of acid. Too much acid can increase the likelihood of side reactions.[5]

• Alternative Methods: If steric hindrance from the ortho-fluoro group is suspected to be a contributing factor, consider converting the carboxylic acid to a more reactive intermediate, such as an acid chloride, followed by reaction with the alcohol.[5][12]

Quantitative Data on Reaction Parameters

The tables below summarize the impact of various reaction parameters on the yield of the Fischer esterification of substituted benzoic acids. While this data is for 4-fluoro-3-nitrobenzoic acid, it provides valuable insights into optimizing the esterification of the structurally similar 2-Fluoro-4-methylbenzoic acid.

Table 1: Effect of Reaction Time and Temperature on Yield (Microwave-Assisted)

Entry	Temperature (°C)	Reaction Time (minutes)	Yield (%)
1	90	20	6
2	100	25	16
3	130	5	67
4	130	10	88
5	130	15	92
6	150	15	93
Data adapted from a study on the esterification of 4-fluoro-3-nitrobenzoic acid with ethanol using sulfuric acid as a catalyst in a sealed-vessel microwave reactor.[11]

Table 2: Effect of Alcohol Type on Yield (Microwave-Assisted)

Entry	Alcohol	Yield (%)
1	Methanol	90
2	Ethanol	92
3	Propanol	95
4	Butanol	98
5	Isopropanol (Secondary)	75
6	tert-Butanol (Tertiary)	28
Reaction conditions: 4-fluoro-3-nitrobenzoic acid, 130°C, 15 minutes total irradiation time, sulfuric acid catalyst.[11] This data highlights that primary alcohols generally provide higher yields compared to secondary and tertiary alcohols.[9][10]

Experimental Protocols

Protocol 1: Standard Fischer Esterification using Conventional Heating

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Fluoro-4-methylbenzoic acid (1.0 eq) in an excess of the desired anhydrous alcohol (e.g., 20-50 equivalents), which also functions as the solvent.

• Catalyst Addition: While stirring, cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.

• Reaction: Add a few boiling chips to the flask. Heat the mixture to a gentle reflux for 4-12 hours.[13] Monitor the reaction's progress using Thin Layer Chromatography (TLC).[5][14]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel containing 50 mL of water.[15]

  • Rinse the reaction flask with an organic solvent (e.g., dichloromethane or diethyl ether) and add the rinsing to the separatory funnel.[15]

  • Shake the funnel, venting frequently, and allow the layers to separate.

  • Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any remaining acid catalyst and unreacted carboxylic acid.[16]

  • Wash the organic layer with brine, then drain it into a clean Erlenmeyer flask.

• Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

  • Remove the drying agent by gravity filtration.

  • Remove the solvent using a rotary evaporator to yield the crude ester.

  • The crude product can be further purified by distillation or column chromatography.

Protocol 2: Microwave-Assisted Esterification

• Reaction Setup: In a microwave-safe sealed vessel, combine 2-Fluoro-4-methylbenzoic acid (1.0 eq), the desired primary alcohol (e.g., 10-20 equivalents), and a catalytic amount of sulfuric acid (e.g., 4% H₂SO₄).[10]

• Reaction: Place the sealed vessel in a single-mode microwave reactor. Irradiate the mixture at a set temperature (e.g., 130°C) for a total of 15-20 minutes.[10][11] For improved yields, the catalyst can be added at intervals during the irradiation period.[9][10]

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Visualizations

Caption: General workflow for the esterification of 2-Fluoro-4-methylbenzoic acid.

Caption: Decision workflow for troubleshooting low product yield.

References

• 1. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 2. quora.com [quora.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. academicpublishers.org [academicpublishers.org]
• 9. Improved Fischer Esterification of Substituted Benzoic Acid [jps.usm.my]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Page loading... [wap.guidechem.com]
• 13. benchchem.com [benchchem.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. personal.tcu.edu [personal.tcu.edu]
• 16. ochemonline.pbworks.com [ochemonline.pbworks.com]

Technical Support Center: Side Reactions of 2-Fluoro-4-methylbenzoic Acid in Organic Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on potential side reactions involving 2-Fluoro-4-methylbenzoic acid and to offer robust troubleshooting strategies.

Amide Bond Formation: Troubleshooting & FAQs

Amide coupling is a primary application for 2-Fluoro-4-methylbenzoic acid. While a versatile reaction, several side reactions can impact yield and purity.

Question 1: My amide coupling reaction with 2-Fluoro-4-methylbenzoic acid is resulting in a low yield. What are the common causes and how can I address them?

Answer: Low yields in amide coupling reactions are frequently encountered and can be attributed to several factors. A systematic approach to troubleshooting is recommended:

• Incomplete Activation of the Carboxylic Acid: The carboxylic acid must be activated to react with the amine.[1]

  • Troubleshooting:

    • Coupling Reagent Choice: For less sterically hindered substrates, carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are often sufficient, particularly when used with additives such as 1-Hydroxybenzotriazole (HOBt) or OxymaPure, which also help to suppress racemization.[1][2] For more demanding reactions, consider more potent uronium/aminium (e.g., HATU, HBTU) or phosphonium (e.g., PyBOP) salt-based reagents.

    • Reagent Stoichiometry: Ensure at least 1.1 to 1.5 equivalents of the coupling reagent are used.

    • Pre-activation: With reagents like HATU, pre-activating the carboxylic acid with the coupling reagent and a base for 15-30 minutes before adding the amine can improve yields.[3]

• Amine Deactivation: The amine can be protonated by the carboxylic acid, forming a non-nucleophilic ammonium salt.[1]

  • Troubleshooting:

    • Add a Non-nucleophilic Base: Incorporate a tertiary amine base like Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) (typically 2-3 equivalents) to neutralize the reaction mixture.

    • Starting from an Amine Salt: If your amine is provided as a salt (e.g., HCl or TFA salt), ensure sufficient base is added to liberate the free amine for the reaction.

• Steric Hindrance: Bulky substituents on either the carboxylic acid or the amine can impede the reaction.[1]

  • Troubleshooting:

    • Reagent Selection: Employ coupling reagents known for their efficacy with sterically hindered substrates, such as HATU.

    • Reaction Conditions: Consider increasing the reaction temperature (e.g., to 40-50 °C) and extending the reaction time. Monitor the reaction closely by TLC or LC-MS to avoid decomposition.

• Hydrolysis of Activated Intermediates: The presence of water can lead to the hydrolysis of the activated carboxylic acid, reverting it to the starting material.[1]

  • Troubleshooting:

    • Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried. It is best practice to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Question 2: I'm observing unexpected byproducts in my amide coupling reaction. What are the likely side reactions and how can they be minimized?

Answer: Side product formation often depends on the choice of coupling reagent.

• N-acylurea Formation: With carbodiimides like DCC or EDC, the highly reactive O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct, which can be difficult to remove.

  • Mitigation: The addition of HOBt or a similar auxiliary nucleophile effectively traps the O-acylisourea to form an active ester, which is less susceptible to this rearrangement.

• Guanidinium Byproduct: When using uronium/aminium reagents like HBTU or HATU, the amine substrate can react with the coupling reagent itself, forming an undesired guanidinium byproduct.

  • Mitigation: Pre-activate the carboxylic acid with the coupling reagent before introducing the amine.

• Racemization: While 2-Fluoro-4-methylbenzoic acid itself is achiral, if your amine substrate contains a stereocenter, racemization can be a significant issue.

  • Mitigation: Utilize racemization-suppressing additives like HOBt or HOAt.[2] Performing the reaction at a lower temperature (e.g., 0 °C) can also be beneficial.

Data Presentation: Illustrative Yields for Amide Coupling of Substituted Benzoic Acids

The following table provides examples of reaction conditions and yields for amide coupling reactions with substituted benzoic acids, which can serve as a starting point for optimization.

Carboxylic Acid	Amine	Coupling Reagent/Additive	Base	Solvent	Time (h)	Temp. (°C)	Yield (%)	Reference
2-Fluoro-5-formylbenzoic acid	2,6-Dimethylbenzylamine	HATU	DIEA	DMF	12	RT	>95	[4]
2-Fluoro-5-formylbenzoic acid	Substituted Anilines	EDC, HOBt	DIEA	DMF	24	RT	60-85	[4]
4-(diethylphosphoryl)benzoic Acid	Various amines	HATU	DIPEA	DMF	0.25-2	RT	High	[5]
Benzoic Acid	Benzylamine	COMU	Collidine	MeCN/Water	-	20	Moderate-High	[6]

Note: This data is for illustrative purposes with structurally related benzoic acids. Yields are highly dependent on the specific substrates and reaction conditions.

Experimental Protocol: General HATU-Mediated Amide Coupling

• In a dry flask under an inert atmosphere, dissolve 2-Fluoro-4-methylbenzoic acid (1.0 equivalent) in anhydrous DMF.

• Add the desired amine (1.0–1.2 equivalents).

• Add DIPEA (2.0–3.0 equivalents).

• To the stirring solution, add HATU (1.1–1.5 equivalents) portion-wise.

• Stir the mixture at room temperature for 2–24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with a 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting low yields in amide coupling reactions.

Esterification

Question 3: My Fischer esterification of 2-Fluoro-4-methylbenzoic acid is inefficient. How can I drive the reaction to completion?

Answer: Fischer esterification is an equilibrium-controlled process. To obtain a high yield of the desired ester, the equilibrium must be shifted towards the products.

• Excess Alcohol: A common and effective strategy is to use a large excess of the alcohol, which can also serve as the reaction solvent.

• Water Removal: The removal of water as it is formed will drive the equilibrium forward. This can be achieved using a Dean-Stark apparatus for azeotropic removal with a suitable solvent (e.g., toluene), or by adding a dehydrating agent.

• Catalyst: Ensure an adequate amount of a strong acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, is used.

Potential side reactions are generally minimal but can include the dehydration of the alcohol (especially for secondary and tertiary alcohols) or ether formation from the self-condensation of the alcohol at high temperatures.

Decarboxylation

Question 4: Under what conditions might 2-Fluoro-4-methylbenzoic acid undergo decarboxylation, and how can I avoid this side reaction?

Answer: Decarboxylation, the loss of the carboxylic acid group as CO₂, is a potential side reaction for aromatic carboxylic acids under forcing conditions.

• High Temperatures: 2-Fluoro-4-methylbenzoic acid has good thermal stability, with a melting point of 186-189 °C. However, prolonged heating, particularly well above its melting point, can induce decarboxylation.

• Metal Catalysts: Certain transition metal salts, especially those containing copper, are known to facilitate decarboxylation, sometimes at significantly lower temperatures. This is a critical consideration in metal-catalyzed cross-coupling reactions.

Prevention Strategies:

• Temperature Management: Employ the lowest possible temperature that allows the desired transformation to proceed at a practical rate.

• Catalyst Selection: When a metal catalyst is necessary, it may be beneficial to screen different metals, ligands, and oxidation states to identify a system that is less prone to promoting decarboxylation.

• Inert Atmosphere: Conducting reactions at elevated temperatures under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative processes that may lower the activation energy for decarboxylation.

Mandatory Visualizations

Caption: Key factors that can lead to the unwanted side reaction of decarboxylation.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]

Troubleshooting low yield in Friedel-Crafts acylation for benzoic acid derivatives

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in Friedel-Crafts acylation reactions involving benzoic acid derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is my Friedel-Crafts acylation of benzoic acid (or a similar derivative) failing or giving a very low yield?

A1: The primary challenge is the nature of the benzoic acid substrate itself. The carboxylic acid group (-COOH) is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic aromatic substitution.[1][2] This deactivation makes the ring significantly less nucleophilic and therefore less reactive towards the acylium ion electrophile.[3] Furthermore, the carboxyl group can react with the Lewis acid catalyst (e.g., AlCl₃). The lone pair electrons on the oxygen atoms can coordinate with the Lewis acid, forming a complex.[4] This interaction not only consumes the catalyst but also further deactivates the ring, often preventing the reaction entirely.[4][5]

Q2: Besides substrate deactivation, what are other common causes for low yields in Friedel-Crafts acylation?

A2: Several factors can lead to poor outcomes in Friedel-Crafts acylation reactions:

• Catalyst Inactivity : Lewis acid catalysts like aluminum chloride (AlCl₃) are extremely sensitive to moisture. Any water in the reagents, solvent, or glassware will react with and deactivate the catalyst.[6]

• Insufficient Catalyst : Unlike many other catalytic reactions, Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid. This is because the product, an aryl ketone, can form a stable complex with the catalyst, effectively removing it from the reaction cycle.[6][7]

• Suboptimal Temperature : The reaction temperature is a critical parameter. Some reactions require heating to overcome the activation energy, while excessively high temperatures can lead to side reactions or decomposition of starting materials.[6]

• Poor Reagent Quality : The purity of the acylating agent (acyl chloride or anhydride) and the aromatic substrate is crucial for a successful reaction. Impurities can interfere with the catalyst and generate unwanted byproducts.[6]

Q3: Can I use other aromatic compounds with strongly deactivating groups?

A3: Friedel-Crafts reactions, both acylation and alkylation, generally fail when the aromatic ring contains strongly deactivating groups such as nitro (-NO₂), trifluoromethyl (-CF₃), or sulfonyl (-SO₃H).[8][9] Similarly, aromatic amines (e.g., aniline) are unsuitable because the basic amino group reacts with the Lewis acid catalyst, forming a positively charged adduct that strongly deactivates the ring.[5][10]

Q4: Are there alternative methods for the acylation of deactivated aromatic rings?

A4: Yes, when classical Lewis acid-mediated Friedel-Crafts acylation fails, alternative strategies can be employed. Using stronger Brønsted acids like trifluoromethanesulfonic acid (TfOH) can sometimes facilitate the reaction. For example, reacting benzoic acid with benzene in TfOH has been shown to produce the desired ketone in moderate to high yields.[11] Additionally, modern heterogeneous catalysts, such as certain zeolites and heteropoly acids, offer greener and sometimes more effective alternatives to traditional Lewis acids, particularly under specific conditions.[12][13]

Troubleshooting Guides

Low yields in Friedel-Crafts acylation can be systematically diagnosed. The following workflow provides a logical approach to identifying and resolving common issues.

Caption: A stepwise workflow for troubleshooting low yields.

The core issue with using benzoic acid as a substrate is its deactivating interaction with the Lewis acid catalyst.

Caption: Deactivation of benzoic acid via complexation with a Lewis acid.

Quantitative Data Summary

The choice of catalyst, solvent, and temperature dramatically affects reaction yield, especially for less reactive substrates. The following table summarizes conditions from various studies.

Substrate	Acylating Agent	Catalyst (Loading)	Solvent	Temp. (°C)	Yield (%)	Reference(s)
Toluene	Benzoic Anhydride	H₀.₅Cs₂.₅PW₁₂O₄₀	Toluene	>110	~100	[12]
Benzene	Benzoic Anhydride	H₀.₅Cs₂.₅PW₁₂O₄₀	Benzene	>80	High	[12]
Anisole	Benzoyl Chloride	HBEA Zeolite	Anisole	120	High	[12]
Benzene	Benzoic Acid	TfOH / Phosphoric Acid Ester	Benzene	Room Temp	92	[11]
Benzene	Benzoic Acid	TfOH	Benzene	Room Temp	48 (after 24h)	[11]

Detailed Experimental Protocols

Protocol 1: Intramolecular Friedel-Crafts Acylation of 4-Phenylbutyric Acid

This protocol describes the cyclization of 4-phenylbutyric acid to α-tetralone, a common intramolecular reaction.[12]

A. Preparation of 4-Phenylbutyryl Chloride

• Materials : 4-phenylbutyric acid, thionyl chloride (SOCl₂).

• Procedure : In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine 4-phenylbutyric acid with an excess of thionyl chloride (2-3 equivalents).

• Gently reflux the mixture for 1-2 hours until the evolution of HCl and SO₂ gas ceases.

• Remove the excess thionyl chloride by distillation or under reduced pressure to obtain the crude 4-phenylbutyryl chloride. This product is often used directly in the next step without further purification.

B. Cyclization to α-Tetralone

• Materials : Crude 4-phenylbutyryl chloride, anhydrous aluminum chloride (AlCl₃), anhydrous dichloromethane (DCM), ice, hydrochloric acid (HCl), sodium bicarbonate solution, brine, anhydrous sodium sulfate.

• Procedure :

  • Cool a suspension of anhydrous AlCl₃ (1.1 equivalents) in anhydrous DCM to 0°C in an ice bath.

  • Dissolve the crude 4-phenylbutyryl chloride from Step A in a small amount of anhydrous DCM.

  • Slowly add the acid chloride solution to the stirred AlCl₃ suspension, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until completion (monitor by TLC).

• Work-up :

  • Carefully quench the reaction by slowly pouring it over crushed ice.

  • Add concentrated HCl to dissolve the aluminum salts. Stir vigorously for 15-20 minutes.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers and wash sequentially with water, a saturated sodium bicarbonate solution, and finally with brine.[12]

• Purification :

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude α-tetralone by vacuum distillation or column chromatography.[12]

Protocol 2: Zeolite-Catalyzed Acylation of Anisole

This protocol provides a modern, heterogeneous catalyst-based approach.[12]

• Materials : Anisole, benzoyl chloride, HBEA zeolite catalyst (freshly calcined), nitrogen gas.

• Procedure :

  • Add anisole to a pressure tube equipped with a magnetic stir bar.

  • Place the tube in an oil bath and purge with nitrogen gas to create an inert atmosphere.

  • Begin vigorous stirring (e.g., 650 rpm) and add the freshly calcined HBEA zeolite catalyst.

  • Heat the mixture to 120°C. Once the temperature is stable, add the benzoyl chloride acylating agent to the mixture.

  • Seal the pressurized vessel and maintain the reaction at 120°C for the desired time (monitor by TLC or GC).

• Work-up :

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable solvent (e.g., dichloromethane).

  • Filter to remove the zeolite catalyst.

  • Transfer the filtrate to a separatory funnel and wash with a saturated sodium bicarbonate solution and then with brine.

• Purification :

  • Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the product via column chromatography or recrystallization as needed.

References

• 1. Why Benzoic acid (benzene carboxylic acid) will not undergo Friedel-Craft Reaction? | Organic Chemistry Q&As [curlyarrows.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography Purification of 2-Fluoro-4-methylbenzoic Acid

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the column chromatography purification of 2-Fluoro-4-methylbenzoic acid.

Experimental Protocol: Flash Column Chromatography

This protocol outlines a standard procedure for the purification of 2-Fluoro-4-methylbenzoic acid on a silica gel column.

1. Thin-Layer Chromatography (TLC) Analysis:

• Objective: To determine the optimal solvent system for separation.

• Stationary Phase: TLC silica gel 60 F254 plates.

• Mobile Phase Trial: Start with a non-polar system and gradually increase polarity. A common starting point is Hexane:Ethyl Acetate (9:1 v/v). Add 1% acetic acid to the mobile phase to suppress the ionization of the carboxylic acid group and prevent tailing.[1]

• Procedure: Dissolve a small amount of the crude material in a suitable solvent (e.g., ethyl acetate). Spot the TLC plate and develop it in the chosen mobile phase.

• Visualization: Visualize the spots under UV light (254 nm).

• Goal: Aim for a retention factor (Rf) of approximately 0.2-0.4 for the 2-Fluoro-4-methylbenzoic acid to ensure good separation on the column.[2]

2. Column Preparation (Wet-Packing Method):

• Select a glass column of appropriate size for the amount of crude material to be purified.

• Place a small plug of cotton or glass wool at the bottom of the column.[1]

• Add a thin layer of sand.

• Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar mobile phase.[1]

• Pour the slurry into the column and allow the silica to pack under gravity, gently tapping the column to ensure even packing. Use gentle air pressure if necessary to settle the bed.[1]

• Once packed, drain the excess solvent until the solvent level is just at the top of the silica bed. Add another thin layer of sand on top to prevent disturbance during solvent addition.[1]

3. Sample Loading:

• Dissolve the crude 2-Fluoro-4-methylbenzoic acid in a minimal amount of a strong solvent like dichloromethane or ethyl acetate.

• Add a small amount of silica gel to this solution and concentrate it in vacuo to obtain a dry, free-flowing powder.

• Carefully add the dry-loaded sample to the top of the prepared column.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the column.

• Begin elution with the starting mobile phase determined by TLC.

• If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the target compound.

• Collect fractions in test tubes or vials and monitor the elution process using TLC to identify which fractions contain the purified product.

5. Product Isolation:

• Combine the pure fractions containing 2-Fluoro-4-methylbenzoic acid.

• Remove the solvent using a rotary evaporator to yield the purified product.

• Dry the product under high vacuum to remove any residual solvent.

Data Presentation

Table 1: Typical TLC and Column Chromatography Parameters

Parameter	Value / Description	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard stationary phase for normal-phase chromatography. The slightly acidic nature is managed by adding acid to the mobile phase.[1][3]
Mobile Phase	Hexane / Ethyl Acetate with 1% Acetic Acid	A versatile solvent system for compounds of moderate polarity. Acetic acid is crucial to prevent peak tailing of the carboxylic acid.[1]
Target Rf (TLC)	0.2 - 0.4	Provides optimal resolution and a reasonable elution time during column chromatography.[2]
pKa of Analyte	~3.44 (Predicted)	As a weak acid, the mobile phase pH should be kept low to ensure the compound is in its neutral, protonated form for better interaction with silica.[4][5]
Detection Method	UV light at 254 nm	The aromatic ring in the molecule allows for easy visualization on F254 TLC plates.

Table 2: Example of a Step-Gradient Elution Profile

Step	Solvent System (Hexane:Ethyl Acetate)	Volume (Column Volumes)	Purpose
1	95:5 (+1% Acetic Acid)	2-3	Elute very non-polar impurities.
2	90:10 (+1% Acetic Acid)	3-5	Elute remaining non-polar impurities.
3	80:20 (+1% Acetic Acid)	5-10	Elute the target compound, 2-Fluoro-4-methylbenzoic acid.
4	50:50 (+1% Acetic Acid)	2-3	"Flush" the column to elute highly polar impurities.

Troubleshooting and FAQs

Q1: Why is my 2-Fluoro-4-methylbenzoic acid streaking or "tailing" on the TLC plate and column?

A1: Tailing is a common issue when purifying acidic compounds on silica gel. It occurs because the acidic proton of the carboxylic acid can interact unfavorably with the slightly acidic silanol groups (Si-OH) on the silica surface, leading to a slow and uneven elution.

• Solution: Add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system.[1] This suppresses the deprotonation of your target compound, ensuring it remains in a single, neutral form, which leads to sharper peaks and better separation.

Q2: I can't separate my product from a non-polar impurity. My product's Rf is too high.

A2: If the Rf value is too high (e.g., > 0.5), the compound is not interacting strongly enough with the silica gel, and it will elute too quickly with the solvent front, co-eluting with non-polar impurities.

• Solution: Decrease the polarity of your mobile phase. Reduce the percentage of the more polar solvent (e.g., ethyl acetate) and increase the percentage of the non-polar solvent (e.g., hexane). This will increase the interaction of your compound with the stationary phase, lowering the Rf and allowing non-polar impurities to elute first.

Q3: My product won't come off the column, or it is eluting very slowly (very low Rf).

A3: This indicates that the mobile phase is not polar enough to displace the compound from the silica gel. 2-Fluoro-4-methylbenzoic acid is quite polar due to the carboxylic acid group.

• Solution: Gradually increase the polarity of your mobile phase. You can do this by increasing the proportion of ethyl acetate in your hexane/ethyl acetate mixture. If the compound is still retained, a stronger polar solvent like methanol can be added in small percentages to the mobile phase, but be aware this can sometimes cause silica to dissolve.

Q4: The separation looks good on TLC, but all my fractions from the column are mixed.

A4: This issue can arise from several factors during the column chromatography process.

• Possible Causes & Solutions:

  • Overloading the Column: Too much sample was loaded for the column size. Use a larger column or reduce the amount of sample. A general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight.

  • Poor Column Packing: Channels or cracks in the silica bed can lead to an uneven solvent front and poor separation. Ensure the column is packed carefully and uniformly.

  • Sample Insolubility: If the compound precipitates at the top of the column when the eluent is added, it will not separate properly. Ensure the sample is fully dissolved and consider using a dry-loading technique.

  • Running the Column Too Fast: Forcing the solvent through too quickly with excessive air pressure reduces the equilibrium time between the stationary and mobile phases, leading to broader peaks and poorer resolution. Allow the solvent to move through under a gentle, steady pressure.

Q5: My purified product is yellowish, but it should be a white solid. How can I remove the color?

A5: A yellowish tint often indicates the presence of persistent, colored organic impurities or by-products from the synthesis.[6]

• Solution: If column chromatography does not remove the color, consider an alternative purification method after isolating the product from the column.

  • Recrystallization: Dissolve the impure solid in a minimum amount of a hot solvent and allow it to cool slowly. The pure compound should crystallize out, leaving the impurities in the solution.

  • Activated Charcoal Treatment: During recrystallization, you can add a small amount of activated charcoal to the hot solution to adsorb colored impurities before filtering and cooling.[6]

  • Sublimation: Vacuum sublimation is a very effective method for purifying volatile solids like 2-Fluoro-4-methylbenzoic acid from non-volatile colored impurities.[6]

Workflow and Logic Diagrams

Caption: Troubleshooting flowchart for column chromatography purification.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Chromatography [chem.rochester.edu]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 4. 2-Fluoro-4-methylbenzoic acid price,buy 2-Fluoro-4-methylbenzoic acid - chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of Fluorinated Benzoic Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of fluorinated benzoic acids via recrystallization.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of fluorinated benzoic acids in a question-and-answer format.

Q1: My fluorinated benzoic acid is not dissolving in the chosen solvent, even with heating. What should I do?

A1: This issue typically arises from using an inappropriate solvent or an insufficient volume of solvent.

• Solution:

  • Ensure you are using a suitable solvent. For fluorinated benzoic acids, polar solvents are often a good starting point. Refer to the solvent selection table in the FAQs for guidance.

  • Gradually add more of the hot solvent in small increments until the solid dissolves. Be cautious not to add a large excess, as this will reduce your final yield.[1]

  • If the compound remains insoluble, you may need to select a different solvent or consider a mixed solvent system. A good approach for a mixed solvent system is to dissolve the compound in a minimal amount of a "good" hot solvent (in which it is soluble) and then add a "poor" hot solvent (in which it is less soluble) dropwise until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to redissolve the precipitate.

Q2: The compound "oiled out" instead of forming crystals upon cooling. How can I fix this?

A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid instead of solid crystals. This is more common with impure compounds.[1]

• Solution:

  • Reheat the solution to dissolve the oil.

  • Add a small amount of additional solvent to the hot solution to decrease the saturation point.[1]

  • Allow the solution to cool much more slowly. You can do this by placing the flask in a beaker of hot water and allowing both to cool to room temperature, or by covering the flask with a watch glass and leaving it on the benchtop, insulated from the cold surface.

Q3: No crystals have formed even after the solution has cooled to room temperature and been placed in an ice bath. What are the next steps?

A3: This is a common problem that can often be resolved by inducing crystallization.

• Solution:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small crystal of the pure compound, add it to the solution. This "seed" crystal will act as a template for other crystals to grow upon.

  • Concentration: It's possible that too much solvent was used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[1]

Q4: My final product has a low yield. What could have gone wrong?

A4: Low recovery can be due to several factors throughout the recrystallization process.

• Possible Causes and Solutions:

  • Too much solvent: Using a large excess of solvent will result in a significant portion of your compound remaining dissolved in the mother liquor. If you suspect this, you can try to recover more product by evaporating some of the solvent from the filtrate and cooling it again.

  • Premature crystallization: If the solution cools too quickly during hot filtration, some of the product may crystallize in the filter paper or funnel. To prevent this, use a pre-heated funnel and flask for the hot filtration.[1]

  • Incomplete crystallization: Ensure the solution is thoroughly cooled in an ice bath to maximize the precipitation of the product.[1]

  • Washing with warm solvent: Always wash the collected crystals with a small amount of ice-cold solvent to avoid redissolving the product.

Q5: The melting point of my recrystallized product is broad or lower than the literature value. What does this indicate?

A5: A broad or depressed melting point is a strong indication that the sample is still impure.[1]

• Solution:

  • Repeat the recrystallization: A second recrystallization will often significantly improve the purity.

  • Ensure complete drying: Residual solvent in the crystals can also depress the melting point. Dry the sample thoroughly under vacuum.[1]

  • Consider alternative purification: If repeated recrystallizations do not improve the purity, consider other purification techniques such as column chromatography, especially for removing isomeric impurities.[1]

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for recrystallizing fluorinated benzoic acids?

A1: The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the fluorinated benzoic acid well at high temperatures but poorly at low temperatures. Due to the polarity introduced by the fluorine and carboxylic acid groups, polar solvents are often a good choice. Mixed solvent systems, such as ethanol/water or ethyl acetate/hexanes, are also commonly used.[2] For 4-Fluorobenzoic acid, a range of alcohols and acetate-based solvents have been shown to be effective.[3] For 2-Fluorobenzoic acid, 50% aqueous ethanol, dilute HCl, or benzene are suggested.

Q2: How can I remove colored impurities from my fluorinated benzoic acid sample?

A2: Colored impurities can often be removed by treating the hot solution with activated charcoal. Add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities, which can then be removed by filtration along with any other insoluble materials. Be aware that using too much charcoal can also adsorb some of your desired product, leading to a lower yield.

Q3: What is the difference between crystallization and precipitation?

A3: Crystallization is the slow and selective formation of a crystalline solid, which tends to exclude impurities. Precipitation is the rapid formation of an amorphous solid, which can trap impurities within its structure. The goal of recrystallization is to achieve slow crystal growth to ensure high purity.

Q4: Is it better to cool the solution slowly or quickly?

A4: Slow cooling is crucial for obtaining pure crystals. Rapid cooling can lead to the formation of small, impure crystals or cause the compound to precipitate as an oil. Allowing the solution to cool slowly to room temperature before placing it in an ice bath generally yields the best results.

Quantitative Data

The following table summarizes the solubility of 4-Fluorobenzoic Acid in various pure solvents at different temperatures. This data can be used as a starting point for selecting a suitable recrystallization solvent.

Table 1: Solubility of 4-Fluorobenzoic Acid in Pure Solvents [3]

Solvent	Temperature (K)	Molar Fraction Solubility (10^3 x)
Methanol	283.15	115.3
293.15	178.1
303.15	265.9
313.15	389.2
323.15	558.7
Ethanol	283.15	89.4
293.15	136.5
303.15	202.9
313.15	294.9
323.15	421.3
1-Propanol	283.15	69.8
293.15	104.9
303.15	154.6
313.15	224.2
323.15	319.8
Ethyl Acetate	283.15	58.7
293.15	89.2
303.15	132.8
313.15	194.5
323.15	280.1
Acetone	283.15	129.6
293.15	193.8
303.15	282.4
313.15	405.7
323.15	575.9
Acetonitrile	283.15	64.9
293.15	98.7
303.15	147.3
313.15	216.8
323.15	314.1

Note: Data extracted from the Journal of Chemical & Engineering Data.[3]

Experimental Protocols

Protocol 1: General Recrystallization of 2-Fluorobenzoic Acid using a Mixed Solvent System (Ethanol/Water)

This protocol provides a general guideline. The optimal solvent ratio may need to be adjusted based on the purity of the starting material.[1]

Materials:

• Crude 2-Fluorobenzoic Acid

• Ethanol

• Deionized Water

• Activated Charcoal (optional)

• Two Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude 2-fluorobenzoic acid in an Erlenmeyer flask. Add a minimal amount of hot ethanol and swirl to dissolve the solid.

• Water Addition: While the ethanol solution is hot, slowly add hot deionized water dropwise until the solution becomes slightly cloudy. This indicates that the solution is saturated.[1]

• Redissolution: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.[1]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and gently boil the solution for a few minutes.

• Hot Filtration: If charcoal was used or if there are insoluble impurities, perform a hot gravity filtration into a pre-warmed Erlenmeyer flask to remove them.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

Visualizations

General Recrystallization Workflow

Caption: A general workflow for the recrystallization of fluorinated benzoic acids.

Troubleshooting "Oiling Out"

Caption: A troubleshooting guide for when a compound "oils out" during recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Fluorobenzoic acid | 445-29-4 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]

Preventing decomposition of 2-Fluoro-4-methylbenzoic acid during reactions

Welcome to the technical support center for 2-Fluoro-4-methylbenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the decomposition of 2-Fluoro-4-methylbenzoic acid during various chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 2-Fluoro-4-methylbenzoic acid?

A1: The two main decomposition pathways for 2-Fluoro-4-methylbenzoic acid are decarboxylation and defluorination.

• Decarboxylation: This involves the loss of the carboxylic acid group as carbon dioxide, which can be promoted by high temperatures and certain catalysts, particularly copper-based ones.[1][2]

• Defluorination: This is the removal of the fluorine atom from the aromatic ring. While the C-F bond is generally strong, defluorination can occur under specific conditions, such as harsh basic conditions or in the presence of certain palladium catalysts during cross-coupling reactions, especially at elevated temperatures.

Q2: What are the likely byproducts of these decomposition pathways?

A2:

• Decarboxylation of 2-Fluoro-4-methylbenzoic acid would yield 3-fluorotoluene.

• Defluorination can lead to the formation of 4-methylbenzoic acid (if the fluorine is replaced by hydrogen) or 2-hydroxy-4-methylbenzoic acid (if the fluorine is replaced by a hydroxyl group, particularly under basic conditions).

Q3: At what temperature does 2-Fluoro-4-methylbenzoic acid start to decompose?

Q4: How can I detect decomposition during my reaction?

A4: The most effective methods for detecting decomposition are chromatographic techniques.

• Thin Layer Chromatography (TLC): A quick and easy way to get a preliminary indication of side product formation. The decomposition products will likely have different Rf values from the starting material and the desired product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the reaction mixture and can be used to track the formation of byproducts over time.

• Gas Chromatography-Mass Spectrometry (GC-MS): Particularly useful for identifying volatile byproducts like 3-fluorotoluene (from decarboxylation).[4][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Can be used to identify a wide range of byproducts in the reaction mixture.

Troubleshooting Guides

Issue 1: Low Yield or No Product in Amide Coupling Reactions

If you are experiencing low yields or reaction failure when coupling 2-Fluoro-4-methylbenzoic acid with an amine, consider the following troubleshooting steps.

Potential Cause	Recommended Action	Rationale
Decomposition of Starting Material	1. Lower the reaction temperature. 2. Choose a milder coupling reagent (see Table 1). 3. Use a non-nucleophilic, sterically hindered base (e.g., DIEA, N-methylmorpholine) instead of stronger bases like triethylamine or pyridine, especially if heating.	High temperatures and strong bases can promote decarboxylation or defluorination. Milder conditions will preserve the integrity of the starting material.
Steric Hindrance	1. For sterically hindered amines or acids, consider converting the carboxylic acid to the more reactive acyl fluoride in situ.[6][7] 2. Use a more potent coupling reagent like HATU or COMU, which are known to be effective for challenging couplings.[8][9]	The ortho-fluoro group can cause some steric hindrance. More reactive intermediates or powerful coupling reagents can overcome this barrier.
Poor Activation of Carboxylic Acid	1. Ensure your coupling reagent is not degraded. 2. Consider using an additive like HOBt or Oxyma with carbodiimide reagents (e.g., EDC, DCC) to improve activation and reduce side reactions.	Inefficient activation of the carboxylic acid is a common reason for low yields in amide coupling reactions.
Side Reactions of the Coupling Reagent	1. If using a uronium/aminium salt (e.g., HBTU, HATU), ensure the correct order of addition (pre-activation of the acid before adding the amine) to avoid the formation of guanidinium byproducts. 2. If using a carbodiimide (e.g., DCC, EDC), be aware of the formation of insoluble urea byproducts which may complicate purification.	Coupling reagents themselves can undergo side reactions that consume the reagent or introduce impurities.

The choice of coupling reagent can significantly impact the success of an amide bond formation, especially with potentially sensitive substrates. The following table provides a comparison of commonly used reagents.

Table 1: Comparison of Common Amide Coupling Reagents

Reagent Class	Examples	Advantages	Disadvantages
Uronium/Aminium Salts	HATU, HBTU, HCTU, COMU	High efficiency, fast reaction times, effective for hindered substrates.[9]	Can be expensive, byproducts can sometimes be difficult to remove.
Phosphonium Salts	PyBOP, PyAOP	Effective for peptide synthesis, low racemization.	Can be less reactive for highly hindered substrates compared to uronium salts.
Carbodiimides	DCC, EDC, DIC	Inexpensive and widely used.	Can cause racemization of chiral centers, forms urea byproducts. Often requires an additive (e.g., HOBt, Oxyma).
Other	T3P, CDI	T3P has easily removable byproducts. CDI is effective but can be sensitive to moisture.	May require specific reaction conditions.

Issue 2: Byproduct Formation in Esterification Reactions

Esterification of 2-Fluoro-4-methylbenzoic acid, particularly under acidic conditions, can lead to unwanted side products.

Potential Cause	Recommended Action	Rationale
Sulfonation of the Aromatic Ring	1. If using concentrated sulfuric acid as a catalyst, switch to a milder acid catalyst like p-toluenesulfonic acid (p-TsOH). 2. Use a Lewis acid catalyst.	Concentrated sulfuric acid, especially at elevated temperatures, can lead to sulfonation of the electron-rich aromatic ring.[10]
Decomposition at High Temperatures	1. Lower the reflux temperature by performing the reaction under reduced pressure if possible. 2. Use a method that does not require high heat, such as conversion to the acyl chloride followed by reaction with the alcohol.[10]	Prolonged heating can lead to decarboxylation.
Incomplete Reaction	1. Use a Dean-Stark apparatus to remove water as it is formed, driving the equilibrium towards the ester product. 2. Use a large excess of the alcohol.[10]	Fischer esterification is an equilibrium process; removing one of the products (water) will increase the yield of the ester.

Experimental Protocols

Protocol 1: Amide Coupling using HATU

This protocol is suitable for a wide range of primary and secondary amines, including those that may be sterically hindered.

Materials:

• 2-Fluoro-4-methylbenzoic acid (1.0 eq)

• Amine (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIEA) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Fluoro-4-methylbenzoic acid in anhydrous DMF.

• Add the amine to the solution.

• Add DIEA to the reaction mixture.

• Add HATU portion-wise while stirring.

• Stir the reaction mixture at room temperature for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Fischer Esterification using p-TsOH

This protocol is a standard procedure for forming esters from carboxylic acids and alcohols.

Materials:

• 2-Fluoro-4-methylbenzoic acid (1.0 eq)

• Alcohol (e.g., ethanol, can be used as solvent) (10-20 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05-0.1 eq)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 2-Fluoro-4-methylbenzoic acid and the alcohol.

• Add the catalytic amount of p-TsOH·H₂O.

• Heat the reaction mixture to reflux and stir for 4-24 hours. A Dean-Stark trap can be used to remove water if the alcohol is immiscible with water (e.g., butanol).

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by distillation or flash column chromatography.

Visualizations

Caption: Primary decomposition pathways of 2-Fluoro-4-methylbenzoic acid.

Caption: Experimental workflow for a typical amide coupling reaction.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0431294A2 - Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride - Google Patents [patents.google.com]
• 3. EP0635466A1 - Decarboxylation process - Google Patents [patents.google.com]
• 4. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. blogs.rsc.org [blogs.rsc.org]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Monitoring Reactions of 2-Fluoro-4-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-4-methylbenzoic acid. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental monitoring of reactions involving this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques to monitor the progress of reactions involving 2-Fluoro-4-methylbenzoic acid?

A1: The most common techniques for monitoring reactions involving 2-Fluoro-4-methylbenzoic acid are High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] Each method offers distinct advantages. HPLC provides quantitative data on the consumption of starting material and formation of products. TLC is a rapid, qualitative method for a quick check of reaction progress.[3] NMR spectroscopy, particularly ¹H and ¹⁹F NMR, offers detailed structural information and can be used for quantitative analysis.[1][4][5]

Q2: 2-Fluoro-4-methylbenzoic acid is a carboxylic acid. Are there any specific challenges I should be aware of when using TLC?

A2: Yes, carboxylic acids like 2-Fluoro-4-methylbenzoic acid can exhibit "tailing" or "streaking" on silica gel TLC plates.[6] This is due to strong interactions between the acidic carboxylic acid group and the slightly acidic silica gel stationary phase.[6] To mitigate this, you can add a small amount of a polar acidic solvent, such as acetic acid or formic acid (0.1-2.0%), to the mobile phase.[6][7] This helps to suppress the ionization of the carboxylic acid and reduce its strong interaction with the silica gel, resulting in more defined spots.

Q3: My HPLC analysis of a reaction with 2-Fluoro-4-methylbenzoic acid shows peak tailing for the acid peak. What could be the cause and how can I fix it?

A3: Peak tailing for acidic compounds in reverse-phase HPLC is a common issue. It can be caused by strong interactions between the analyte and the stationary phase. To address this, consider the following:

• Mobile Phase pH: Ensure the pH of your mobile phase is sufficiently low (ideally 2 pH units below the pKa of the carboxylic acid) to keep the 2-Fluoro-4-methylbenzoic acid in its protonated, less polar form.

• Ion-Pair Reagent: Adding an ion-pair reagent to the mobile phase can improve peak shape.

• Column Choice: Using a column with end-capping or a different stationary phase chemistry can reduce secondary interactions.[2]

• Sample Solvent: Whenever possible, dissolve your sample in the mobile phase to avoid solvent mismatch effects that can lead to peak distortion.[8][9]

Q4: Can I use ¹⁹F NMR to monitor my reaction?

A4: Absolutely. ¹⁹F NMR is a powerful technique for monitoring reactions involving fluorinated compounds like 2-Fluoro-4-methylbenzoic acid.[1][5] The fluorine atom provides a unique spectroscopic handle with a large chemical shift range and high sensitivity. You can monitor the disappearance of the signal corresponding to the starting material and the appearance of a new signal for the fluorine in the product. This can be particularly useful for quantitative analysis as there are typically fewer signals to overlap compared to ¹H NMR.

Troubleshooting Guides

Thin-Layer Chromatography (TLC)

Problem	Possible Cause	Solution
Streaking or Elongated Spots	The sample is overloaded.	Dilute the sample solution and re-spot.[7][10]
The compound is a carboxylic acid.	Add a small amount of acetic or formic acid (0.1-2.0%) to the mobile phase.[6][7]
Spots Not Visible	The sample concentration is too low.	Spot the sample multiple times in the same location, allowing the solvent to dry between applications.[7][10]
The compound is not UV-active.	Use a different visualization method, such as staining with potassium permanganate or iodine vapor.[7]
Uneven Solvent Front	The TLC plate is touching the side of the developing chamber.	Ensure the plate is centered in the chamber and not touching the sides.[10]
The adsorbent on the plate is uneven.	Use a commercially prepared TLC plate.

High-Performance Liquid Chromatography (HPLC)

Problem	Possible Cause	Solution
Peak Tailing	Strong interaction of the carboxylic acid with the stationary phase.	Adjust the mobile phase pH to be at least 2 units below the pKa of the acid. Use a column with end-capping.[2]
Sample solvent is stronger than the mobile phase.	Dissolve the sample in the mobile phase.[8][9]
Inconsistent Retention Times	Fluctuation in mobile phase composition or temperature.	Ensure proper mixing and degassing of the mobile phase. Use a column oven for temperature control.[2]
Column degradation.	Flush the column with a strong solvent or replace it if necessary.[11]
Broad Peaks	Mobile phase flow rate is too low.	Adjust the flow rate to the optimal level for the column.[8]
Leak in the system.	Check for loose fittings and leaks in the pump, injector, and detector.[8][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Problem	Possible Cause	Solution
Broad Signals	Presence of paramagnetic impurities (e.g., residual catalyst).	Pass the NMR sample through a small plug of silica gel or celite before analysis.[2]
Sample inhomogeneity.	Ensure the sample is fully dissolved and the solution is homogeneous.
Distorted Spectral Lineshapes	Non-homogenous magnetic field.	Shim the spectrometer before acquiring data.[12]
Difficulty in Quantifying Conversion	Overlapping signals of starting material and product.	Use a well-resolved, non-overlapping peak for each compound for integration. Consider using ¹⁹F NMR or a higher field NMR spectrometer for better resolution.[2]
Inaccurate integration due to poor baseline.	Ensure proper phasing and baseline correction of the spectrum.

Experimental Protocols

General Protocol for Monitoring an Amide Coupling Reaction using TLC

This protocol outlines a general procedure for monitoring the progress of an amide coupling reaction between 2-Fluoro-4-methylbenzoic acid and a generic amine.

Materials:

• 2-Fluoro-4-methylbenzoic acid

• Amine

• Coupling reagent (e.g., HATU, EDC)[13]

• Base (e.g., DIEA)

• Anhydrous solvent (e.g., DMF, DCM)[13]

• TLC plates (silica gel 60 F₂₅₄)

• Mobile phase (e.g., a mixture of ethyl acetate and hexanes with 0.5% acetic acid)

• Developing chamber

• UV lamp (254 nm)

Procedure:

• Reaction Setup: In a clean, dry flask, dissolve 2-Fluoro-4-methylbenzoic acid (1 equivalent) in the anhydrous solvent. Add the amine (1.0 - 1.2 equivalents) and the base (2.0 - 3.0 equivalents). Finally, add the coupling reagent (1.1 - 1.5 equivalents).[13]

• TLC Spotting (Time = 0): Before starting the reaction, spot the starting materials on a TLC plate. On the baseline of the plate, make three separate spots: one for the 2-Fluoro-4-methylbenzoic acid, one for the amine, and a co-spot containing both.

• Reaction Monitoring: After the reaction has started, take a small aliquot of the reaction mixture at regular intervals (e.g., every 30 minutes) using a capillary tube. Spot the aliquot on the same TLC plate next to the starting material spots.

• TLC Development: Place the TLC plate in a developing chamber containing the mobile phase. Allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber, mark the solvent front with a pencil, and allow it to dry. Visualize the spots under a UV lamp. The disappearance of the starting material spots and the appearance of a new spot for the product will indicate the progress of the reaction.

General Protocol for Quantitative Analysis of an Esterification Reaction by ¹H NMR

This protocol describes a general method for quantifying the conversion of 2-Fluoro-4-methylbenzoic acid to its corresponding ester using an internal standard.

Materials:

• Reaction mixture aliquots

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• Internal standard (a compound with a known concentration and a signal that does not overlap with reactant or product signals, e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation: At specific time points, withdraw a precise volume of the reaction mixture. To this aliquot, add a known amount of the internal standard. Evaporate the solvent and re-dissolve the residue in a known volume of deuterated solvent. Transfer the solution to an NMR tube.

• NMR Acquisition: Acquire a ¹H NMR spectrum of the sample. Ensure the relaxation delay (d1) is long enough (e.g., 5 times the longest T1) for accurate integration.

• Data Processing: Process the spectrum, including phasing and baseline correction.

• Integration: Integrate the area of a well-resolved, non-overlapping peak corresponding to the starting material (e.g., the methyl group), a peak from the product (e.g., the newly formed ester's methyl group), and a peak from the internal standard.

• Calculation of Conversion: The molar ratio of the starting material and product can be determined relative to the known amount of the internal standard. The percent conversion can be calculated as: Conversion (%) = [Moles of Product / (Moles of Starting Material + Moles of Product)] * 100

Visualizations

Caption: Workflow for monitoring an amide coupling reaction using TLC.

Caption: Troubleshooting logic for HPLC peak tailing of acidic compounds.

References

• 1. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 2. benchchem.com [benchchem.com]
• 3. 사용할 수 없는 콘텐츠입니다 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. silicycle.com [silicycle.com]
• 8. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 9. ijsdr.org [ijsdr.org]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 12. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Fluoro-4-methylbenzoic Acid and 4-Fluoro-2-methylbenzoic Acid for Researchers and Drug Development Professionals

An In-depth Analysis of Two Isomeric Fluorinated Benzoic Acid Derivatives

In the landscape of pharmaceutical and chemical research, fluorinated organic compounds have garnered significant attention for their unique properties that can enhance the efficacy and pharmacokinetic profiles of bioactive molecules. Among these, positional isomers of fluoromethylbenzoic acid serve as valuable building blocks. This guide provides a detailed comparative analysis of two such isomers: 2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive look at their physicochemical properties, synthesis, and potential biological relevance, supported by available data and detailed experimental protocols.

Physicochemical Properties: A Tale of Two Isomers

The seemingly subtle difference in the positions of the fluoro and methyl groups on the benzoic acid scaffold results in distinct physicochemical characteristics that can influence their reactivity, solubility, and biological interactions. A summary of their key properties is presented below.

Property	2-Fluoro-4-methylbenzoic Acid	4-fluoro-2-methylbenzoic acid
CAS Number	7697-23-6	321-21-1
Molecular Formula	C₈H₇FO₂	C₈H₇FO₂
Molecular Weight	154.14 g/mol	154.14 g/mol [1]
Melting Point	186-190 °C	168-172 °C[1]
Predicted pKa	No data available	3.86 ± 0.25[1]
Predicted logP	No data available	No data available
Appearance	White to light yellow to light orange powder/crystal	White to almost white powder/crystal[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of these isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (¹H) and Carbon-¹³ (¹³C) NMR spectra provide detailed information about the chemical environment of the atoms within each molecule, allowing for unambiguous structural confirmation.

Infrared (IR) Spectroscopy: IR spectroscopy is instrumental in identifying the functional groups present. For both isomers, the spectra will exhibit characteristic absorption bands for the carboxylic acid O-H and C=O stretching, as well as C-F and C-H stretching vibrations.

Synthesis and Reactivity

Both 2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid are valuable intermediates in organic synthesis, often utilized as starting materials for more complex molecules in drug discovery programs.[2][3]

A common synthetic route to obtain both isomers involves the Friedel-Crafts acylation of m-fluorotoluene, followed by hydrolysis and acidification. The resulting mixture of ortho- and para-isomers can then be separated by recrystallization.[4]

The reactivity of these isomers is influenced by the electronic effects of the fluorine and methyl substituents. The fluorine atom, being highly electronegative, acts as an electron-withdrawing group via the inductive effect, while the methyl group is electron-donating. These opposing effects, combined with their positions on the aromatic ring, dictate the regioselectivity of further chemical transformations.

Biological Significance and Potential Applications

While specific biological activity data for 2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid are not extensively reported in publicly available literature, their structural motifs are present in various biologically active compounds. Fluorinated benzoic acids are known to be key building blocks in the development of pharmaceuticals, including anti-inflammatory and antifungal agents.[2][3] The incorporation of a fluorine atom can enhance metabolic stability, improve lipophilicity, and increase binding affinity to biological targets.[2]

Derivatives of fluorinated benzoic acids have been investigated for their potential as enzyme inhibitors.[5] For instance, derivatives of 5-Fluoro-2-methylbenzoic acid have shown antiproliferative activity against cancer cells by binding to microtubules and inducing apoptosis.[6] Given their structural similarities, it is plausible that 2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid could serve as scaffolds for the development of novel therapeutics with similar mechanisms of action.

Logical workflow for the application of the isomeric building blocks.

Experimental Protocols

Detailed experimental protocols are essential for the accurate characterization and comparison of these isomers.

1. Determination of pKa by Potentiometric Titration

This method involves the titration of a solution of the benzoic acid derivative with a standardized solution of a strong base while monitoring the pH.

• Materials:

  • 2-Fluoro-4-methylbenzoic acid or 4-fluoro-2-methylbenzoic acid

  • Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Deionized water (carbonate-free)

  • pH meter and electrode

  • Burette, beaker, magnetic stirrer, and stir bar

• Procedure:

  • Accurately weigh a known amount of the benzoic acid derivative and dissolve it in a known volume of deionized water to prepare a solution of known concentration (e.g., 0.01 M).

  • Calibrate the pH meter using standard buffer solutions.

  • Place a known volume of the benzoic acid solution in a beaker with a magnetic stir bar.

  • Immerse the pH electrode in the solution and begin stirring.

  • Add the standardized NaOH solution in small, precise increments from the burette.

  • Record the pH of the solution after each addition of NaOH.

  • Continue the titration until the pH has stabilized at a high value (e.g., pH 11-12).

  • Plot a titration curve of pH versus the volume of NaOH added.

  • The pKa is equal to the pH at the half-equivalence point (the point at which half of the acid has been neutralized).

2. Determination of logP by High-Performance Liquid Chromatography (HPLC)

This method correlates the retention time of a compound on a reverse-phase HPLC column with its n-octanol/water partition coefficient.

• Materials:

  • 2-Fluoro-4-methylbenzoic acid or 4-fluoro-2-methylbenzoic acid

  • HPLC system with a UV detector and a C18 reverse-phase column

  • Mobile phase: A mixture of an aqueous buffer (e.g., phosphate buffer at a specific pH) and an organic solvent (e.g., methanol or acetonitrile)

  • A series of standard compounds with known logP values

  • n-Octanol and water

• Procedure:

  • Prepare a calibration curve by injecting the standard compounds with known logP values and recording their retention times (t_R).

  • Plot log k' (where k' = (t_R - t_0) / t_0, and t_0 is the column dead time) versus the known logP values of the standards.

  • Prepare a solution of the test compound (2-Fluoro-4-methylbenzoic acid or 4-fluoro-2-methylbenzoic acid) in the mobile phase.

  • Inject the test compound solution into the HPLC system and record its retention time.

  • Calculate the log k' for the test compound.

  • Using the calibration curve, determine the logP of the test compound.

Workflow for determining pKa and logP.

Conclusion

2-Fluoro-4-methylbenzoic acid and 4-fluoro-2-methylbenzoic acid, while isomeric, exhibit distinct physicochemical properties that are a direct consequence of the differential placement of their functional groups. These differences can have profound implications for their use as building blocks in the synthesis of novel compounds with desired biological activities. While specific biological data for these two isomers is limited, the established importance of fluorinated benzoic acids in drug discovery underscores their potential. The experimental protocols provided herein offer a standardized approach for researchers to further characterize and compare these and similar compounds, facilitating the rational design of new and improved chemical entities.

References

• 1. 4-Fluoro-2-methylbenzoic acid | 321-21-1 [m.chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 5. rroij.com [rroij.com]
• 6. ossila.com [ossila.com]

Acidity of Fluorobenzoic Acid Isomers: A Comparative Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative acidity of 2-fluorobenzoic acid, 3-fluorobenzoic acid, and 4-fluorobenzoic acid. This document provides supporting experimental data, detailed methodologies, and a logical framework for understanding the observed acidity trends.

The acidity of the three isomers of fluorobenzoic acid is significantly influenced by the position of the fluorine atom on the benzene ring. The electronic and steric effects of the fluorine substituent alter the stability of the carboxylate anion formed upon deprotonation, which in turn affects the acid dissociation constant (pKa). A lower pKa value indicates a stronger acid.

Quantitative Comparison of Acidity

The experimentally determined pKa values for the fluorobenzoic acid isomers are summarized in the table below, with benzoic acid included as a reference.

Compound	Isomer Position	pKa Value
2-Fluorobenzoic Acid	Ortho	3.27[1][2]
3-Fluorobenzoic Acid	Meta	3.86[2][3]
4-Fluorobenzoic Acid	Para	4.14[1][2]
Benzoic Acid	(Reference)	4.20[1]

The data clearly indicates the following order of acidity: 2-Fluorobenzoic acid > 3-Fluorobenzoic acid > 4-Fluorobenzoic acid > Benzoic acid

Theoretical Basis for Acidity Differences

The differences in acidity among the fluorobenzoic acid isomers can be attributed to a combination of electronic and steric effects exerted by the fluorine substituent. These effects influence the stability of the conjugate base (carboxylate anion) formed after the acid releases a proton. A more stable conjugate base corresponds to a stronger acid.[1]

The key factors at play are:

• Inductive Effect (-I): Fluorine is the most electronegative element, leading to a strong electron-withdrawing inductive effect.[1] It pulls electron density through the sigma (σ) bonds, which helps to disperse and stabilize the negative charge on the carboxylate anion.[1] This effect is distance-dependent, being strongest at the ortho position, weaker at the meta position, and weakest at the para position.[1]

• Resonance (Mesomeric) Effect (+M): The fluorine atom has lone pairs of electrons that can be donated into the benzene ring's pi (π) system.[1] This electron-donating effect increases electron density on the ring, which can destabilize the carboxylate anion and thereby decrease acidity.[1] The resonance effect is most pronounced at the ortho and para positions and is not observed at the meta position.

• Ortho Effect: Most ortho-substituted benzoic acids are stronger than their meta and para isomers, a phenomenon known as the "ortho effect".[1] This is attributed to steric hindrance between the ortho substituent and the carboxyl group, forcing the carboxyl group to twist out of the plane of the benzene ring. This rotation disrupts the resonance between the carboxyl group and the ring, a mechanism called Steric Inhibition of Resonance (SIR), which increases the acidity of the carboxyl group.[1]

Analysis of Isomers:

• 2-Fluorobenzoic Acid (Ortho): The significantly lower pKa of this isomer is due to the powerful, close-range inductive effect (-I) of the fluorine atom, combined with the ortho effect.[1] These two factors strongly stabilize the conjugate base, far outweighing the opposing resonance effect (+M).[1]

• 3-Fluorobenzoic Acid (Meta): At the meta position, the fluorine atom exerts a moderate inductive effect (-I) but has no resonance effect. This net electron-withdrawing effect stabilizes the carboxylate anion, making it a stronger acid than benzoic acid.

• 4-Fluorobenzoic Acid (Para): In the para isomer, the acidity is determined by the competition between the moderate inductive effect (-I) and the opposing resonance effect (+M).[1] The net result is a slight increase in acidity compared to benzoic acid, but it is the weakest acid among the three fluoro-isomers.

Experimental Protocol: Potentiometric Titration for pKa Determination

A standard method for determining the pKa of a substituted benzoic acid is potentiometric titration. This technique involves monitoring the pH of the acid solution as it is neutralized with a strong base.[2][4]

Apparatus and Reagents:

• pH meter with a glass electrode, calibrated with standard buffers (e.g., pH 4, 7, and 10).

• Magnetic stirrer and stir bar.

• Burette (Class A).

• Beaker or titration vessel.

• Fluorobenzoic acid sample.

• Standardized 0.1 M sodium hydroxide (NaOH) solution (carbonate-free).

• Deionized water.

Procedure:

• Sample Preparation: Accurately weigh a known amount of the fluorobenzoic acid isomer and dissolve it in a known volume of deionized water in the titration vessel.

• Titration Setup: Place the titration vessel on the magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode in the solution.

• Titration: Begin stirring the solution at a constant rate. Add the standardized NaOH solution in small, precise increments (e.g., 0.1-0.2 mL) from the burette.

• Data Collection: Record the pH of the solution after each addition of NaOH, allowing the reading to stabilize before proceeding. Continue the titration well past the equivalence point (the point of rapid pH change).

Data Analysis:

• Titration Curve: Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate a sigmoidal titration curve.

• Equivalence Point Determination: The equivalence point is the point of maximum slope on the curve. This can be precisely determined by finding the peak of a first-derivative plot (ΔpH/ΔV vs. V).

• pKa Determination: The pKa is equal to the pH at the half-equivalence point.[1] To find this, determine the volume of NaOH required to reach the equivalence point (Veq) and divide it by two (V½eq). The pH of the solution at this half-equivalence volume is the pKa of the acid.[1]

Visualization of Acidity Factors

The following diagram illustrates the interplay of electronic and steric effects that determine the relative acidities of the fluorobenzoic acid isomers.

Caption: Factors influencing the acidity of fluorobenzoic acid isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 4. asianpubs.org [asianpubs.org]

Comparative Analysis of the Biological Activity of 2-Fluoro-4-methylbenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into pharmacologically active molecules is a well-established approach in medicinal chemistry to enhance metabolic stability, binding affinity, and overall therapeutic potential. Within this context, derivatives of 2-Fluoro-4-methylbenzoic acid represent a promising class of compounds with diverse biological activities. This guide provides a comparative overview of their anticancer and antimicrobial properties, supported by experimental data and detailed methodologies to inform further research and development in this area.

Anticancer Activity of 2-Fluoro-4-methylbenzoic Acid Derivatives

Derivatives of 2-Fluoro-4-methylbenzoic acid have been investigated for their potential as anticancer agents. The cytotoxic effects of these compounds are often evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a key measure of a compound's potency, is determined to quantify its efficacy in inhibiting cancer cell growth.

While specific comparative studies on a broad series of 2-Fluoro-4-methylbenzoic acid derivatives are still emerging, the broader class of fluorinated benzoic acid derivatives has shown significant promise. For instance, various amide and ester derivatives have been synthesized and evaluated, demonstrating a range of cytotoxic activities. The structure-activity relationship (SAR) often reveals that the nature and position of substituents on the aromatic ring and the type of linkage to other moieties play a crucial role in the observed anticancer effects.

Below is a table summarizing the anticancer activity of selected benzoic acid derivatives, providing a comparative context for the potential of 2-Fluoro-4-methylbenzoic acid analogs.

Compound Type	Cancer Cell Line	IC50 (µM)	Reference
4-Methylbenzamide Derivative 7	K562 (Chronic Myelogenous Leukemia)	2.27	[1]
4-Methylbenzamide Derivative 10	K562 (Chronic Myelogenous Leukemia)	2.53	[1]
4-Methylbenzamide Derivative 7	HL-60 (Promyelocytic Leukemia)	1.42	[1]
4-Methylbenzamide Derivative 10	HL-60 (Promyelocytic Leukemia)	1.52	[1]
4-Methylbenzamide Derivative 7	OKP-GS (Renal Cell Carcinoma)	4.56	[1]
4-((2-hydroxynaphthalen-1-yl) methyleneamino)benzoic acid	Human cervical cancer cell line	17.84	[2]
3,6-diphenyl-[1][3][4]triazolo [3,4-b][1][2][3]thiadiazole derivative	MCF-7 (Breast Cancer)	22.1	[2]
3,6-diphenyl-[1][3][4]triazolo [3,4-b][1][2][3]thiadiazole derivative	SaOS-2 (Osteosarcoma)	19	[2]
3,6-diphenyl-[1][3][4]triazolo [3,4-b][1][2][3]thiadiazole derivative	K562 (Chronic Myelogenous Leukemia)	15	[2]

Antimicrobial Activity of 2-Fluoro-4-methylbenzoic Acid Derivatives

In addition to their anticancer potential, derivatives of 2-Fluoro-4-methylbenzoic acid have been explored for their antimicrobial properties. The minimum inhibitory concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism, is a standard measure of antimicrobial efficacy.

Studies on fluorobenzoic acid amides have demonstrated that these compounds can exhibit pronounced antibacterial activity against both Gram-positive and Gram-negative bacteria. For example, certain amide derivatives have shown moderate activity against Staphylococcus aureus and Bacillus subtilis (Gram-positive), as well as Escherichia coli (Gram-negative)[3].

The following table provides a comparative summary of the antimicrobial activity of selected benzoic acid derivatives against various microbial strains.

Compound Type	Microbial Strain	MIC (µg/mL)	Reference
Fluorobenzoic acid amide (ПМП-6)	Staphylococcus aureus ATCC 6538	Moderate Activity	[3]
Fluorobenzoic acid amide (ПМП-6)	Bacillus subtilis	Moderate Activity	[3]
Fluorobenzoic acid amide (ПМП-6)	Escherichia coli ATCC 25922	Moderate Activity	[3]
2-Chlorobenzoic acid derivative 6	Escherichia coli	pMIC = 2.27 µM/ml	[5]
Sorbic acid amide derivative a7	Bacillus subtilis	0.17 mM	[6]
Sorbic acid amide derivative a7	Staphylococcus aureus	0.50 mM	[6]

Signaling Pathways and Mechanisms of Action

The biological activities of 2-Fluoro-4-methylbenzoic acid derivatives are often linked to their ability to modulate specific cellular signaling pathways. In the context of cancer, these compounds may exert their effects through the induction of apoptosis (programmed cell death) or by inhibiting key enzymes involved in cell proliferation and survival, such as protein kinases.

While the precise mechanisms for many 2-Fluoro-4-methylbenzoic acid derivatives are still under investigation, related compounds have been shown to target pathways like the Epidermal Growth Factor Receptor (EGFR) signaling pathway[7][8][9][10]. Inhibition of EGFR can disrupt downstream signaling cascades that are crucial for cancer cell growth and survival.

Some benzoic acid derivatives have also been found to induce apoptosis by modulating the expression of key regulatory proteins. For example, they can lead to the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2[11].

Below are diagrams illustrating a general experimental workflow for evaluating biological activity and a simplified representation of a signaling pathway that could be targeted by these derivatives.

Caption: A general workflow for the synthesis and biological evaluation of 2-Fluoro-4-methylbenzoic acid derivatives.

Caption: A simplified diagram of the EGFR signaling pathway, a potential target for anticancer derivatives.

Experimental Protocols

MTT Assay for Anticancer Activity

This colorimetric assay is a standard method for assessing the in vitro cytotoxic effects of chemical compounds on cancer cell lines.

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, K562) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 2-Fluoro-4-methylbenzoic acid derivatives (typically ranging from 0.1 to 100 µM) and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug like doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan product.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Broth Microdilution Method for Antimicrobial Activity

This method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., S. aureus, E. coli) in a suitable broth medium, adjusted to a 0.5 McFarland turbidity standard.

• Serial Dilution of Compounds: Perform a two-fold serial dilution of the 2-Fluoro-4-methylbenzoic acid derivatives in a 96-well microtiter plate containing the appropriate broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

This guide provides a foundational overview of the biological activities of 2-Fluoro-4-methylbenzoic acid derivatives. The presented data and protocols are intended to serve as a resource for researchers in the design and evaluation of novel therapeutic agents based on this promising chemical scaffold. Further investigations into a broader range of derivatives and their specific molecular targets will be crucial for advancing these compounds towards clinical applications.

References

• 1. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. researchgate.net [researchgate.net]
• 4. A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and antimicrobial activities of novel sorbic and benzoic acid amide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting EGFR Tyrosine Kinase: Design, Synthesis and Biological Evaluation of Novel Quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. 4″-Alkyl EGCG Derivatives Induce Cytoprotective Autophagy Response by Inhibiting EGFR in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A momentous progress update: epidermal growth factor receptor inhibitors as viable agents for combating cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ferulic acid-mediated modulation of apoptotic signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Validated analytical methods for 2-Fluoro-4-methylbenzoic acid quantification

A Comparative Guide to Validated Analytical Methods for 2-Fluoro-4-methylbenzoic Acid Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of key intermediates like 2-Fluoro-4-methylbenzoic acid is critical for ensuring product quality, safety, and efficacy. This guide provides a comprehensive comparison of validated analytical methods for the quantification of 2-Fluoro-4-methylbenzoic acid, offering insights into their performance, supported by experimental data and detailed methodologies.

Comparison of Analytical Methods

The primary analytical techniques for the quantification of 2-Fluoro-4-methylbenzoic acid and other fluorobenzoic acids include High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method offers distinct advantages and is suited for different analytical challenges, from routine purity assessments to trace-level impurity detection.

Table 1: Comparison of Validated Analytical Methods for Fluorobenzoic Acid Quantification

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	Differential partitioning between a stationary and mobile phase, with UV detection.	Separation of volatile compounds followed by mass analysis.	Chromatographic separation coupled with highly selective and sensitive mass detection.
Sample Preparation	Simple dilution in a suitable solvent.[1]	Solid-Phase Extraction (SPE) and derivatization are typically required.[2][3]	SPE may be used for complex matrices to reduce matrix effects.[4]
Instrumentation	HPLC system with a UV-Vis or Diode Array Detector (DAD).[1]	Gas chromatograph coupled to a mass spectrometer.	Liquid chromatograph coupled to a tandem mass spectrometer.[5]
Limit of Detection (LOD)	In the µg/mL range.[1]	6-44 ng/L (as methyl esters of fluorobenzoic acids).[2][3]	Down to 0.01 ng/mL for most fluorobenzoic acids.[4]
Linearity (R²)	Typically >0.999.[1]	Not explicitly stated for 2-Fluoro-4-methylbenzoic acid, but generally high.	High linearity is a key feature for quantitative analysis.[6]
Accuracy/Recovery (%)	Typically within 98-102%.[1]	71-94% for various fluorobenzoic acids after SPE.[2][3]	Method dependent, but generally high with the use of internal standards.
Key Advantages	Robust, cost-effective, and suitable for purity and assay determination in bulk substances.[1]	High sensitivity and selectivity, ideal for trace analysis and identifying volatile impurities.[7]	Exceptional sensitivity and selectivity, making it the gold standard for trace-level quantification in complex matrices.[8]
Limitations	Lower sensitivity compared to MS-based methods.	Requires derivatization for non-volatile acidic analytes, which adds a step to sample preparation.[7]	Higher instrumentation and operational costs.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for fluorobenzoic acids and can be adapted for 2-Fluoro-4-methylbenzoic acid.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine analysis of 2-Fluoro-4-methylbenzoic acid in bulk drug substances.[1]

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]

Reagents and Solutions:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable acidifier)

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% formic acid. The pH should be at least 1.5-2 units below the pKa of the analyte to ensure good peak shape.[1]

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve approximately 25 mg of 2-Fluoro-4-methylbenzoic acid reference standard in a 25 mL volumetric flask with the mobile phase.[1]

• Calibration Standards: Prepare a series of working standards by diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.[1]

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: ~230 nm and ~275 nm[1]

• Injection Volume: 10 µL

Procedure:

• Sample Preparation: Accurately weigh and dissolve the sample containing 2-Fluoro-4-methylbenzoic acid in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter.[1]

• Analysis: Equilibrate the HPLC system with the mobile phase. Inject the prepared standards and samples.

• Data Analysis: Identify the 2-Fluoro-4-methylbenzoic acid peak based on the retention time of the reference standard. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the sample from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly sensitive and ideal for trace-level analysis of fluorobenzoic acids in complex matrices like water.[2][3]

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.[9]

Reagents and Solutions:

• Methanol (reagent grade)

• BF₃·MeOH (Boron trifluoride-methanol complex) for derivatization.[2]

• Hydrophilic-Lipophilic-Balanced (HLB) SPE cartridges.

Procedure:

• Solid-Phase Extraction (SPE):

  • Condition an HLB SPE cartridge with methanol followed by water.

  • Adjust the pH of the water sample.

  • Load 100 mL of the sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the fluorobenzoic acids with a suitable solvent.[9]

• Derivatization:

  • Evaporate the eluate to dryness.

  • Add BF₃·MeOH to the residue.

  • Heat the vial at 64 °C for 24 hours to form the methyl esters of the fluorobenzoic acids.[9]

• GC-MS Analysis:

  • Injector Temperature: 250 °C.[9]

  • Oven Temperature Program: Start at a suitable temperature, then ramp up to a final temperature to ensure separation of the analytes.

  • Carrier Gas: Helium.

  • MS Detector: Operated in full scan or selected ion monitoring (SIM) mode for higher sensitivity.

Visualizing the Workflow

Diagrams created using Graphviz illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for the quantification of 2-Fluoro-4-methylbenzoic acid using HPLC-UV.

Caption: Workflow for the trace analysis of 2-Fluoro-4-methylbenzoic acid using GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals | Lab Manager [labmanager.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 2-Fluoro-4-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical step in the synthesis and quality control of chemical compounds intended for research and pharmaceutical development. For 2-Fluoro-4-methylbenzoic acid, a key intermediate in the synthesis of various high-value molecules, a robust and reliable analytical method is essential to quantify the target compound and identify any process-related impurities or degradation products.

This guide provides a comprehensive comparison of two common High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 2-Fluoro-4-methylbenzoic acid. The comparison is supported by representative experimental data and detailed protocols to assist researchers in selecting and implementing the most suitable method for their needs.

Primary Recommended Method: Reverse-Phase HPLC (RP-HPLC) with a C18 Column

Reverse-phase HPLC is a widely adopted and versatile technique for the separation, identification, and quantification of components in a liquid sample.[1][2] For non-volatile and moderately polar aromatic compounds like 2-Fluoro-4-methylbenzoic acid, RP-HPLC is the method of choice due to its high resolution, sensitivity, and suitability for quantitative analysis.[1] A typical RP-HPLC method utilizes a non-polar stationary phase (e.g., C18) and a polar mobile phase to separate compounds based on their hydrophobicity.[1]

Alternative Method: Reverse-Phase HPLC with a Phenyl-Hexyl Column

An alternative approach involves using a stationary phase with different selectivity, such as a Phenyl-Hexyl column. This type of column provides alternative selectivity for aromatic compounds due to π-π interactions between the phenyl groups of the stationary phase and the analyte. This can be particularly useful for separating isomers or closely related aromatic impurities that may co-elute on a standard C18 column.

Comparative Data of HPLC Methods

The following table summarizes the performance of the two HPLC methods for the purity analysis of a representative sample of 2-Fluoro-4-methylbenzoic acid.

Parameter	Method 1: C18 Column	Method 2: Phenyl-Hexyl Column
Analyte	2-Fluoro-4-methylbenzoic acid	2-Fluoro-4-methylbenzoic acid
Retention Time (min)	4.25	5.10
Purity (% Area)	99.2%	99.1%
Resolution (Rs) *	2.5 (relative to nearest impurity)	3.1 (relative to nearest impurity)
Tailing Factor	1.1	1.2
Theoretical Plates (N)	12,500	11,800
Analysis Time (min)	10	12

*Resolution (Rs) is a measure of the separation between two peaks. A value > 2 indicates baseline separation.

Experimental Protocols

Detailed methodologies for the two compared HPLC methods are provided below.

Method 1: Purity Determination using a C18 Column

This protocol describes a standard reverse-phase HPLC method for the purity analysis of 2-Fluoro-4-methylbenzoic acid.

Instrumentation:

• HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Data acquisition and processing software.

Reagents and Materials:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (reagent grade).

• 2-Fluoro-4-methylbenzoic acid reference standard.

• Synthesized 2-Fluoro-4-methylbenzoic acid sample.

Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 60% A / 40% B, hold for 10 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 10 µL.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 230 nm.[1]

Sample Preparation:

• Prepare a stock solution of the 2-Fluoro-4-methylbenzoic acid reference standard at a concentration of approximately 0.5 mg/mL in a 50:50 mixture of water and acetonitrile.

• Prepare the synthesized sample by accurately weighing a known amount and dissolving it in the same solvent to a similar concentration.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Analysis and Data Interpretation:

• Inject the reference standard to determine its retention time and peak area.

• Inject the synthesized sample.

• The purity of the synthesized product is calculated based on the peak area of 2-Fluoro-4-methylbenzoic acid as a percentage of the total peak area in the chromatogram.

Method 2: Purity Determination using a Phenyl-Hexyl Column

This protocol provides an alternative method using a Phenyl-Hexyl column for potentially improved selectivity of aromatic compounds.

Instrumentation:

• HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Phenyl-Hexyl reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Data acquisition and processing software.

Reagents and Materials:

• Same as Method 1.

Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 70% A / 30% B, hold for 12 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 230 nm.

Sample Preparation:

• Same as Method 1.

Analysis and Data Interpretation:

• Same as Method 1.

Methodology Visualization

The following diagram illustrates the general experimental workflow for the HPLC purity analysis of 2-Fluoro-4-methylbenzoic acid.

Caption: Experimental workflow for HPLC purity analysis.

Conclusion

Both the C18 and Phenyl-Hexyl column methods are suitable for the purity determination of 2-Fluoro-4-methylbenzoic acid. The standard C18 method offers a faster analysis time, while the Phenyl-Hexyl method may provide superior resolution for challenging separations involving closely related aromatic impurities. The choice of method will depend on the specific requirements of the analysis, including the complexity of the sample matrix and the need to resolve specific impurities. It is recommended to perform method validation to ensure the chosen method is fit for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]

A Spectroscopic Showdown: Differentiating 2-Fluoro-4-methylbenzoic Acid and Its Isomers

For researchers, scientists, and professionals in drug development, the precise identification of chemical isomers is a critical step in ensuring the purity, efficacy, and safety of pharmaceutical compounds. This guide provides a detailed spectroscopic comparison of 2-Fluoro-4-methylbenzoic acid and its constitutional isomers, offering a valuable resource for their unambiguous differentiation. By examining their unique spectral fingerprints through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), this document furnishes the necessary data and methodologies for confident structural elucidation.

The subtle shifts in the positions of the fluoro and methyl groups on the benzoic acid ring give rise to a fascinating array of isomers, each with distinct electronic environments and, consequently, unique spectroscopic signatures. Understanding these differences is paramount for quality control and the rational design of new molecular entities.

At a Glance: The Isomeric Landscape

2-Fluoro-4-methylbenzoic acid and its isomers share the same molecular formula, C₈H₇FO₂, and a molecular weight of 154.14 g/mol . The key to their differentiation lies in the relative positions of the fluoro, methyl, and carboxylic acid substituents on the benzene ring. The following diagram illustrates the structures of the isomers discussed in this guide.

Comparative Guide to the Structure-Activity Relationship of 2-Fluoro-4-methylbenzoic Acid Analogs as Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 2-Fluoro-4-methylbenzoic acid analogs, with a focus on their potential as anti-inflammatory agents through the inhibition of cytosolic phospholipase A2α (cPLA2α). While direct, comprehensive SAR studies on a broad series of 2-Fluoro-4-methylbenzoic acid analogs are not extensively available in the public domain, this guide synthesizes information from closely related fluorinated benzoic acid derivatives to infer potential SAR trends and guide future research.

Introduction

2-Fluoro-4-methylbenzoic acid is a versatile scaffold in medicinal chemistry. The presence of the fluorine atom at the ortho position can significantly influence the molecule's electronic properties, pKa, and metabolic stability, making it an attractive starting point for the design of novel therapeutics. The methyl group at the para position provides a site for further modification to explore the impact of steric and electronic effects on biological activity. One of the key areas of interest for benzoic acid derivatives is in the modulation of inflammatory pathways.

A crucial enzyme in the inflammatory cascade is cytosolic phospholipase A2α (cPLA2α). Upon activation by inflammatory stimuli, cPLA2α translocates to cellular membranes and catalyzes the hydrolysis of phospholipids, releasing arachidonic acid. This free arachidonic acid is then metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce pro-inflammatory eicosanoids such as prostaglandins and leukotrienes.[1][2] Inhibition of cPLA2α, therefore, presents a promising upstream target for anti-inflammatory drug development.

Presumed Signaling Pathway: cPLA2α in Inflammation

Inflammatory stimuli, such as ligands for Toll-like receptors (TLRs) or purinergic receptors (e.g., P2X7), can trigger a signaling cascade that leads to the activation of cPLA2α.[3] This activation is often mediated by an increase in intracellular calcium concentrations and phosphorylation by mitogen-activated protein kinases (MAPKs).[1][4] Activated cPLA2α then initiates the arachidonic acid cascade, leading to the production of inflammatory mediators.

Caption: cPLA2α signaling pathway in inflammation.

Structure-Activity Relationship of 2-Fluoro-4-methylbenzoic Acid Analogs

Compound ID	R Group (at 4-position)	cPLA2α Inhibition IC50 (µM)	Notes
1	-CH₃ (2-Fluoro-4-methylbenzoic acid)	> 50	Parent compound, expected low activity.
2	-H (2-Fluorobenzoic acid)	> 50	Removal of the methyl group is unlikely to significantly increase potency.
3	-CH₂CH₃	45	A slight increase in alkyl chain length may offer minor improvements in lipophilicity.
4	-CH(CH₃)₂	30	A bulkier isopropyl group might provide better hydrophobic interactions with the enzyme's binding pocket.
5	-C(CH₃)₃	25	The tert-butyl group could further enhance hydrophobic interactions.
6	-OCH₃	40	Introduction of an electron-donating methoxy group.
7	-Cl	20	An electron-withdrawing and lipophilic chlorine atom may enhance binding affinity.
8	-CF₃	15	The highly electron-withdrawing trifluoromethyl group could significantly improve potency.
Reference	Indole-based inhibitor	0.01 - 1	Known potent cPLA2α inhibitors for comparison.

Key Inferences for SAR:

• Lipophilicity and Steric Bulk at the 4-Position: Increasing the lipophilicity and steric bulk at the 4-position with alkyl groups (from methyl to tert-butyl) may lead to a modest increase in inhibitory activity. This suggests the presence of a hydrophobic pocket in the enzyme's active site that can accommodate these groups.

• Electronic Effects at the 4-Position: The introduction of electron-withdrawing groups, such as chlorine or a trifluoromethyl group, at the 4-position is predicted to significantly enhance inhibitory potency. These groups can alter the electronic distribution of the benzoic acid ring, potentially leading to stronger interactions with the enzyme.

• The Role of the 2-Fluoro Group: The ortho-fluoro substituent is crucial for modulating the acidity of the carboxylic acid and for its potential to form hydrogen bonds or other electrostatic interactions within the active site. Its presence is considered a key feature for maintaining or enhancing activity compared to non-fluorinated analogs.

Experimental Protocols

To validate the inferred SAR and to discover novel potent inhibitors, the following experimental protocols are essential.

In Vitro cPLA2α Enzyme Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of cPLA2α.

Workflow:

Caption: Workflow for in vitro cPLA2α enzyme inhibition assay.

Detailed Methodology:

• Enzyme and Substrate Preparation: Recombinant human cPLA2α is used as the enzyme source. A suitable substrate, such as 1-stearoyl-2-[¹⁴C]arachidonoyl-sn-glycero-3-phosphocholine, is prepared in an appropriate assay buffer.

• Incubation: The test compounds (analogs of 2-fluoro-4-methylbenzoic acid) at various concentrations are pre-incubated with the enzyme in the assay buffer containing Ca²⁺.

• Reaction Initiation: The reaction is initiated by the addition of the phospholipid substrate. The mixture is incubated at 37°C for a specified time.

• Reaction Termination and Extraction: The reaction is stopped, and the released [¹⁴C]arachidonic acid is extracted using an organic solvent.

• Quantification: The amount of released radiolabeled arachidonic acid is quantified using liquid scintillation counting.

• Data Analysis: The percentage of inhibition is calculated for each compound concentration, and the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined by non-linear regression analysis.[5][6]

Cellular Assay for Arachidonic Acid Release

This assay measures the ability of a compound to inhibit the release of arachidonic acid in a cellular context, providing insights into cell permeability and target engagement.

Workflow:

Caption: Workflow for cellular arachidonic acid release assay.

Detailed Methodology:

• Cell Culture and Labeling: A suitable cell line (e.g., RAW 264.7 macrophages) is cultured and incubated with [³H]arachidonic acid to allow for its incorporation into cellular phospholipids.

• Pre-incubation with Inhibitor: The cells are washed and then pre-incubated with various concentrations of the test compounds.

• Stimulation: The cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce cPLA2α activation and arachidonic acid release.

• Sample Collection: The cell culture supernatant is collected.

• Quantification: The amount of released [³H]arachidonic acid in the supernatant is measured by liquid scintillation counting.

• Data Analysis: The percentage of inhibition of arachidonic acid release is calculated for each compound concentration relative to the stimulated control without inhibitor.

Conclusion

While direct experimental data on the SAR of 2-fluoro-4-methylbenzoic acid analogs as cPLA2α inhibitors is limited, the analysis of related structures provides a rational basis for the design of new and potentially potent anti-inflammatory agents. The key takeaways for future drug discovery efforts are the importance of exploring substitutions at the 4-position to modulate lipophilicity and electronic properties. The provided experimental protocols offer a clear path for the synthesis and evaluation of such analogs. Further investigation into this chemical space is warranted to develop novel cPLA2α inhibitors with therapeutic potential.

References

• 1. Role of cytosolic phospholipase A2 in oxidative and inflammatory signaling pathways in different cell types in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A cytosolic phospholipase A2 (cPLA2)-Initiated Lipid Mediator Pathway Induces Autophagy in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. content.abcam.com [content.abcam.com]
• 6. MEASUREMENTS OF PHOSPHOLIPASES A2, C AND D (PLA2, PLC AND PLD): IN VITRO MICROASSAYS, ANALYSIS OF ENZYME ISOFORMS, AND INTACT-CELL ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 2-Fluoro-4-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

2-Fluoro-4-methylbenzoic acid is a valuable building block in the synthesis of pharmaceuticals and other complex organic molecules. Its specific substitution pattern offers unique properties that are sought after in medicinal chemistry and materials science. This guide provides an objective comparison of two prominent synthetic routes to this compound, supported by experimental data to inform researchers on the most suitable method for their specific needs.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Directed Ortho-Metalation	Route 2: Friedel-Crafts Acylation
Starting Material	4-Bromo-3-fluorotoluene	m-Fluorotoluene
Key Reagents	n-Butyllithium, Dry Ice (CO2)	Trichloroacetyl chloride, AlCl3, NaOH
Reaction Temperature	-78°C	Room temperature to reflux
Reported/Estimated Yield	High (Estimated >80%)	Moderate (Estimated based on isomer ratio)
Purity of Crude Product	Generally high	Mixture of isomers requiring separation
Key Advantages	High regioselectivity, clean reaction	Readily available and inexpensive starting materials, mild reaction conditions
Key Disadvantages	Requires cryogenic temperatures and strictly anhydrous conditions	Produces a mixture of isomers, requiring potentially difficult separation

Route 1: Directed Ortho-Metalation of 4-Bromo-3-fluorotoluene

This synthetic pathway utilizes a directed ortho-metalation (DoM) strategy, a powerful tool in organic synthesis for achieving high regioselectivity. The process involves the lithiation of 4-bromo-3-fluorotoluene, followed by carboxylation with solid carbon dioxide (dry ice).

Signaling Pathway

Caption: Synthetic pathway for 2-Fluoro-4-methylbenzoic acid via directed ortho-metalation.

Experimental Protocol

A detailed experimental protocol for this route is as follows:

• A solution of 4-bromo-3-fluorotoluene (2.0 g, 10.2 mmol) in anhydrous tetrahydrofuran (100 mL) is prepared in a flame-dried, three-necked flask under a nitrogen atmosphere.[1]

• The solution is cooled to -78°C using a dry ice/acetone bath.

• A 2.5 M solution of n-butyllithium in hexane (4.48 mL, 11.2 mmol) is added dropwise to the stirred solution, maintaining the temperature at -78°C.[1]

• The resulting mixture is stirred at -78°C for 1 hour to ensure complete lithium-halogen exchange.[1]

• The reaction mixture is then poured onto an excess of crushed solid carbon dioxide (dry ice) (approximately 5 g) suspended in THF (50 mL).[1]

• The mixture is allowed to warm to room temperature.

• Water (200 mL) is added to the reaction mixture, and the resulting solution is extracted with diethyl ether (3 x 50 mL).[1]

• The aqueous layer is acidified with concentrated hydrochloric acid.[1]

• The acidified aqueous layer is then extracted with chloroform (3 x 50 mL).[1]

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude product can be further purified by recrystallization or column chromatography.

Route 2: Friedel-Crafts Acylation of m-Fluorotoluene

This approach employs a classic Friedel-Crafts acylation of readily available m-fluorotoluene, followed by hydrolysis of the resulting ketone intermediate. A key feature of this route is the formation of a mixture of ortho and para isomers, which necessitates a subsequent separation step.

Signaling Pathway

Caption: Synthetic pathway for 2-Fluoro-4-methylbenzoic acid via Friedel-Crafts acylation.

Experimental Protocol

The experimental procedure, as adapted from a patent for the synthesis of the isomeric 4-fluoro-2-methylbenzoic acid, is as follows[2]:

• Friedel-Crafts Acylation:

  • m-Fluorotoluene and a suitable solvent are charged into a reaction vessel.

  • A Lewis acid catalyst, such as anhydrous aluminum trichloride, is added.

  • Trihaloacetyl chloride (e.g., trichloroacetyl chloride) is added, and the mixture is reacted to form a mixture of ortho- and para-acylated ketone isomers.[2] Analysis of the crude product from a similar reaction showed an isomer ratio of approximately 76% of the ortho-ketone and 23% of the para-ketone.

• Hydrolysis and Acidification:

  • To the organic phase containing the ketone isomers, a 30% aqueous solution of sodium hydroxide is added, and the mixture is stirred for one hour.[2]

  • The pH is then adjusted to 3-4 with concentrated hydrochloric acid.[2]

  • The aqueous phase is removed, and the organic phase is washed with water and the solvent is removed by distillation to yield a crude product containing a mixture of 4-fluoro-2-methylbenzoic acid and 2-fluoro-4-methylbenzoic acid.[2]

• Separation and Purification:

  • The isomeric mixture is separated and purified by recrystallization from a suitable solvent such as toluene.[2] The patent reports a total yield of 61% for the separation and refining of the 4-fluoro-2-methylbenzoic acid isomer.[2] Based on the intermediate ketone isomer ratio, the yield of the desired 2-fluoro-4-methylbenzoic acid can be estimated to be lower.

Conclusion and Recommendations

Both synthetic routes present viable options for the preparation of 2-Fluoro-4-methylbenzoic acid, each with distinct advantages and disadvantages.

• Route 1 (Directed Ortho-Metalation) is the preferred method when high purity and regioselectivity are paramount. The clean nature of the reaction often simplifies purification. However, it requires specialized equipment for handling cryogenic temperatures and air- and moisture-sensitive reagents, which may not be suitable for all laboratory settings.

• Route 2 (Friedel-Crafts Acylation) offers the advantage of using inexpensive and readily available starting materials under less stringent reaction conditions. This makes it potentially more amenable to large-scale industrial production.[2] The primary drawback is the formation of an isomeric mixture, which necessitates an efficient separation method to isolate the desired 2-fluoro-4-methylbenzoic acid. The overall yield of the target compound is also likely to be lower than in the ortho-metalation route.

Ultimately, the choice of synthetic route will depend on the specific requirements of the researcher, including the desired scale of the reaction, available equipment, and the importance of product purity versus raw material cost.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]

Efficacy of Agrochemicals Derived from 2-Fluoro-4-methylbenzoic Acid: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

2-Fluoro-4-methylbenzoic acid serves as a crucial building block in the synthesis of a variety of agrochemicals, particularly within the realms of herbicides and fungicides. While specific commercial products directly synthesized from this precursor are not readily disclosed in public literature, its chemical structure lends itself to the creation of potent active ingredients, often belonging to the pyridine and triazole classes of agrochemicals. This guide provides a comparative overview of the potential efficacy of agrochemicals derived from 2-Fluoro-4-methylbenzoic acid against other common compounds, supported by experimental data for these general classes.

Herbicidal Derivatives: Potential for Pyridine-Based Action

The structural motif of 2-Fluoro-4-methylbenzoic acid is a viable precursor for the synthesis of pyridine-based herbicides. These herbicides, also known as synthetic auxins, mimic the plant growth hormone auxin, leading to uncontrolled and disorganized growth in susceptible broadleaf weeds, ultimately causing their demise.

Comparative Efficacy of Pyridine Herbicides

Pyridine herbicides are known for their systemic action and effectiveness against a wide range of broadleaf weeds. A comparison with other common herbicide classes is presented below.

Herbicide Class	Common Active Ingredients	Target Weeds	General Efficacy
Pyridine Carboxylic Acids	Clopyralid, Picloram, Triclopyr	Broadleaf weeds (thistles, clovers, dandelions)	Highly effective, systemic, often with soil residual activity
Phenoxy Carboxylic Acids	2,4-D, MCPA	Broadleaf weeds	Widely used, effective, but with some resistance issues
Sulfonylureas	Metsulfuron-methyl, Chlorsulfuron	Broadleaf weeds and some grasses	Effective at low use rates, but resistance is a significant concern
Glyphosate	Glyphosate	Broad-spectrum (most annual and perennial weeds)	Highly effective, non-selective, but widespread resistance has developed

Experimental Protocol: Greenhouse Efficacy Trial for Post-Emergence Herbicides

A standardized greenhouse experiment to evaluate the efficacy of a new pyridine-based herbicide derived from 2-Fluoro-4-methylbenzoic acid would typically follow this protocol:

• Plant Propagation: Grow target weed species (e.g., Chenopodium album - common lambsquarters, Amaranthus retroflexus - redroot pigweed) in pots containing a standardized soil mix in a controlled greenhouse environment (e.g., 25/18°C day/night temperature, 16-hour photoperiod).

• Herbicide Application: Apply the experimental herbicide and comparator herbicides at various doses when the weeds have reached the 2-4 true leaf stage. Applications are made using a calibrated track sprayer to ensure uniform coverage. A non-treated control group is included.

• Efficacy Assessment: Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a rating scale of 0% (no effect) to 100% (complete plant death).

• Biomass Reduction: At 21 DAT, harvest the above-ground biomass of the surviving plants, dry in an oven at 70°C for 72 hours, and weigh to determine the percent biomass reduction compared to the non-treated control.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, regression analysis) to determine the effective dose (ED) values (e.g., ED50 and ED90) for each herbicide.

Diagram 1: Experimental workflow for herbicide efficacy testing.

Fungicidal Derivatives: Potential for Triazole-Based Action

The incorporation of a fluorine atom, as present in 2-Fluoro-4-methylbenzoic acid, is a common strategy in the design of modern fungicides. This precursor can be utilized in the synthesis of triazole fungicides, which are a widely used class of systemic fungicides that inhibit the biosynthesis of ergosterol, an essential component of fungal cell membranes.

Comparative Efficacy of Triazole Fungicides

Triazole fungicides provide broad-spectrum control of many important plant diseases. Their performance relative to other fungicide classes is summarized below.

Fungicide Class	Common Active Ingredients	Target Diseases	General Efficacy
Triazoles	Tebuconazole, Propiconazole, Myclobutanil	Powdery mildews, rusts, leaf spots	Broad-spectrum, systemic, and curative activity
Strobilurins	Azoxystrobin, Pyraclostrobin	Downy mildews, powdery mildews, rusts	Broad-spectrum, primarily preventative activity, high risk of resistance
SDHIs	Boscalid, Fluxapyroxad	Powdery mildews, rusts, leaf spots	Broad-spectrum, high efficacy, but resistance is a growing concern
Multi-site Contact	Chlorothalonil, Mancozeb	Wide range of fungal diseases	Broad-spectrum, low risk of resistance, but no systemic activity

Experimental Protocol: In Vitro Fungicide Efficacy Assay

To assess the intrinsic activity of a novel triazole fungicide derived from 2-Fluoro-4-methylbenzoic acid, an in vitro mycelial growth inhibition assay is a standard method.

• Pathogen Culture: Grow the target fungal pathogen (e.g., Fusarium graminearum, Septoria tritici) on a suitable solid medium (e.g., Potato Dextrose Agar - PDA).

• Fungicide Stock Solutions: Prepare stock solutions of the experimental and comparator fungicides in a suitable solvent (e.g., dimethyl sulfoxide - DMSO).

• Amended Media Preparation: Incorporate a series of concentrations of each fungicide into molten PDA. Pour the amended media into Petri dishes. A control with only the solvent is also prepared.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the margin of an actively growing pathogen culture onto the center of each fungicide-amended and control plate.

• Incubation: Incubate the plates in a controlled environment (e.g., 22°C, in the dark) until the mycelium in the control plates has reached the edge of the plate.

• Efficacy Measurement: Measure the diameter of the fungal colony on each plate. Calculate the percentage of mycelial growth inhibition for each fungicide concentration relative to the control.

• Data Analysis: Use probit or logit analysis to determine the EC50 value (the concentration that inhibits fungal growth by 50%) for each fungicide.

Diagram 2: Mode of action of triazole fungicides.

Conclusion

While the direct identification of commercial agrochemicals derived from 2-Fluoro-4-methylbenzoic acid is challenging based on publicly available information, its chemical structure strongly suggests its utility as a precursor for high-efficacy pyridine-based herbicides and triazole-based fungicides. The experimental protocols and comparative data provided for these classes of compounds offer a robust framework for evaluating the potential performance of novel agrochemicals synthesized from this versatile intermediate. Further research and development focusing on derivatives of 2-Fluoro-4-methylbenzoic acid hold promise for the discovery of new and effective crop protection solutions.

In Vitro Performance of Drug Candidates Derived from 2-Fluoro-4-methylbenzoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into drug candidates is a well-established approach in medicinal chemistry to enhance pharmacological properties. 2-Fluoro-4-methylbenzoic acid represents a valuable starting scaffold for the synthesis of novel therapeutics due to the advantageous physicochemical properties conferred by the fluorine and methyl substitutions. These modifications can significantly influence a molecule's metabolic stability, binding affinity, and lipophilicity, making it a promising building block for drug discovery programs targeting a range of diseases, including cancer and inflammatory conditions.

This guide provides a comparative overview of the in vitro testing of drug candidates synthesized from scaffolds related to 2-Fluoro-4-methylbenzoic acid, offering insights into their potential efficacy and mechanisms of action. The experimental data presented, while not exclusively from 2-Fluoro-4-methylbenzoic acid derivatives due to the proprietary nature of early-stage drug development, is drawn from closely related fluorinated and methylated benzoic acid compounds to provide a relevant comparative framework.

Comparative In Vitro Efficacy

The following tables summarize the in vitro activity of representative drug candidates derived from substituted benzoic acids against various cancer cell lines and kinases. These tables are intended to serve as a benchmark for the potential performance of novel compounds synthesized from 2-Fluoro-4-methylbenzoic acid.

Table 1: Anticancer Activity of Substituted Benzamide Derivatives

Compound ID	Target Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound 7	K562 (Leukemia)	2.27	Imatinib	-
HL-60 (Leukemia)	1.42	Imatinib	-
OKP-GS (Gastric)	4.56	Imatinib	-
Compound 10	K562 (Leukemia)	2.53	Imatinib	-
HL-60 (Leukemia)	1.52	Imatinib	-
OKP-GS (Gastric)	24.77	Imatinib	-
Compound 2	MCF-7 (Breast)	18.7	Doxorubicin	-
Compound 14	MCF-7 (Breast)	15.6	Doxorubicin	-

Data is illustrative and based on derivatives of 4-methylbenzamide.[1][2][3][4] The IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Table 2: Kinase Inhibitory Activity of Substituted Benzamide Derivatives

Compound ID	Target Kinase	% Inhibition at 1 µM	Reference Compound
Compound 7	PDGFRα	36-45%	Sorafenib, Lapatinib
PDGFRβ	36-45%	Sorafenib, Lapatinib
HER2	22-26%	Sorafenib, Lapatinib
Compound 9	PDGFRα	36-45%	Sorafenib, Lapatinib
PDGFRβ	36-45%	Sorafenib, Lapatinib
Compound 10	PDGFRα	36-45%	Sorafenib, Lapatinib
PDGFRβ	36-45%	Sorafenib, Lapatinib

Data is illustrative and based on derivatives of 4-methylbenzamide.[1][3][4] The percentage of inhibition indicates the reduction in kinase activity at a compound concentration of 1 µM.

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of drug candidates. The following are representative protocols for key in vitro assays.

Anticancer Activity Screening: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cancer cells (e.g., K562, HL-60, MCF-7) in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a reference drug (e.g., Imatinib, Doxorubicin) for 48 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, the concentration at which 50% of cell growth is inhibited, using a dose-response curve.

Apoptosis Induction: Annexin V-FITC/PI Staining

This assay is used to detect apoptosis by identifying the externalization of phosphatidylserine.

• Cell Treatment: Treat cancer cells with the test compounds at their respective IC50 concentrations for 24 hours.

• Cell Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of apoptotic cells (Annexin V-positive, PI-negative) and necrotic cells (Annexin V and PI-positive).

Kinase Inhibition Assay

The inhibitory activity against specific kinases can be determined using various commercially available assay kits (e.g., ADP-Glo™ Kinase Assay).

• Reaction Setup: In a 96-well plate, combine the kinase, substrate, ATP, and the test compound at various concentrations.

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes to allow the kinase reaction to proceed.

• ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Luminescence Measurement: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition by comparing the signal from wells with the test compound to control wells.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is essential for a clear understanding of the drug candidate's mechanism and evaluation.

Caption: Workflow for in vitro anticancer activity testing.

Caption: Simplified intrinsic apoptosis signaling pathway.

References

• 1. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors | MDPI [mdpi.com]
• 4. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted P… [ouci.dntb.gov.ua]

Benchmarking the performance of 2-Fluoro-4-methylbenzoic acid in specific reactions

In the landscape of fine chemical synthesis, particularly in the development of pharmaceuticals and agrochemicals, the selection of building blocks is a critical determinant of reaction efficiency and final product characteristics. 2-Fluoro-4-methylbenzoic acid, a fluorinated derivative of p-toluic acid, has garnered significant interest due to the unique properties conferred by the ortho-fluoro substituent. This guide provides a comparative analysis of 2-fluoro-4-methylbenzoic acid against its non-fluorinated and chloro-substituted analogs in key chemical transformations, supported by experimental data to inform researchers, scientists, and drug development professionals in their synthetic endeavors.

The strategic placement of a fluorine atom at the 2-position of the benzoic acid ring significantly alters the electronic properties of the molecule. This modification can influence the acidity of the carboxylic acid, the reactivity of the aromatic ring, and the conformational preferences of the molecule, thereby impacting reaction outcomes.

Performance in Amide Bond Formation

Amide bond formation is a cornerstone reaction in medicinal chemistry. The performance of 2-fluoro-4-methylbenzoic acid in this reaction is often compared to its parent compound, 4-methylbenzoic acid (p-toluic acid), to understand the electronic and steric effects of the ortho-fluoro group.

Comparison of Yields in Amide Coupling Reactions

Carboxylic Acid	Amine	Coupling Reagent	Solvent	Yield (%)
2-Fluoro-4-methylbenzoic acid	Aniline	HATU	DMF	85
4-Methylbenzoic acid	Aniline	HATU	DMF	92
2-Chloro-4-methylbenzoic acid	Aniline	HATU	DMF	82

Note: The yields presented are representative and can vary based on specific reaction conditions and the nature of the amine.

The data suggests that while 2-fluoro-4-methylbenzoic acid is a highly effective substrate for amide bond formation, its performance can be slightly attenuated compared to the non-fluorinated analog, 4-methylbenzoic acid. This may be attributed to the steric hindrance and altered electronics introduced by the ortho-fluoro substituent. Conversely, it shows comparable or slightly better performance than its 2-chloro counterpart, highlighting the nuanced effects of halogen substitution.

Experimental Protocol: Amide Synthesis with HATU

A general procedure for the synthesis of N-phenyl-2-fluoro-4-methylbenzamide is as follows:

• Reaction Setup: To a solution of 2-fluoro-4-methylbenzoic acid (1.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL), add aniline (1.1 mmol) and N,N-diisopropylethylamine (DIPEA, 2.0 mmol).

• Coupling Agent Addition: Add O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) (1.1 mmol) to the mixture at room temperature.

• Reaction Execution: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL). The combined organic layers are washed with 1 M HCl, saturated aqueous NaHCO₃, and brine. The organic layer is then dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Performance in Esterification Reactions

Esterification is another fundamental transformation where the performance of 2-fluoro-4-methylbenzoic acid can be benchmarked against its analogs. The electron-withdrawing nature of the fluorine atom can influence the electrophilicity of the carboxylic acid group.

Comparison of Yields in Fischer Esterification

Carboxylic Acid	Alcohol	Catalyst	Reaction Time (h)	Yield (%)
2-Fluoro-4-methylbenzoic acid	Methanol	H₂SO₄ (cat.)	8	78
4-Methylbenzoic acid	Methanol	H₂SO₄ (cat.)	8	85

Note: The yields are representative and can be influenced by reaction conditions such as temperature and catalyst loading.

In Fischer esterification, 2-fluoro-4-methylbenzoic acid generally provides good yields, although slightly lower than its non-fluorinated counterpart, 4-methylbenzoic acid. This difference can be attributed to the steric hindrance from the ortho-fluoro group, which can impede the approach of the alcohol nucleophile.

Experimental Protocol: Fischer Esterification

A typical procedure for the synthesis of methyl 2-fluoro-4-methylbenzoate is as follows:

• Reaction Setup: In a round-bottom flask, dissolve 2-fluoro-4-methylbenzoic acid (1.0 mmol) in methanol (10 mL).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 mmol).

• Reaction Execution: Heat the mixture to reflux and maintain for 8 hours. Monitor the reaction by TLC.

• Work-up and Purification: After cooling to room temperature, remove the excess methanol under reduced pressure. Dissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude ester, which can be further purified by distillation or column chromatography.

Visualizing Reaction Workflows

To provide a clearer understanding of the experimental processes, the following diagrams illustrate the general workflows for the discussed reactions.

A Comparative Guide to Isomeric Purity Analysis of 2-Fluoro-4-methylbenzoic Acid

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of active pharmaceutical ingredients and intermediates is paramount. This guide provides a comparative overview of analytical methods for assessing the isomeric purity of 2-Fluoro-4-methylbenzoic acid, a key building block in the synthesis of various pharmaceutical compounds. The primary isomeric impurity of concern during its synthesis is 4-Fluoro-2-methylbenzoic acid.[1] This document details and contrasts the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for this application, supported by representative experimental data and detailed protocols.

Data Presentation: A Comparative Summary

The following table summarizes the typical performance characteristics of HPLC, GC-MS, and NMR spectroscopy for the isomeric purity analysis of 2-Fluoro-4-methylbenzoic acid. The data presented is representative and may vary based on the specific instrumentation and experimental conditions.

Analytical Method	Parameter	2-Fluoro-4-methylbenzoic acid	4-Fluoro-2-methylbenzoic acid	Remarks
HPLC (UV Detection)	Retention Time (min)	8.5	7.2	Baseline separation is achievable with optimized conditions.
Resolution (Rs)	-	> 2.0	A resolution of greater than 1.5 is generally considered acceptable for quantification.
Limit of Detection (LOD)	~0.05 µg/mL	~0.05 µg/mL	Dependent on the UV absorbance of the compounds.
Limit of Quantification (LOQ)	~0.15 µg/mL	~0.15 µg/mL	Sufficient for detecting trace-level impurities.
GC-MS (after derivatization)	Retention Time (min)	10.2 (as methyl ester)	9.8 (as methyl ester)	Derivatization to a volatile ester is necessary for analysis.[2][3]
Mass-to-charge ratio (m/z)	168 (M+), 137, 109	168 (M+), 137, 109	Mass spectra of isomers are often very similar, making separation by chromatography crucial.
Limit of Detection (LOD)	~1 ng/mL	~1 ng/mL	High sensitivity, especially with selected ion monitoring (SIM).
¹H NMR (400 MHz)	Chemical Shift (δ, ppm)	Aromatic protons: ~7.0-7.9 ppm, Methyl protons: ~2.4 ppm	Aromatic protons: ~7.1-7.8 ppm, Methyl protons: ~2.5 ppm	Distinct splitting patterns and chemical shifts allow for unambiguous identification and quantification.
Coupling Constants (J, Hz)	J(H-F) and J(H-H) couplings provide structural information.	J(H-F) and J(H-H) couplings differ from the other isomer.	Analysis of coupling constants is key to distinguishing the isomers.
Limit of Quantification (LOQ)	~1%	~1%	Quantitative NMR (qNMR) can be used for accurate purity assessment without a reference standard for the impurity.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify 2-Fluoro-4-methylbenzoic acid from its isomer, 4-Fluoro-2-methylbenzoic acid.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% Phosphoric acid. The exact ratio may need optimization for best resolution.

• Standard Preparation: Prepare a stock solution of 2-Fluoro-4-methylbenzoic acid reference standard in the mobile phase at a concentration of 1 mg/mL. Prepare a series of dilutions to create a calibration curve. Similarly, prepare a standard for 4-Fluoro-2-methylbenzoic acid if available.

• Sample Preparation: Accurately weigh and dissolve the 2-Fluoro-4-methylbenzoic acid sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection Wavelength: 254 nm

• Analysis: Inject the standards and the sample solution into the HPLC system. Identify the peaks based on their retention times compared to the standards. Quantify the isomeric impurity by using the calibration curve or by area percent method if the response factors are similar.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify isomeric impurities in 2-Fluoro-4-methylbenzoic acid after derivatization.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

Reagents:

• Methanol

• BF₃-Methanol or Diazomethane for derivatization

• Dichloromethane or Hexane for extraction

Procedure:

• Derivatization: Convert the carboxylic acid to its more volatile methyl ester. A common method is to react the sample with BF₃-Methanol at 60-80°C for a specified time.[2][3]

• Sample Preparation: After derivatization, extract the methyl ester into an organic solvent like dichloromethane or hexane.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Ion Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-400

• Analysis: Inject the prepared sample into the GC-MS. The isomers will be separated based on their retention times. The mass spectrometer will provide mass spectra for peak identification, although the spectra for isomers are often very similar.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To structurally identify and quantify the isomeric purity of 2-Fluoro-4-methylbenzoic acid.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• Internal standard for quantification (e.g., maleic acid), if performing qNMR.

Procedure:

• Sample Preparation: Dissolve an accurately weighed amount of the 2-Fluoro-4-methylbenzoic acid sample in a deuterated solvent.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Key parameters to observe are the chemical shifts, splitting patterns (multiplicity), and integration of the signals for the aromatic protons and the methyl group. The fluorine atom will cause characteristic splitting of adjacent proton signals (H-F coupling).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. The number of signals will correspond to the number of unique carbon atoms in the molecule. The carbon directly attached to the fluorine will show a large C-F coupling constant.

• Analysis:

  • The different substitution patterns of the isomers will result in distinct ¹H and ¹³C NMR spectra.[4]

  • For quantification, the integration of a well-resolved signal of the main component can be compared to the integration of a signal from the isomeric impurity.

Mandatory Visualizations

Caption: Workflow for the isomeric purity analysis of 2-Fluoro-4-methylbenzoic acid.

This guide provides a framework for selecting the most appropriate analytical method for the isomeric purity analysis of 2-Fluoro-4-methylbenzoic acid. The choice of method will depend on the specific requirements of the analysis, such as the need for high throughput (HPLC), high sensitivity (GC-MS), or definitive structural confirmation (NMR).

References

• 1. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-biostructure.com [creative-biostructure.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Fluoro-4-methylbenzoic Acid: A Guide for Laboratory Professionals

The safe and compliant disposal of 2-Fluoro-4-methylbenzoic acid is a critical aspect of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage the disposal of this halogenated organic acid, ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for 2-Fluoro-4-methylbenzoic acid. This compound is known to cause skin and eye irritation and may cause respiratory irritation. Always handle this chemical in a well-ventilated area or a chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A laboratory coat and closed-toe shoes.

In the event of a spill, avoid dust formation. For small spills, use an inert absorbent material to collect the substance, then place it in a suitable, sealed container for disposal as hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative and qualitative data pertinent to the safe disposal of 2-Fluoro-4-methylbenzoic acid.

Parameter	Value / Information
Chemical Formula	C₈H₇FO₂
CAS Number	7697-23-6
Physical State	Solid, powder
Primary Hazards	Skin Irritant (Category 2), Eye Irritant (Category 2A), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory irritation)
Waste Classification	Halogenated Organic Acid Waste
EPA Hazardous Waste Code	Not explicitly listed. The waste must be characterized based on its properties (e.g., corrosivity, toxicity). It may fall under D002 (corrosive) if in solution with a low pH.
Storage Requirements	Store in a cool, dry, well-ventilated place in a tightly closed container.

Step-by-Step Disposal Protocol

The proper disposal of 2-Fluoro-4-methylbenzoic acid necessitates its classification and segregation as halogenated organic waste. Do not mix with non-halogenated or other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.

1. Waste Identification and Segregation:

• Identify 2-Fluoro-4-methylbenzoic acid waste, including contaminated materials (e.g., gloves, weighing paper, and absorbent pads).

• Segregate this waste into a dedicated container labeled "Halogenated Organic Acid Waste." Never mix it with non-halogenated organic solvents or other incompatible chemical waste.

2. Container Selection and Labeling:

• Use a sturdy, leak-proof container with a secure screw-top cap that is chemically compatible with the acid.

• Affix a hazardous waste label to the container as soon as the first particle of waste is added.

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2-Fluoro-4-methylbenzoic acid."

  • The approximate quantity of the waste.

  • The date the waste was first added to the container.

  • The primary hazards (e.g., "Irritant").

3. Waste Accumulation and Storage:

• Keep the waste container tightly sealed except when adding more waste.

• Store the container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel.

• Ensure secondary containment is used for the liquid waste container to prevent spills.

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

• Provide the EHS department with accurate information about the waste stream as detailed on the hazardous waste label.

• Follow all institutional procedures for waste pickup and documentation.

5. Disposal of Empty Containers:

• A container that held 2-Fluoro-4-methylbenzoic acid must be managed as hazardous waste unless it is properly decontaminated.

• To decontaminate a container, rinse it three times with a suitable solvent. The first rinseate must be collected and disposed of as hazardous waste. Subsequent rinseates may also need to be collected depending on local regulations.

Experimental Workflow for Disposal

Caption: Workflow for the safe disposal of 2-Fluoro-4-methylbenzoic acid.

Logical Relationship for Waste Segregation

Caption: Decision process for segregating 2-Fluoro-4-methylbenzoic acid waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of 2-Fluoro-4-methylbenzoic acid, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific guidelines, as local regulations may vary.

Personal protective equipment for handling 2-Fluoro-4-methylbenzoic acid

Essential Safety and Handling Guide for 2-Fluoro-4-methylbenzoic Acid

This guide provides crucial safety and logistical information for the handling of 2-Fluoro-4-methylbenzoic acid, tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Classification

2-Fluoro-4-methylbenzoic acid is classified as a substance that can cause significant health effects. According to safety data sheets, it is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Signal Word: Warning

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is critical when handling 2-Fluoro-4-methylbenzoic acid. The following table summarizes the required personal protective equipment.

Protection Type	Specific Recommendations	Rationale
Eye Protection	Goggles compliant with EN 166 (EU) or OSHA 29 CFR 1910.133 (US) standards.	Protects against dust particles and potential splashes, preventing serious eye irritation.[1][2][3][5]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, as the acid is a known skin irritant.[5]
Skin and Body Protection	Laboratory coat and appropriate protective clothing to prevent skin exposure.	Minimizes the risk of accidental skin contact.[1][2][6]
Respiratory Protection	Not required under normal, well-ventilated conditions. Use a NIOSH/MSHA approved respirator or a dust mask (type N95) if dust is generated or for large-scale operations and emergencies.	Prevents respiratory tract irritation from dust inhalation.[5]

Engineering Controls

Engineering controls are fundamental to safe handling. Always use 2-Fluoro-4-methylbenzoic acid in a well-ventilated area.[1][5][6] The use of a local exhaust ventilation system or a chemical fume hood is highly recommended to minimize exposure.[5] Eyewash stations and safety showers must be readily accessible in the immediate work area.[2][3][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to mitigate risks.

Experimental Protocol: Safe Handling of 2-Fluoro-4-methylbenzoic Acid

1. Preparation and Precautionary Measures:

• Before handling, ensure all required PPE is correctly donned.
• Work in a designated area, preferably within a chemical fume hood.
• Confirm that an eyewash station and safety shower are unobstructed and operational.
• Keep the container tightly closed when not in use.[1][2][3]

2. Handling the Compound:

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2][3][4]
• Avoid contact with skin and eyes.[6][7]
• Wash hands and any exposed skin thoroughly after handling.[1][2][3][4]
• Use non-sparking tools to prevent ignition sources.[6]

3. Storage:

• Store in a dry, cool, and well-ventilated place.[1][2][3][6]
• Store locked up.[1][2][3][4]
• Keep the container tightly closed.[1][2][3]
• Incompatible materials include strong oxidizing agents.[2][3]

Spill and Emergency Procedures

Spill Cleanup Protocol:

• Evacuate and Secure: Immediately alert others and evacuate the immediate area of the spill.[6][7]

• Personal Protection: Before addressing the spill, don the appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.[5][6][7]

• Containment: For dry spills, carefully sweep up the material, avoiding the generation of dust.[2][5]

• Collection and Disposal: Collect the spilled material in a suitable, labeled container for disposal.[2][6][7]

First-Aid Measures:

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If feeling unwell, seek medical attention.[1][2][3][4]

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[1][2][3][4] Take off contaminated clothing and wash it before reuse.[1]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[1][2][3][4]

• If Swallowed: Clean mouth with water. Get medical attention if you feel unwell.[4]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1][2][3][4] Do not let the chemical enter the environment.[2]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Fluoro-4-methylbenzoic acid from receipt to disposal.

Caption: Logical workflow for the safe handling of 2-Fluoro-4-methylbenzoic acid.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]